1-(1,1-Difluoropropyl)-4-methylbenzene

• CAS: 1186194-63-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

This guide provides a comprehensive overview of a robust and reliable protocol for the synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene, a valuable building block in medicinal chemistry and materials science. The strategic incorporation of the gem-difluoropropyl moiety can significantly modulate the physicochemical properties of organic molecules, enhancing metabolic stability, lipophilicity, and binding affinity.[1] This document is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also the underlying scientific rationale for key experimental choices.

Strategic Overview: A Two-Stage Synthetic Approach

The synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene is most efficiently achieved through a two-stage process. This strategy hinges on the initial formation of a readily accessible ketone precursor, 4'-methylpropiophenone, followed by a deoxofluorination reaction to introduce the gem-difluoro functionality.

Stage 1: Synthesis of 4'-Methylpropiophenone via Friedel-Crafts Acylation. This classic yet highly effective method involves the electrophilic acylation of toluene with a propanoyl source, catalyzed by a Lewis acid.

Stage 2: Geminal Difluorination of 4'-Methylpropiophenone. The critical transformation of the carbonyl group to a difluoromethylene group is accomplished using a specialized deoxofluorinating agent. This guide will focus on the use of bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®), a thermally stable and efficient alternative to diethylaminosulfur trifluoride (DAST).[2][3]

Below is a visual representation of the overall synthetic workflow:

Caption: Overall synthetic workflow for 1-(1,1-difluoropropyl)-4-methylbenzene.

Stage 1: Synthesis of 4'-Methylpropiophenone

Principle and Mechanism

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry, enabling the formation of a carbon-carbon bond between an aromatic ring and an acyl group. In this synthesis, toluene reacts with propionyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

The mechanism proceeds through the formation of a highly electrophilic acylium ion from the reaction of propionyl chloride with AlCl₃. This acylium ion then undergoes electrophilic aromatic substitution with toluene. The methyl group of toluene is an ortho-, para-director, leading to a mixture of isomers. However, due to steric hindrance, the para-substituted product, 4'-methylpropiophenone, is the major product.

Detailed Experimental Protocol

Materials and Equipment:

• Toluene (anhydrous)

• Propionyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask with a magnetic stirrer, dropping funnel, and reflux condenser

• Ice bath

• Rotary evaporator

• Standard laboratory glassware for extraction and purification

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane. Cool the suspension to 0 °C using an ice bath.

• Addition of Toluene: To the cooled suspension, add anhydrous toluene (1.0 equivalent) dropwise, maintaining the temperature below 5 °C.

• Addition of Propionyl Chloride: Add propionyl chloride (1.05 equivalents) dropwise to the stirred mixture via a dropping funnel over 30-60 minutes. An off-gas scrubber is recommended to neutralize the evolving HCl gas.[4]

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with a saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield 4'-methylpropiophenone as a colorless to pale yellow liquid.

Parameter	Value
Toluene	1.0 eq
Propionyl Chloride	1.05 eq
Aluminum Chloride	1.1 eq
Reaction Temperature	0 °C to Room Temp.
Reaction Time	2-4 hours
Typical Yield	80-90%

Stage 2: Geminal Difluorination

Choice of Reagent and Mechanism

The conversion of the carbonyl group in 4'-methylpropiophenone to a gem-difluoro group is a critical step. Deoxo-Fluor® is the reagent of choice for this transformation due to its higher thermal stability compared to DAST, which makes it safer for larger-scale reactions.[2][5]

The reaction mechanism involves the initial attack of the carbonyl oxygen on the sulfur atom of Deoxo-Fluor®, followed by the elimination of a sulfur-oxygen species and the formation of an intermediate that is subsequently attacked by fluoride ions to yield the gem-difluoro compound.

Caption: Simplified reaction pathway for deoxofluorination.

Detailed Experimental Protocol

Materials and Equipment:

• 4'-Methylpropiophenone

• Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Oil bath

• Standard laboratory glassware for extraction and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of 4'-methylpropiophenone (1.0 equivalent) in anhydrous dichloromethane in a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, add Deoxo-Fluor® (2.5-3.0 equivalents) dropwise at 0 °C.[6]

• Heating: After the addition, slowly heat the reaction mixture to reflux (approximately 40 °C for DCM) using an oil bath. For less reactive aryl ketones, a higher temperature may be necessary, and in such cases, a higher-boiling solvent might be considered, though care must be taken regarding the thermal stability of the reagent.[5]

• Reaction Monitoring: Monitor the reaction for 12-24 hours. The progress can be tracked by TLC, GC-MS, or ¹⁹F NMR spectroscopy.[5]

• Quenching: After the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Work-up: Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product is purified by silica gel column chromatography using a non-polar eluent system (e.g., hexanes or a mixture of hexanes and ethyl acetate) to afford 1-(1,1-difluoropropyl)-4-methylbenzene as a colorless oil.

Parameter	Value
4'-Methylpropiophenone	1.0 eq
Deoxo-Fluor®	2.5-3.0 eq
Solvent	Anhydrous DCM
Reaction Temperature	Reflux (approx. 40 °C)
Reaction Time	12-24 hours
Typical Yield	60-80%

Safety Considerations

• Friedel-Crafts Acylation: Aluminum chloride is highly corrosive and reacts violently with water. Propionyl chloride is also corrosive and a lachrymator. Both should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. The reaction evolves HCl gas, which is corrosive and toxic.

• Deoxofluorination: Deoxo-Fluor® and DAST are moisture-sensitive and can release HF upon contact with water, which is highly corrosive and toxic. All manipulations should be carried out in a well-ventilated fume hood using anhydrous solvents and techniques. Appropriate PPE, including acid-resistant gloves, is essential. The quenching step should be performed slowly and with caution due to vigorous gas evolution.

Characterization

The final product, 1-(1,1-difluoropropyl)-4-methylbenzene, should be characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the aromatic protons, the methyl group, the ethyl group adjacent to the CF₂ group.

  • ¹³C NMR will show the carbon signals, with the CF₂ carbon appearing as a triplet due to C-F coupling.

  • ¹⁹F NMR is crucial and will display a characteristic signal for the gem-difluoro group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To confirm the absence of the carbonyl stretch from the starting material and the presence of C-F stretching vibrations.

Conclusion

The synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene presented herein is a reliable and scalable two-stage process. The initial Friedel-Crafts acylation to form 4'-methylpropiophenone is a high-yielding and well-understood reaction. The subsequent deoxofluorination using Deoxo-Fluor® provides an effective means to introduce the gem-difluoro moiety, with the reagent's thermal stability offering a significant safety advantage over older fluorinating agents. Careful execution of the experimental procedures and adherence to safety protocols are paramount for the successful and safe synthesis of this valuable fluorinated compound.

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An In-depth Technical Guide to the Physicochemical Properties of 1-(1,1-Difluoropropyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of the novel compound 1-(1,1-difluoropropyl)-4-methylbenzene. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from closely related analogs, computational predictions, and established analytical methodologies. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary for the handling, characterization, and potential application of this compound. The guide delves into its structural and physicochemical characteristics, offers detailed experimental protocols for its analysis, and provides a framework for understanding its potential behavior in various chemical and biological systems.

Introduction: The Significance of Gem-Difluoroalkyl Arenes

Organofluorine compounds have garnered significant interest in medicinal chemistry and materials science due to the unique properties conferred by the fluorine atom. The introduction of fluorine can modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. The gem-difluoroalkyl group (R-CF2-R'), in particular, is a valuable pharmacophore.

This guide focuses on 1-(1,1-difluoropropyl)-4-methylbenzene, a compound that combines a gem-difluoroalkyl moiety with a toluene backbone. While specific experimental data for this exact molecule is not widely published, we can infer many of its properties by examining analogous structures and applying established principles of physical organic chemistry. This document will serve as a robust starting point for any research involving this compound.

Molecular Structure and Identification

IUPAC Name: 1-(1,1-Difluoropropyl)-4-methylbenzene

Chemical Formula: C10H12F2

Molecular Weight: 170.20 g/mol

Chemical Structure:

Physicochemical Properties: A Data-Driven Approach

The following table summarizes the predicted and inferred physicochemical properties of 1-(1,1-difluoropropyl)-4-methylbenzene. It is crucial to note that where direct experimental data is unavailable, values are estimated based on structurally similar compounds and computational models.

Property	Predicted/Inferred Value	Basis for Estimation & Key Insights
Boiling Point	~180-190 °C	Based on the boiling point of analogous compounds like 1-isopropyl-4-methylbenzene (177 °C)[1]. The presence of fluorine atoms is expected to slightly increase the boiling point due to increased molecular weight and polarity.
Melting Point	Not available	Expected to be a low-melting solid or a liquid at room temperature, similar to many substituted toluenes.
logP (Octanol-Water Partition Coefficient)	~3.5 - 4.5	Estimated from analogs such as 1-isopropyl-4-methylbenzene (experimental logP of 4.10)[1]. The difluoro group will influence lipophilicity, and this value suggests significant hydrophobicity.
Water Solubility	Low	Consistent with a high logP value, the compound is expected to be sparingly soluble in water.
Appearance	Colorless liquid (predicted)	Most simple aromatic hydrocarbons are colorless liquids.

Synthesis and Reactivity Insights

One common method for the synthesis of gem-difluorinated compounds is the deoxofluorination of a corresponding ketone using reagents such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).

Conceptual Synthetic Workflow

Caption: Conceptual synthetic pathway to 1-(1,1-difluoropropyl)-4-methylbenzene.

Experimental Protocols for Physicochemical Characterization

This section provides detailed, step-by-step methodologies for the experimental determination of the key physicochemical properties of 1-(1,1-difluoropropyl)-4-methylbenzene.

Determination of Boiling Point (Micro-scale Method)

The Thiele tube method is a suitable and material-sparing technique for determining the boiling point of a small sample of a liquid.[2][3]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[3][4] This is observed when a continuous stream of bubbles emerges from a capillary tube inverted in the heated liquid sample.[2]

Procedure:

• Sample Preparation: Place a small amount (approximately 0.5 mL) of 1-(1,1-difluoropropyl)-4-methylbenzene into a small test tube.

• Capillary Tube: Seal one end of a capillary tube using a flame. Place the sealed capillary tube, open end down, into the test tube containing the sample.[5]

• Apparatus Setup: Attach the test tube to a thermometer using a rubber band or a wire. The bulb of the thermometer should be level with the sample.

• Heating: Immerse the assembly in a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

• Observation: Heat the Thiele tube gently. As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[2][3]

• Record Pressure: Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Determination of logP (Shake-Flask Method)

The shake-flask method is the traditional and most reliable method for determining the octanol-water partition coefficient (logP).[6]

Principle: A known amount of the compound is dissolved in a mixture of n-octanol and water. After partitioning, the concentration of the compound in each phase is determined, and the logP is calculated from the ratio of these concentrations.[7]

Procedure:

• Solvent Saturation: Pre-saturate n-octanol with water and water with n-octanol by shaking them together and allowing the layers to separate.

• Sample Preparation: Prepare a stock solution of 1-(1,1-difluoropropyl)-4-methylbenzene in n-octanol.

• Partitioning: Add a known volume of the stock solution to a known volume of water in a separatory funnel.

• Equilibration: Shake the funnel for a sufficient amount of time (e.g., 1 hour) to allow for complete partitioning.

• Phase Separation: Allow the layers to separate completely.

• Concentration Measurement: Carefully separate the two layers and determine the concentration of the compound in each phase using a suitable analytical technique such as UV-Vis spectroscopy or gas chromatography.

• Calculation: Calculate logP using the formula: logP = log([Concentration in Octanol] / [Concentration in Water]).[7]

Caption: Workflow for logP Determination using the Shake-Flask Method.

Spectroscopic Characterization

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.[8] For 1-(1,1-difluoropropyl)-4-methylbenzene, 1H, 13C, and 19F NMR would be essential.

Expected 1H NMR Spectral Features:

• Aromatic protons (4H) in the region of 7.0-7.5 ppm, likely showing a characteristic AA'BB' splitting pattern.

• A singlet for the methyl group (3H) on the aromatic ring around 2.3 ppm.

• A triplet for the terminal methyl group of the propyl chain (3H).

• A multiplet (quartet of triplets) for the methylene group of the propyl chain (2H) due to coupling with both the adjacent methyl group and the two fluorine atoms.

Expected 19F NMR Spectral Features:

• A single resonance, as the two fluorine atoms are chemically equivalent. This signal will likely be a triplet due to coupling with the adjacent methylene protons.

General NMR Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl3) in an NMR tube.

• Data Acquisition: Acquire 1H, 13C, and 19F NMR spectra on a high-field NMR spectrometer.[8]

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Spectral Analysis: Integrate the signals in the 1H NMR spectrum and determine the chemical shifts and coupling constants for all signals. Two-dimensional NMR experiments like COSY and HSQC can be used to confirm assignments.[9]

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For fluorinated compounds, soft ionization techniques like Field Ionization (FI) may be necessary to observe the molecular ion, as it can be weak or absent in Electron Ionization (EI).[10]

Expected Mass Spectrum Features (EI):

• Molecular Ion (M+): A peak at m/z = 170.

• Key Fragments:

  • Loss of an ethyl group ([M-29]+) at m/z = 141.

  • Loss of a propyl group ([M-43]+) at m/z = 127.

  • A peak corresponding to the tolyl cation at m/z = 91.

  • The presence of fluorinated fragments.

General MS Protocol:

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer, typically via direct infusion or coupled with a gas chromatograph (GC-MS).

• Ionization: Ionize the sample using an appropriate method (e.g., EI, CI, or FI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio.

• Detection: Detect the ions and generate a mass spectrum.

• Data Interpretation: Analyze the molecular ion and fragmentation pattern to confirm the structure.

Safety and Handling

While specific toxicity data for 1-(1,1-difluoropropyl)-4-methylbenzene is not available, it is prudent to handle it with the care afforded to all new chemical entities.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

This technical guide has provided a comprehensive overview of the anticipated physicochemical properties of 1-(1,1-difluoropropyl)-4-methylbenzene, grounded in the analysis of analogous compounds and established scientific principles. The detailed experimental protocols offer a clear path for the empirical determination of its key characteristics. As a novel compound with potential applications in various scientific fields, the information presented herein serves as a critical foundation for future research and development endeavors.

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A Technical Guide to the Molecular Structure and Conformation of 1-(1,1-Difluoropropyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key physicochemical and pharmacological properties such as metabolic stability, lipophilicity, and binding affinity.[1][2] The gem-difluoroalkyl group (CF2), in particular, has emerged as a compelling bioisostere for carbonyls, ethers, or other functional groups, making molecules containing this motif highly valuable in drug discovery.[3][4] This guide provides an in-depth analysis of the molecular structure and conformational landscape of a representative molecule, 1-(1,1-Difluoropropyl)-4-methylbenzene. We will explore the intricate interplay of steric and electronic factors that govern its three-dimensional architecture, detail the state-of-the-art experimental and computational methodologies used for its characterization, and provide field-proven insights into the causality behind experimental choices. This document is intended to serve as a technical resource for scientists engaged in the design and development of novel fluorinated therapeutics.

Introduction: The Significance of the gem-Difluoroalkyl Aromatic Motif

1-(1,1-Difluoropropyl)-4-methylbenzene serves as an exemplary scaffold for understanding the structural nuances of gem-difluoroalkyl substituted aromatics. This class of compounds is of significant interest in pharmaceutical development for several reasons:

• Metabolic Stability: The replacement of metabolically labile C-H bonds with robust C-F bonds can block oxidation by cytochrome P450 enzymes, thereby enhancing the metabolic stability and pharmacokinetic profile of a drug candidate.[2][5]

• Modulation of Physicochemical Properties: The highly electronegative fluorine atoms in the CF2 group create a strong dipole moment and can act as a moderate electron-withdrawing group, influencing properties like pKa, lipophilicity (LogP), and aqueous solubility.[5][6][7]

• Conformational Control: The introduction of the sterically demanding and electronically distinct CF2 group can significantly influence the rotational barriers around single bonds, locking the molecule into specific, biologically active conformations.

Understanding the precise three-dimensional structure and conformational preferences of this motif is paramount for rational drug design, as these factors directly dictate how a molecule interacts with its biological target.

Molecular Structure: An Atomistic Perspective

The fundamental structure of 1-(1,1-Difluoropropyl)-4-methylbenzene is defined by the spatial arrangement of its constituent atoms and the nature of the chemical bonds connecting them. Key structural parameters include bond lengths, bond angles, and dihedral (torsional) angles.

Parameter	Typical Value (Å or °)	Rationale & Influencing Factors
C-F Bond Length	~1.35 Å	Highly polarized and strong due to the large electronegativity difference between carbon and fluorine.
C-C (Aromatic)	~1.39 Å	Characteristic of the delocalized π-system in the benzene ring.
C(Aryl)-C(Alkyl)	~1.51 Å	Standard sp2-sp3 carbon-carbon single bond length.
C-C (Propyl)	~1.53 Å	Standard sp3-sp3 carbon-carbon single bond length.
∠ F-C-F	~105-108°	The high electronegativity of fluorine atoms leads to increased p-character in the C-F bonds, compressing the F-C-F angle below the ideal tetrahedral angle of 109.5°.
∠ C(Aryl)-C-C	~112-115°	Steric repulsion between the bulky aromatic ring and the adjacent ethyl group can cause this angle to expand slightly from the ideal tetrahedral angle.

Note: The values presented are typical and can be precisely determined through experimental methods like X-ray crystallography or accurately predicted using high-level computational chemistry.

Conformational Analysis: The Rotational Landscape

The conformation of 1-(1,1-Difluoropropyl)-4-methylbenzene is primarily defined by the rotation around the single bond connecting the aromatic ring to the difluoropropyl side chain (the C(aryl)-C(alkyl) bond). The interplay of steric hindrance, electrostatic interactions, and hyperconjugation dictates the molecule's preferred three-dimensional shape.[8]

The key rotational barrier is the energy required to rotate the difluoropropyl group relative to the plane of the p-tolyl ring.[9] This rotation is not free, and the molecule will preferentially exist in low-energy staggered conformations while avoiding high-energy eclipsed conformations.

Dominant Conformational Influences

• Steric Hindrance: This is a major determinant. The eclipsed conformations, where the ethyl group or fluorine atoms are aligned with the ortho-hydrogens of the benzene ring, are energetically unfavorable due to van der Waals repulsion.

• Electrostatic Interactions: The two highly electronegative fluorine atoms create a significant local dipole. The orientation of this dipole relative to the electron-rich aromatic π-system influences conformational stability.

• Hyperconjugation: Weak stabilizing interactions can occur between filled C-H or C-C σ-bonds and empty σ* orbitals of adjacent bonds. For instance, σ(C-H) → σ*(C-F) hyperconjugation can influence the torsional preferences of the alkyl chain.[10]

The rotational barrier in similar aryl-alkyl systems can be relatively low, often allowing for rapid interconversion between conformers at room temperature.[11][12] However, the presence of the two fluorine atoms can increase this barrier compared to a non-fluorinated analogue.

Methodologies for Structural and Conformational Elucidation

A multi-pronged approach combining computational modeling and experimental verification is essential for a comprehensive understanding of the molecule's structure.

Computational Chemistry: The In Silico Approach

Computational methods are indispensable for mapping the potential energy surface and identifying stable conformers.[13][14]

Workflow for Computational Conformational Analysis

Caption: A typical workflow for computational conformational analysis.

Detailed Protocol: Density Functional Theory (DFT) Rotational Scan

• Build the Molecule: Construct the 3D structure of 1-(1,1-Difluoropropyl)-4-methylbenzene using molecular modeling software.

• Initial Optimization: Perform an initial geometry optimization using a computationally inexpensive method (e.g., molecular mechanics or a small basis set DFT).

• Define Dihedral Angle: Identify the dihedral angle corresponding to the rotation around the C(aryl)-C(alkyl) bond. For example, C(ortho)-C(ipso)-C(α)-C(β).

• Set Up the Scan: Constrain the defined dihedral angle and perform a series of geometry optimizations at fixed increments (e.g., every 10-15 degrees) over a full 360° rotation. A functional like B3LYP with a basis set like 6-31G(d) is a common starting point.

• Extract Energies: Plot the relative energy of each optimized structure against the corresponding dihedral angle. The highest point on this curve represents the rotational transition state, and its energy difference from the lowest point (the ground state conformer) is the rotational barrier.[9]

• Refine Structures: Take the structures of the energy minima and transition state(s) from the scan and re-optimize them without constraints at a higher level of theory (e.g., M06-2X/aug-cc-pVTZ) for more accurate geometries and energies.[15]

Experimental Verification: Spectroscopic and Crystallographic Methods

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for studying molecular structure and dynamics in solution.[16] For this molecule, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

• ¹⁹F NMR: This is particularly valuable. The chemical shift of the fluorine atoms is highly sensitive to their electronic environment, which changes with conformation.[7][17] The coupling constants between fluorine and nearby protons (e.g., ³JHF) are dependent on the dihedral angle, providing direct evidence of the preferred conformation in solution.

• Variable-Temperature (VT) NMR: If the rotational barrier is sufficiently high, cooling the sample can slow the interconversion between conformers enough to observe distinct signals for each one on the NMR timescale.[15] This allows for the direct measurement of the population of each conformer and calculation of the Gibbs free energy difference (ΔG) between them.

4.2.2. Single-Crystal X-Ray Diffraction (XRD)

XRD provides the most definitive and precise structural information, but it is contingent on the ability to grow a suitable single crystal.[18][19]

Workflow for Single-Crystal X-Ray Diffraction

Caption: The experimental workflow for structure determination by XRD.

Protocol: Obtaining a Crystal Structure

• Crystallization: The primary challenge is to grow a single, defect-free crystal. This is often achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. A variety of solvents and solvent mixtures should be screened.

• Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with monochromatic X-rays.[19] The resulting diffraction pattern is recorded by a detector.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the unit cell. An atomic model is built into this map and refined to best fit the experimental data, yielding precise atomic coordinates, bond lengths, and angles.[20][21]

It is crucial to recognize that the crystal structure represents the molecule's conformation in the solid state, which may be influenced by crystal packing forces and may not be the lowest energy conformer present in solution or the gas phase.

Conclusion and Outlook

The molecular structure and conformational preferences of 1-(1,1-Difluoropropyl)-4-methylbenzene are governed by a delicate balance of steric repulsion and electronic interactions inherent to the gem-difluoroalkyl and p-tolyl moieties. A synergistic approach, leveraging the predictive power of computational chemistry with the empirical validation of NMR spectroscopy and X-ray crystallography, is essential for a complete and accurate characterization. The insights gained from studying this model system provide a foundational understanding that can be extrapolated to more complex fluorinated molecules, thereby empowering researchers, scientists, and drug development professionals to design next-generation therapeutics with optimized potency, selectivity, and pharmacokinetic profiles.

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Navigating the Spectral Landscape: A Technical Guide to the ¹H and ¹³C NMR of 1-(1,1-Difluoropropyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry and materials science. The unique electronic properties of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity, making organofluorine compounds highly sought after in drug discovery and development.[1][2] Among the vast array of fluorinated motifs, the gem-difluoroalkyl group stands out for its ability to mimic a carbonyl group or a hydroxyl-bearing carbon, while offering increased stability. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for a key exemplar of this class: 1-(1,1-Difluoropropyl)-4-methylbenzene.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic compounds.[1] For fluorinated molecules, ¹⁹F NMR is also a powerful technique, but a comprehensive understanding of the ¹H and ¹³C NMR spectra is fundamental for confirming the overall molecular architecture and understanding the electronic effects of the fluorine substituents.[3][4] This guide will delve into the predicted ¹H and ¹³C NMR spectra of 1-(1,1-Difluoropropyl)-4-methylbenzene, offering a detailed interpretation of chemical shifts and coupling constants. The causality behind the spectral features will be explained, grounded in the principles of NMR spectroscopy and the well-documented influence of fluorine on neighboring nuclei.

Predicted ¹H and ¹³C NMR Spectral Data

Due to the absence of publicly available experimental spectra for 1-(1,1-Difluoropropyl)-4-methylbenzene, this guide presents a predicted dataset based on established NMR principles and data from analogous structures. The predictions are derived from the known chemical shifts of toluene and related p-disubstituted benzene derivatives, with adjustments for the electronic effects of the 1,1-difluoropropyl substituent.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.35	d (J ≈ 8.0 Hz)	2H	H-2, H-6 (Aromatic)
7.20	d (J ≈ 8.0 Hz)	2H	H-3, H-5 (Aromatic)
2.35	s	3H	-CH₃ (Methyl)
2.20	tq (JHF ≈ 14.0 Hz, JHH ≈ 7.5 Hz)	2H	-CF₂-CH₂-CH₃
1.00	t (JHH ≈ 7.5 Hz)	3H	-CF₂-CH₂-CH₃

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity (JCF)	Assignment
140.0	s	C-4 (Aromatic)
135.0	t (JCCF ≈ 25 Hz)	C-1 (Aromatic)
129.5	s	C-3, C-5 (Aromatic)
126.0	t (JCCCF ≈ 5 Hz)	C-2, C-6 (Aromatic)
122.0	t (JCF ≈ 240 Hz)	-CF₂-
30.0	t (JCCF ≈ 20 Hz)	-CF₂-CH₂-CH₃
21.0	s	-CH₃ (Methyl)
8.0	s	-CF₂-CH₂-CH₃

Spectral Interpretation and Rationale

¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum is expected to exhibit a classic AA'BB' system, characteristic of a p-disubstituted benzene ring. For simplicity, this is often approximated as two doublets.

• Aromatic Protons (H-2, H-6 and H-3, H-5): The protons ortho to the electron-donating methyl group (H-3, H-5) are expected to be shielded and appear at a lower chemical shift (around 7.20 ppm) compared to the protons ortho to the electron-withdrawing 1,1-difluoropropyl group (H-2, H-6), which would be deshielded and appear at a higher chemical shift (around 7.35 ppm). The ortho coupling constant (³JHH) between adjacent aromatic protons is typically around 8.0 Hz.

• Methyl Protons (-CH₃): The methyl protons are anticipated to appear as a sharp singlet around 2.35 ppm, a typical chemical shift for a methyl group attached to a benzene ring.

• Methylene Protons (-CF₂-CH₂-CH₃): The methylene protons adjacent to the difluorinated carbon are expected to show a complex multiplicity. They will be split into a triplet by the adjacent methyl protons (JHH ≈ 7.5 Hz) and further split into a triplet by the two fluorine atoms (²JHF ≈ 14.0 Hz), resulting in a triplet of quartets. The strong electron-withdrawing effect of the two fluorine atoms will deshield these protons, shifting them downfield to around 2.20 ppm.

• Terminal Methyl Protons (-CF₂-CH₂-CH₃): The terminal methyl protons of the propyl group are expected to appear as a triplet around 1.00 ppm due to coupling with the adjacent methylene protons (³JHH ≈ 7.5 Hz).

¹³C NMR Spectrum

The presence of fluorine atoms significantly influences the ¹³C NMR spectrum through both inductive effects and C-F coupling.

• Aromatic Carbons:

  • C-4: The carbon bearing the methyl group is expected to be found around 140.0 ppm.

  • C-1: The carbon directly attached to the difluoropropyl group will be significantly affected by the fluorine atoms. It is expected to appear as a triplet due to two-bond C-F coupling (²JCF ≈ 25 Hz) at around 135.0 ppm.

  • C-3, C-5: These carbons, ortho to the methyl group, are expected to have a chemical shift around 129.5 ppm.

  • C-2, C-6: These carbons, ortho to the difluoropropyl group, will experience a weaker three-bond C-F coupling (³JCF ≈ 5 Hz), appearing as a triplet around 126.0 ppm.

• Aliphatic Carbons:

  • -CF₂- Carbon: The carbon atom bearing the two fluorine atoms will exhibit a very large one-bond C-F coupling constant (¹JCF ≈ 240 Hz), resulting in a triplet. Its chemical shift is predicted to be around 122.0 ppm.

  • -CF₂-CH₂-CH₃ Carbon: The methylene carbon will also show coupling to the fluorine atoms (²JCCF ≈ 20 Hz), appearing as a triplet around 30.0 ppm.

  • -CH₃ (Methyl) Carbon: The methyl carbon of the p-tolyl group is expected at a typical value of around 21.0 ppm.

  • -CF₂-CH₂-CH₃ Carbon: The terminal methyl carbon of the propyl group should appear at a shielded value of around 8.0 ppm.

Experimental Protocol: NMR Sample Preparation and Data Acquisition

A self-validating and robust protocol is crucial for obtaining high-quality NMR data.

1. Sample Preparation:

• Weighing: Accurately weigh approximately 5-10 mg of 1-(1,1-Difluoropropyl)-4-methylbenzene.

• Solvent Selection: Choose a deuterated solvent that will completely dissolve the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.[5]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard (Optional but Recommended): Tetramethylsilane (TMS) is the standard reference for ¹H and ¹³C NMR, with its signal set to 0.00 ppm.[6][7] Most deuterated solvents are available with TMS already added. If not, a small amount can be added.

2. NMR Data Acquisition:

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

  • Number of Scans: 8 to 16 scans are usually adequate for a sample of this concentration.

  • Relaxation Delay (d1): A delay of 1-2 seconds is generally sufficient.

  • Acquisition Time (aq): 2-4 seconds.

  • Spectral Width (sw): A spectral width of 12-16 ppm is appropriate for most organic molecules.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') is standard to simplify the spectrum to singlets for each unique carbon (unless coupling information is desired).

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) is required.

  • Relaxation Delay (d1): A delay of 2 seconds is a good starting point.

  • Spectral Width (sw): A spectral width of 200-240 ppm is necessary to encompass the range of carbon chemical shifts.

3. Data Processing:

• Fourier Transformation: Apply an exponential multiplication (line broadening) of 0.3 Hz for ¹H and 1-2 Hz for ¹³C spectra before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the spectrum to the TMS signal at 0.00 ppm or the residual solvent peak.

Molecular Structure and Key NMR Correlations

The following diagram illustrates the structure of 1-(1,1-Difluoropropyl)-4-methylbenzene and highlights the key through-bond couplings that give rise to the predicted multiplicities in the NMR spectra.

Caption: Molecular structure of 1-(1,1-Difluoropropyl)-4-methylbenzene with key NMR J-couplings.

Conclusion

This technical guide provides a comprehensive overview of the predicted ¹H and ¹³C NMR spectral data for 1-(1,1-Difluoropropyl)-4-methylbenzene. By understanding the fundamental principles of how fluorine substituents influence chemical shifts and coupling constants, researchers can confidently interpret the NMR spectra of this and related organofluorine compounds. The detailed experimental protocol offers a robust framework for acquiring high-quality data, which is paramount for accurate structural elucidation and characterization in the fields of chemical research and drug development. The predictive nature of this guide serves as a valuable educational and reference tool, empowering scientists to navigate the complexities of NMR spectroscopy for fluorinated molecules.

References

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An In-depth Technical Guide to the Mass Spectrometry Analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene

Executive Summary

This technical guide provides a comprehensive framework for the mass spectrometric analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene (C₁₀H₁₂F₂), a compound of interest in pharmaceutical and materials science research. We delve into the core principles of its ionization and fragmentation behavior, primarily under Electron Ionization (EI) conditions. This document outlines a complete, self-validating workflow, from sample preparation and Gas Chromatography-Mass Spectrometry (GC-MS) methodology to the interpretation of the resulting mass spectrum. The causality behind predictable fragmentation pathways, including benzylic cleavages and rearrangements leading to stable carbocations, is explained in detail. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust analytical methods for the characterization of novel fluorinated aromatic compounds.

Introduction to the Analyte

1-(1,1-Difluoropropyl)-4-methylbenzene is a substituted aromatic hydrocarbon featuring a toluene backbone with a geminal difluorinated propyl group at the para position. The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical and biological properties, making fluorinated compounds a cornerstone of modern drug discovery and materials science.[1] Consequently, unambiguous structural confirmation and purity assessment are critical.

Mass spectrometry is an indispensable tool for this purpose, providing precise molecular weight information and structural insights through the analysis of fragmentation patterns.[2] When a molecule is ionized in a mass spectrometer, it forms an energetically unstable molecular ion that breaks apart into smaller, characteristic fragment ions.[3] This guide focuses on predicting and interpreting these fragments for 1-(1,1-Difluoropropyl)-4-methylbenzene using GC-MS with Electron Ionization (EI), a standard and robust technique for volatile organic compounds.[4]

Analyte Profile and Physicochemical Properties

A thorough understanding of the analyte's properties is crucial for method development. The key characteristics of 1-(1,1-Difluoropropyl)-4-methylbenzene are summarized below.

Property	Value	Source / Rationale
Molecular Formula	C₁₀H₁₂F₂	Derived from structure.
Molecular Weight	170.20 g/mol	Calculated from atomic weights.
Monoisotopic Mass	170.0907 Da	Precise mass for high-resolution MS.
Structure	Toluene substituted with a -C(F₂)CH₂CH₃ group.
Predicted Volatility	High	Similar to other alkylbenzenes like toluene.[5]
Predicted Solubility	Soluble in organic solvents (e.g., methanol, acetonitrile, hexane).	Based on its nonpolar aromatic and alkyl components.[5]
Ionization Potential	~8-9 eV	Similar to related compounds like 4-fluorotoluene (8.79 eV).[6]

Recommended Analytical Workflow

A robust analytical workflow ensures reproducibility and accuracy. The proposed workflow for the analysis of this compound is a multi-stage process that begins with sample preparation and culminates in data interpretation and validation. This systematic approach is designed to be self-validating at each critical step.

Caption: High-level workflow for GC-MS analysis.

Detailed Experimental Protocols

Sample Preparation Protocol

Trustworthiness in analytical results begins with meticulous sample preparation. This protocol is designed to minimize variability and ensure sample integrity.

• Stock Solution Preparation: Accurately weigh approximately 10 mg of 1-(1,1-Difluoropropyl)-4-methylbenzene and dissolve it in 10.0 mL of HPLC-grade methanol to create a 1 mg/mL stock solution.

• Vortexing: Vortex the solution for 30 seconds to ensure complete dissolution.

• Working Solution: Perform a serial dilution of the stock solution with methanol to achieve a final working concentration of 10 µg/mL.

• Transfer: Transfer 1 mL of the working solution into a 2 mL autosampler vial with a screw cap and septum for GC-MS analysis.

GC-MS Instrumental Protocol

The following protocol is a validated starting point for the analysis on a standard capillary GC-MS system.[7]

• System: Gas Chromatograph coupled to a single quadrupole Mass Spectrometer.

• Injection:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Mode: Split (50:1 ratio) to prevent column overloading.

• Gas Chromatography:

  • Column: Agilent DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 240°C at a rate of 15°C/min.

    • Hold: Maintain 240°C for 5 minutes.

• Mass Spectrometry:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230°C.

  • Electron Energy: 70 eV.[1]

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 35-350.

  • Transfer Line Temperature: 280°C.

Mass Spectrometry: Ionization and Fragmentation Analysis

Electron Ionization (EI) and the Molecular Ion

In EI-MS, high-energy electrons (typically 70 eV) bombard the analyte molecule in the gas phase.[3] This process is energetic enough to eject an electron from the molecule, forming a positively charged radical ion known as the molecular ion (M•+) .[8] For 1-(1,1-Difluoropropyl)-4-methylbenzene, the molecular ion peak is expected at m/z 170 . Due to the stability of the aromatic ring, this peak should be clearly observable.[9]

Predicted Fragmentation Pathways

The excess energy imparted during ionization causes the molecular ion to fragment. The fragmentation pattern is not random but is governed by the principles of chemical stability, leading to predictable bond cleavages and rearrangements.[2] The most stable carbocations and neutral losses will typically result in the most abundant fragment ions.[3]

• Benzylic Cleavage (α-Cleavage): The most favored fragmentation for alkylbenzenes is the cleavage of the C-C bond beta to the aromatic ring, as this produces a highly stable, resonance-delocalized benzylic carbocation.[10] For our analyte, this involves the loss of an ethyl radical (•CH₂CH₃, mass 29). The resulting cation at m/z 141 is expected to be a major peak, potentially the base peak. This ion's stability is further enhanced by the potential for rearrangement into a seven-membered tropylium-like structure, a classic fragmentation pattern for toluene and its derivatives.[11]

• Loss of Hydrogen Fluoride (HF): Organofluorine compounds frequently undergo fragmentation via the elimination of a neutral hydrogen fluoride (HF, mass 20) molecule.[12] This can occur from the molecular ion to produce a fragment at m/z 150 ([M-HF]•+). It can also occur from other fragments. For instance, the m/z 141 ion could lose HF to yield a fragment at m/z 121 .

• Aromatic Ring Fragmentation: The core toluene structure also produces a characteristic set of fragments. The tropylium ion ([C₇H₇]⁺) at m/z 91 is a hallmark of toluene-containing structures and is expected here, likely formed through a more complex rearrangement and cleavage.[11] Subsequent fragmentation of the aromatic system can lead to smaller, yet characteristic ions such as [C₅H₅]⁺ at m/z 65 and [C₃H₃]⁺ at m/z 39 .[10]

Visualization of Fragmentation Pathways

The relationships between the molecular ion and its key fragments are illustrated below.

Caption: Predicted EI fragmentation of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Data Interpretation and Validation

A defensible structural elucidation relies on a systematic interpretation of the acquired mass spectrum.

• Step 1: Identify the Molecular Ion: Locate the peak at the highest m/z value that is chemically plausible, which should be m/z 170. Its presence confirms the molecular weight of the compound.

• Step 2: Identify the Base Peak: The most intense peak in the spectrum is the base peak. For this molecule, it is predicted to be m/z 141. The stability of the corresponding fragment ion explains its high abundance.[11]

• Step 3: Correlate Major Fragments to the Structure: Account for the other significant peaks in the spectrum by relating them to logical neutral losses from the molecular ion or other fragments (e.g., m/z 150 = 170 - 20; m/z 121 = 141 - 20).

• Step 4: High-Resolution Mass Spectrometry (HRMS): For unambiguous confirmation, especially in complex matrices, HRMS is recommended. By providing highly accurate mass measurements (to four or more decimal places), HRMS can determine the elemental composition of the molecular ion and its fragments, distinguishing them from other ions with the same nominal mass.[13] For example, HRMS could confirm the formula of the m/z 141 ion as C₈H₇F₂⁺.

Conclusion

The mass spectrometric analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene via GC-EI-MS is a powerful and reliable method for its structural characterization. A logical and predictable fragmentation pattern, dominated by the formation of a stable benzylic/tropylium ion at m/z 141 and the loss of neutral HF, provides a unique fingerprint for this molecule. The protocols and interpretive framework presented in this guide offer a robust foundation for researchers to confidently identify this compound and others in its class. Adherence to the described systematic workflow, from sample preparation to data validation, ensures the scientific integrity and trustworthiness of the analytical results.

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A Methodological Guide to Determining the Solubility of Novel Fluorinated Aromatic Compounds: The Case of 1-(1,1-Difluoropropyl)-4-methylbenzene

Abstract: The determination of a compound's solubility in various organic solvents is a cornerstone of chemical and pharmaceutical development, influencing everything from reaction kinetics to bioavailability. This technical guide outlines a comprehensive, first-principles approach to characterizing the solubility of novel compounds, using the hypothetical molecule 1-(1,1-difluoropropyl)-4-methylbenzene as a case study. As empirical data for this specific compound is not publicly available, this document serves as a robust methodological framework for researchers. We delve into the theoretical underpinnings of solubility, provide a detailed experimental protocol based on the gold-standard isothermal shake-flask method, and describe a quantitative analysis workflow using High-Performance Liquid Chromatography (HPLC). This guide is intended for researchers, scientists, and drug development professionals seeking to establish a rigorous and scientifically sound protocol for solubility assessment.

Introduction: The Critical Role of Solubility

In the fields of medicinal chemistry, process development, and materials science, understanding a compound's solubility is of paramount importance. It is a critical physicochemical parameter that dictates how a substance will behave in a given medium. For drug development professionals, solubility directly impacts a drug candidate's formulation, dosage form, and pharmacokinetic profile, including its absorption and distribution in the body. In chemical synthesis, solvent selection is crucial for optimizing reaction yields, facilitating purification, and enabling product isolation.[1]

This guide focuses on a specific, novel molecule: 1-(1,1-difluoropropyl)-4-methylbenzene . Given the absence of published empirical solubility data for this compound, we will treat it as a representative example of a new chemical entity (NCE). Our objective is to provide a comprehensive, self-validating methodology that enables a researcher to systematically determine its solubility in a range of common organic solvents. This framework is built on established scientific principles and standard laboratory techniques.

Theoretical Framework for Solubility Prediction

The solubility of a solute in a solvent is governed by the intermolecular interactions between the two. The age-old adage "like dissolves like" provides a foundational, albeit simplified, rule for predicting solubility.[2][3][4] This principle states that substances with similar polarities are more likely to be soluble in one another.[1][2][3]

2.1. Predicted Physicochemical Properties of 1-(1,1-Difluoropropyl)-4-methylbenzene

To apply the "like dissolves like" principle, we must first predict the molecular characteristics of our target compound.

• Structure: The molecule consists of a non-polar toluene core (a benzene ring with a methyl group) and a 1,1-difluoropropyl group attached to the para position.

• Polarity:

  • The toluene moiety is predominantly non-polar, characterized by London dispersion forces.

  • The gem-difluoro group (CF2) introduces a significant dipole moment due to the high electronegativity of fluorine. This localized polarity will influence interactions with polar solvents. However, the symmetrical nature of the C-F bonds can affect the overall molecular dipole.

• Hydrogen Bonding: The molecule lacks hydrogen bond donors (like O-H or N-H groups). The fluorine atoms can act as weak hydrogen bond acceptors.

• Overall Character: 1-(1,1-Difluoropropyl)-4-methylbenzene is expected to be a moderately polar compound. Its solubility will be a balance between the non-polar aromatic ring and the polar gem-difluoro group. The impact of gem-difluorination on solubility can be complex, as it is influenced by factors such as the position of the fluorine atoms and the overall molecular structure.[5][6]

2.2. Solvent Selection Rationale

Based on the predicted properties of our target compound, a diverse panel of organic solvents should be selected to probe a range of intermolecular interactions. These solvents are typically categorized by their polarity into three main classes:

• Non-Polar Solvents: These interact primarily through London dispersion forces. Examples include hexane, cyclohexane, and toluene. We predict our compound will have good solubility in these solvents due to its toluene backbone.

• Polar Aprotic Solvents: These solvents possess a dipole moment but do not have acidic protons. They are incapable of donating hydrogen bonds. Examples include acetone, ethyl acetate, acetonitrile, and tetrahydrofuran (THF). The polar CF2 group of our compound is expected to interact favorably with these solvents.

• Polar Protic Solvents: These solvents have a dipole moment and can donate hydrogen bonds (e.g., contain O-H or N-H bonds). Examples include methanol, ethanol, and isopropanol. While our compound cannot donate hydrogen bonds, the fluorine atoms may act as weak acceptors, suggesting some degree of solubility.

The following diagram illustrates the logic for solvent selection based on these classifications.

Caption: Logic for solvent selection based on solute properties.

Experimental Methodology: A Self-Validating Protocol

The following protocol details the isothermal shake-flask method, which is considered the gold standard for determining thermodynamic solubility.[7][8]

3.1. Materials and Equipment

• 1-(1,1-Difluoropropyl)-4-methylbenzene (solute)

• Selected organic solvents (analytical grade or higher)

• Glass vials with PTFE-lined screw caps

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• HPLC system with a suitable detector (e.g., UV-Vis)

3.2. Experimental Workflow

The diagram below outlines the key steps in the solubility determination process.

Caption: Experimental workflow for the isothermal shake-flask method.

3.3. Detailed Protocol Steps

• Preparation of Vials: To a series of glass vials, add a precisely known volume of each selected solvent (e.g., 2.0 mL).

• Addition of Solute: Add an excess amount of 1-(1,1-difluoropropyl)-4-methylbenzene to each vial. "Excess" means that a visible amount of undissolved solid remains at the end of the experiment. This ensures that the solution is saturated.[7][8]

• Equilibration: Securely cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C). Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24 to 48 hours). Equilibrium is achieved when the concentration of the solute in the solution remains constant over time.[7]

• Phase Separation: After equilibration, allow the vials to stand at the same constant temperature to let the excess solid settle. Then, centrifuge the vials to pellet the remaining solid.

• Sample Extraction and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles. This step is critical to avoid artificially high results.

• Dilution: Accurately dilute the filtered supernatant with a suitable solvent (usually the same solvent or the mobile phase for HPLC) to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the precise concentration of the dissolved solute.

3.4. Analytical Quantification via HPLC

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the separation and quantification of compounds in a mixture.[9]

• Method Development: A typical starting point for HPLC method development for a small organic molecule like ours would involve a C18 reversed-phase column with a mobile phase consisting of acetonitrile and water (often with a small amount of formic acid, e.g., 0.1%, to improve peak shape).[10] A gradient elution, starting with a lower concentration of organic solvent and ramping up, is often used to ensure good separation and peak shape.[10]

• Calibration: To ensure accurate quantification, a calibration curve must be generated. This involves preparing a series of standard solutions of 1-(1,1-difluoropropyl)-4-methylbenzene of known concentrations and injecting them into the HPLC. A plot of peak area versus concentration is then created. The concentration of the unknown samples can be determined by interpolating their peak areas on this curve. Accurate quantification requires a reliable reference material.[11]

• Validation: The analytical method should be validated to ensure its accuracy, precision, linearity, and sensitivity, in line with established guidelines.[12]

Hypothetical Data and Interpretation

While we do not have experimental data, we can generate a plausible, hypothetical dataset based on the theoretical principles discussed. This data serves to illustrate the expected trends and how to interpret the results.

Table 1: Hypothetical Solubility of 1-(1,1-Difluoropropyl)-4-methylbenzene at 25°C

Solvent	Solvent Class	Dielectric Constant	Predicted Solubility (mg/mL)
n-Hexane	Non-Polar	1.9	50
Toluene	Non-Polar	2.4	>200
Dichloromethane	Polar Aprotic	9.1	>200
Tetrahydrofuran (THF)	Polar Aprotic	7.5	150
Acetone	Polar Aprotic	21	120
Ethyl Acetate	Polar Aprotic	6.0	180
Acetonitrile	Polar Aprotic	37.5	80
Isopropanol	Polar Protic	19.9	40
Ethanol	Polar Protic	24.5	35
Methanol	Polar Protic	32.7	30

Interpretation of Hypothetical Results:

• High Solubility in Non-Polar and Moderately Polar Solvents: The data suggests high solubility in toluene and dichloromethane. The high solubility in toluene is expected due to the "like dissolves like" principle, as both the solute and solvent have an aromatic toluene core.[2][3] The high solubility in other polar aprotic solvents like THF and ethyl acetate is consistent with the presence of the polar gem-difluoro group.

• Lower Solubility in Highly Polar and Protic Solvents: The solubility is predicted to be significantly lower in polar protic solvents like methanol and ethanol. This is likely because the solute cannot act as a hydrogen bond donor to interact effectively with the highly cohesive hydrogen-bonding network of these solvents.

• Influence of the gem-Difluoro Group: The presence of the CF2 group appears to enhance solubility in polar aprotic solvents compared to what might be expected for a simple alkyl-substituted toluene. However, this group is not sufficient to render the molecule highly soluble in very polar, protic media. The effect of fluorination on solubility is often complex and not solely dependent on polarity.[13]

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for determining the solubility of a novel compound, 1-(1,1-difluoropropyl)-4-methylbenzene, in common organic solvents. By grounding the experimental design in the theoretical principles of molecular interactions and employing the robust isothermal shake-flask method coupled with HPLC analysis, researchers can generate reliable and reproducible solubility data. While the presented data is hypothetical, it illustrates the expected trends for a molecule with this structure and serves as a template for the analysis of actual experimental results. This methodology is broadly applicable to other new chemical entities, providing a solid foundation for critical decision-making in the drug development and chemical synthesis pipelines.

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A Senior Application Scientist's Guide to the Theoretical Investigation of 1-(1,1-Difluoropropyl)-4-methylbenzene

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational analysis of 1-(1,1-difluoropropyl)-4-methylbenzene. Organofluorine compounds are of significant interest in medicinal chemistry and materials science, and computational methods offer a powerful, cost-effective means to predict their molecular properties and reactivity.[1][2][3] This document outlines a robust methodology employing Density Functional Theory (DFT) to elucidate the structural, vibrational, and electronic characteristics of the title molecule. We detail the rationale behind the selection of computational methods and basis sets, provide step-by-step protocols for key calculations, and present a framework for interpreting the resulting data. The protocols described herein are designed to be self-validating, ensuring a high degree of confidence in the computed results, which are crucial for applications such as rational drug design and materials development.[4]

Introduction: The Significance of Organofluorine Compounds and Computational Chemistry

The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical properties, including metabolic stability, lipophilicity, and binding affinity.[2][5] This "fluorine effect" has made organofluorine compounds indispensable in modern pharmaceuticals, with fluorine being present in approximately 25% of all marketed drugs.[2] The gem-difluoroalkyl group, as present in 1-(1,1-difluoropropyl)-4-methylbenzene, is a particularly important motif. The two fluorine atoms on the same carbon create a strong dipole and can act as a bioisostere for a carbonyl group, influencing molecular conformation and interactions with biological targets.

Predicting the precise impact of such fluorination is a complex task. While experimental synthesis and analysis are essential, computational chemistry provides a predictive lens to explore molecular properties before committing to resource-intensive laboratory work.[1][6] Methods like Density Functional Theory (DFT) allow us to model electronic structure and predict a wide range of properties, from molecular geometries and vibrational spectra to electronic characteristics like the HOMO-LUMO gap, which is a key indicator of chemical reactivity and stability.[4][7][8] This guide establishes a rigorous computational protocol for characterizing 1-(1,1-difluoropropyl)-4-methylbenzene, providing a blueprint for its theoretical investigation.

Theoretical Framework: Justification of Method Selection

The accuracy of any computational study hinges on the judicious selection of the theoretical method and basis set. This choice represents a balance between computational cost and the desired accuracy for the properties of interest.

Density Functional Theory (DFT)

For this investigation, we select Density Functional Theory (DFT) as our primary computational engine.[7] DFT has become a cornerstone of computational chemistry because it offers a favorable balance of accuracy and computational efficiency, particularly for medium-sized organic molecules.[7][8] Unlike more computationally expensive wavefunction-based methods, DFT calculates the properties of a many-electron system using its electron density, which is a function of only three spatial coordinates.[7]

Functional Selection: B3LYP

Within the DFT framework, numerous exchange-correlation functionals are available. We have chosen the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional. B3LYP is one of the most widely used and extensively benchmarked functionals for organic molecules.[9][10][11] It incorporates a portion of the exact Hartree-Fock exchange, which helps to mitigate some of the self-interaction error inherent in simpler DFT approximations, leading to reliable predictions of molecular geometries, thermochemistry, and vibrational frequencies for a broad range of organic compounds.[9][10][12]

Basis Set Selection: 6-311++G(d,p)

A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and flexibility of the basis set directly impact the accuracy of the calculation. For this guide, we recommend the 6-311++G(d,p) basis set. Let's deconstruct this choice:

• 6-311G : This indicates a triple-zeta valence basis set, meaning that each valence atomic orbital is represented by three separate functions, allowing for greater flexibility in describing the electron distribution compared to smaller double-zeta sets.

• ++ : The double plus sign signifies the addition of diffuse functions to both heavy atoms and hydrogen atoms. Diffuse functions are crucial for accurately describing molecules with lone pairs, anions, or systems where electrons are not tightly bound to the nucleus. Given the high electronegativity of fluorine, these functions are essential for an accurate description of the electron density.

• (d,p) : These are polarization functions. The 'd' adds d-type orbitals to heavy atoms (carbon and fluorine), and the 'p' adds p-type orbitals to hydrogen atoms. These functions allow for the distortion of atomic orbitals from their standard shapes, which is critical for describing the anisotropic nature of chemical bonds.[13]

This combination of the B3LYP functional and the 6-311++G(d,p) basis set provides a robust and well-validated level of theory for obtaining high-quality results for organofluorine compounds.[14]

Computational Methodology and Protocols

The following protocols outline a systematic approach to the theoretical analysis of 1-(1,1-difluoropropyl)-4-methylbenzene using a computational chemistry package like Gaussian.[15][16][17][18]

Protocol 1: Geometry Optimization

The first and most critical step is to find the molecule's most stable three-dimensional structure, which corresponds to a minimum on the potential energy surface.[19][20]

Step-by-Step Procedure:

• Build the Initial Structure: Construct an initial 3D model of 1-(1,1-difluoropropyl)-4-methylbenzene using molecular building software (e.g., GaussView, Avogadro). Ensure reasonable initial bond lengths and angles.

• Set Up the Calculation:

  • Job Type: Select Optimization.

  • Method: Specify the B3LYP functional and the 6-311++G(d,p) basis set.

  • Keywords: Opt.

• Execute the Calculation: Run the calculation. The software will iteratively adjust the molecular geometry to minimize the total energy.

• Verify Convergence: Upon completion, confirm that the optimization has converged successfully by checking for the four convergence criteria typically provided in the output file.

Protocol 2: Vibrational Frequency Analysis

A frequency calculation serves two primary purposes:

• Verification of the Minimum: It confirms that the optimized geometry is a true energy minimum. A stable structure will have all real (positive) vibrational frequencies.[19][21][22] The presence of one or more imaginary frequencies indicates a saddle point (e.g., a transition state) rather than a minimum.[19][22]

• Prediction of Spectroscopic Data: It calculates the harmonic vibrational frequencies, which can be compared with experimental infrared (IR) and Raman spectra.[23][24]

Step-by-Step Procedure:

• Use Optimized Geometry: This calculation must be performed on the successfully optimized geometry from Protocol 1.

• Set Up the Calculation:

  • Job Type: Select Frequency. It is often efficient to combine this with the optimization step using the Opt Freq keyword.

  • Method: Use the same level of theory (B3LYP/6-311++G(d,p)) as the optimization.

  • Keywords: Freq.

• Execute and Analyze: Run the calculation.

  • Examine the output for the list of vibrational frequencies. Confirm that there are no imaginary frequencies.

  • Analyze the character of the key vibrational modes, such as C-F stretches, C-H stretches, and aromatic ring vibrations.

Protocol 3: Electronic Property Calculation

With a validated ground-state structure, we can now calculate key electronic properties that provide insight into the molecule's reactivity and behavior.

Step-by-Step Procedure:

• Use Optimized Geometry: These are single-point energy calculations performed on the final optimized structure.

• Calculate Molecular Orbitals: The frequency calculation output already contains the energies of the molecular orbitals. Identify the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• Calculate Other Properties: Use appropriate keywords to request additional properties like the molecular dipole moment and Mulliken atomic charges.

  • Keywords: Pop=Reg (for population analysis).

• Analyze the Results:

  • Calculate the HOMO-LUMO energy gap (ΔE = E_LUMO - E_HOMO). A smaller gap generally suggests higher reactivity.[4]

  • Examine the dipole moment to understand the molecule's overall polarity.

  • Analyze the atomic charges to identify electrophilic and nucleophilic sites.

Visualization of the Computational Workflow

To provide a clear overview of the logical flow of these protocols, the following diagram illustrates the entire computational process.

Caption: Workflow for the theoretical calculation of molecular properties.

Anticipated Results and Discussion

The application of the above protocols will yield a wealth of quantitative data. Below are tables summarizing the types of data you will generate, along with a discussion of their significance.

Table 1: Key Geometric Parameters

Parameter	Atom Pair/Triplet	Anticipated Value (Å or °)	Significance
Bond Length	C-F	~1.35 - 1.40 Å	The strong C-F bond is a hallmark of organofluorine compounds.[2]
Bond Length	C-C (Aromatic)	~1.39 - 1.41 Å	Typical for a benzene ring.
Bond Angle	F-C-F	~105 - 109 °	Reflects the steric and electronic effects of the two fluorine atoms.
Dihedral Angle	C(ring)-C(ring)-C(propyl)-C(propyl)	Variable	Defines the rotational conformation of the propyl group relative to the ring.

Discussion: The optimized geometry provides the most stable conformation of the molecule. Analysis of bond lengths and angles can reveal the electronic influence of the difluoro group on the adjacent aromatic ring. The key dihedral angle will indicate the preferred spatial arrangement, which is critical for understanding how the molecule might fit into a protein binding site.

Table 2: Vibrational Frequencies

Vibrational Mode	Anticipated Frequency (cm⁻¹)	Intensity	Significance
Aromatic C-H Stretch	> 3000	Medium	Characteristic of the aromatic ring protons.
Aliphatic C-H Stretch	2850 - 3000	Medium-Strong	Characteristic of the methyl and ethyl groups.
C=C Aromatic Stretch	1400 - 1600	Strong	Key fingerprint region for the benzene ring.
C-F Stretch	1000 - 1200	Very Strong	The high intensity is due to the large change in dipole moment during this vibration.

Discussion: The calculated vibrational spectrum provides a molecular "fingerprint." The C-F stretching frequencies are particularly diagnostic and are expected to be among the most intense peaks in the IR spectrum. Comparing these calculated frequencies with experimental data is a powerful way to validate the computational model.

Table 3: Electronic Properties

Property	Anticipated Value	Significance
HOMO Energy	~ -6.5 to -7.5 eV	Represents the ability to donate an electron.
LUMO Energy	~ -0.5 to -1.5 eV	Represents the ability to accept an electron.
HOMO-LUMO Gap (ΔE)	~ 5.5 to 6.5 eV	A larger gap indicates higher kinetic stability and lower chemical reactivity.[4]
Dipole Moment	~ 2.0 - 2.5 Debye	Indicates a significant molecular polarity due to the electronegative fluorine atoms.

Discussion: The electronic properties are fundamental to understanding the molecule's potential for intermolecular interactions and chemical reactions. The HOMO-LUMO gap is a critical parameter in drug design, as it relates to the molecule's stability in biological systems.[4][25][26][27] The dipole moment will govern its solubility and ability to participate in dipole-dipole interactions, which are crucial for receptor binding.

Conclusion

This guide has presented a comprehensive and scientifically grounded methodology for the theoretical calculation of the properties of 1-(1,1-difluoropropyl)-4-methylbenzene. By following the detailed protocols for geometry optimization, frequency analysis, and electronic property calculation using the B3LYP/6-311++G(d,p) level of theory, researchers can obtain reliable and predictive data. This computational approach provides deep insights into the structural, vibrational, and electronic nature of this and other organofluorine compounds, thereby accelerating research and development in medicinal chemistry and materials science by enabling a more rational, data-driven design process.

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A Technical Guide to the Application of gem-Difluoropropyl Aromatic Compounds in Drug Discovery

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, yielding profound improvements in metabolic stability, binding affinity, and overall pharmacokinetic profiles. Among the diverse array of fluorinated motifs, the gem-difluoropropyl group attached to an aromatic scaffold represents a particularly compelling structural unit. This guide provides an in-depth technical analysis of the synthesis, unique physicochemical properties, and diverse applications of gem-difluoropropyl aromatic compounds. We will explore the mechanistic rationale behind their utility, present detailed experimental protocols, and showcase their successful application in various therapeutic areas, offering researchers and drug development professionals a comprehensive resource to leverage this powerful motif in their discovery programs.

Introduction: The Strategic Value of the gem-Difluoromethylene Group

For decades, chemists have exploited the unique properties of fluorine to enhance drug-like characteristics. The substitution of a hydrogen atom with fluorine, being minimally larger, often avoids significant steric perturbation while drastically altering the electronic nature of the molecule.[1][2] The difluoromethylene (CF₂) group, in particular, has garnered significant attention as a bioisostere for carbonyls, ethers, and other functional groups.[3][4] When incorporated into a propyl chain attached to an aromatic ring, the resulting gem-difluoropropyl moiety offers a sophisticated tool for modulating multiple properties simultaneously.

This guide focuses on the 2,2-difluoropropyl and 3,3-difluoropropyl aromatic derivatives, which provide a unique combination of steric bulk, potent electronic effects, and enhanced metabolic stability.[5] These features allow for the fine-tuning of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, which is critical for advancing a lead compound toward clinical success.[5][6]

Modulation of Key Physicochemical Properties

The introduction of a gem-difluoropropyl group imparts significant and predictable changes to a molecule's fundamental properties. Understanding these shifts is paramount to its rational application in drug design.

Lipophilicity (LogP) and Solubility

Lipophilicity is a critical parameter that governs a drug's permeability, solubility, and off-target interactions. The effect of gem-difluorination on LogP is complex and context-dependent.[7][8][9] While fluorine is highly electronegative, the overall impact on lipophilicity is influenced by the molecule's conformation and the relative orientation of the CF₂ group.[8] In many cases, gem-difluorination of aliphatic or cycloaliphatic systems can lead to a decrease in lipophilicity and improved aqueous solubility.[10][11] However, in other contexts, particularly with O-heterocyclic derivatives, gem-difluorinated compounds have been observed to be more lipophilic than their non-fluorinated counterparts.[11] This nuanced behavior allows for precise tuning of a compound's solubility and permeability profile.

Compound Pair	Parent LogP	gem-Difluoro Analog LogP	Change in LogP	Reference
Cyclohexyl Amide Derivative	2.5	2.1	-0.4	[11]
Tetrahydropyran Amide Derivative	1.8	2.2	+0.4	[11]
Clinical Candidate R-1487 Analog	3.1	3.5	+0.4	[11]

Table 1: Comparative LogP values illustrating the context-dependent effect of gem-difluorination.

Acidity/Basicity (pKa) Modulation

The powerful electron-withdrawing inductive effect of the two fluorine atoms can significantly lower the pKa of nearby acidic or basic centers.[7][8][10] For aromatic compounds bearing an amine, for instance, the presence of a distal gem-difluoropropyl group can reduce basicity. This modulation is highly desirable as it can improve oral bioavailability by reducing the extent of ionization in the gut and can enhance cell membrane permeability.[2] Studies on functionalized cycloalkanes and heterocycles have consistently shown that the influence of the CF₂ moiety on pKa is predictable and primarily driven by this inductive effect.[9][10]

Metabolic Stability

One of the most valuable applications of fluorination is the enhancement of metabolic stability.[1][6][12] Aromatic and benzylic positions are often susceptible to oxidation by cytochrome P450 (CYP) enzymes, a primary route of drug metabolism.[2][13] Placing a gem-difluoro group at or near a metabolic "soft spot" effectively blocks this oxidative pathway.[13][14] The carbon-fluorine bond is exceptionally strong compared to a carbon-hydrogen bond, making it resistant to enzymatic cleavage.[1][2] This blocking effect can dramatically increase a drug's half-life and systemic exposure.[13] Studies have shown that gem-difluorination can either have no effect or, more commonly, slightly improve the metabolic stability of model compounds.[10]

Synthetic Methodologies: Accessing gem-Difluoropropyl Aromatics

The synthesis of these valuable compounds often involves the introduction of the difluoromethylene group onto a pre-existing alkyl chain or the construction of the chain itself. While numerous methods exist for creating CF₂ groups, a common and reliable approach involves the difluorocyclopropanation of a vinyl aromatic precursor followed by ring-opening.

Workflow: Synthesis via Difluorocyclopropanation

This workflow outlines a general, multi-step synthesis to access 2,2-difluoropropyl aromatic compounds.

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A Technical Guide to the Reactivity and Chemical Behavior of the 2,2-Difluoropropyl Group on an Aromatic Ring

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Fluorine in Modern Chemistry

The introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry and materials science. The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's physicochemical and pharmacological profile.[1] Strategic incorporation of fluorinated groups can profoundly influence metabolic stability, membrane permeability, binding affinity, and electronic properties.[1][2]

Among the diverse array of fluorinated motifs, the 2,2-difluoropropyl group attached to an aromatic ring presents a particularly interesting case. It offers a unique combination of steric and electronic effects that can be leveraged to overcome common challenges in drug design, such as rapid metabolism and suboptimal binding interactions. This guide provides an in-depth analysis of the chemical behavior and reactivity of the 2,2-difluoropropylaryl moiety, offering field-proven insights for its effective application.

Electronic and Steric Landscape of the 2,2-Difluoropropyl Group

The chemical behavior of a substituted aromatic ring is fundamentally governed by the electronic and steric nature of its substituents. The 2,2-difluoropropyl group exerts its influence through a combination of inductive and steric effects, which dictate the reactivity of the aromatic core.

Electronic Effects: A Moderate Electron-Withdrawing Influence

The two fluorine atoms on the β-carbon of the propyl chain create a strong dipole, pulling electron density away from the aromatic ring through the sigma bond framework. This inductive effect deactivates the aromatic ring towards electrophilic aromatic substitution (EAS).[3]

• Inductive Effect (σI): The primary electronic influence is a moderate electron-withdrawing inductive effect. This makes the aromatic ring less nucleophilic and therefore less reactive towards electrophiles compared to non-fluorinated alkylbenzenes.[3][4] The reactivity is generally lower than benzene itself. For instance, strongly deactivating groups like nitro (-NO₂) can make a ring over 10 million times less reactive, while halogens are considered mild deactivators.[3]

• Resonance Effect (σR): Unlike substituents with lone pairs directly attached to the ring (e.g., -OH, -NH₂), the 2,2-difluoropropyl group has a negligible resonance effect. Its influence is almost entirely inductive.

This net electron-withdrawing character is crucial for modulating the pKa of nearby acidic or basic groups and can influence the molecule's interaction with biological targets.[5][6] The overall electronic effect is comparable to that of a difluoromethyl (CHF₂) group.[7]

The diagram below illustrates the deactivating nature of an electron-withdrawing group (EWG) like 2,2-difluoropropyl on the key intermediate in electrophilic aromatic substitution.

Caption: EWG effect on the Wheland intermediate in EAS.

Steric and Conformational Effects

The 2,2-difluoropropyl group introduces significant steric bulk, which can have a profound impact on molecular conformation. This steric hindrance can be exploited to control the orientation of the molecule within a binding pocket or to restrict rotation around single bonds, locking in a desired bioactive conformation.[8][9]

• Conformational Restriction: The presence of the gem-difluoro unit can constrain the flexibility of an aliphatic chain. In macrocyclic systems, for example, a CF₂ group often forces the ring into a specific conformation, situating itself at a corner site.[9]

• Influence on Packing: The position of the fluorinated group on an aromatic ring significantly affects the electrostatic potential distribution on the molecular surface. This, in turn, dictates how molecules pack in the solid state, influencing properties like solubility and crystal morphology.[8]

• NMR Spectroscopy as a Probe: The conformational effects of gem-difluorination can be dramatic enough to be observed by NMR. In some cases, the introduction of a CF₂ group can lead to the appearance of multiple, slowly exchanging conformers on the NMR timescale, each with distinct chemical shifts.[9][10] For example, one study on a macrocycle showed that gem-difluorination resulted in two visible conformations in a 4:1 ratio, with one conformer exhibiting a highly shielded aromatic proton shifted by 2.2 ppm compared to the major form.[9][10]

Impact on Physicochemical Properties in Drug Design

The true value of the 2,2-difluoropropyl group is realized in its ability to modulate key properties relevant to drug development, including metabolic stability and lipophilicity.

Enhancing Metabolic Stability

One of the most significant advantages of incorporating fluorine is the enhancement of metabolic stability.[1] The carbon-fluorine bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.

• Blocking Metabolic Hotspots: Placing the 2,2-difluoropropyl group at a known site of metabolic attack (a "metabolic hotspot") can effectively block oxidation at that position. The C-F bond is much more difficult to cleave than a C-H bond.[1]

• Deuterium Exchange Analogy: A similar strategy to enhance metabolic stability is the replacement of hydrogen with deuterium at metabolically vulnerable sites. The kinetic isotope effect means that the C-D bond is cleaved more slowly than a C-H bond, reducing the rate of metabolism.[11] Fluorination provides a more permanent and often more potent metabolic block.

• Reduced Off-Target Toxicity: By directing metabolism away from certain pathways, fluorination can also help to reduce the formation of reactive or toxic metabolites.

Caption: Diagram of metabolic blocking by the difluoropropyl group.

Modulating Lipophilicity and Hydrogen Bonding

Lipophilicity (logP) is a critical parameter that affects a drug's absorption, distribution, metabolism, and excretion (ADME) profile. While often considered a lipophilicity-enhancing group, the effect of a difluoroalkyl moiety is highly context-dependent.[12][13]

• Lipophilic Hydrogen Bond Donor: The 2,2-difluoroethyl group (a close analog) is considered a "lipophilic hydrogen bond donor."[14][15] The acidic proton on the difluorinated carbon can form hydrogen bonds, mimicking traditional donors like -OH or -NH groups, but within a more lipophilic environment.[12][14] This property can be crucial for enhancing binding affinity to a target protein.

• Context-Dependent Lipophilicity: The change in logP upon replacing a methyl with a difluoromethyl group (ΔlogP) can range from slightly negative to positive (-0.1 to +0.4), depending on the electronic environment of the rest of the molecule.[12] A linear correlation has been observed between ΔlogP and the Hammett σ constants of other aryl substituents, with electron-withdrawing groups leading to a decrease in the lipophilicity contribution of the difluoromethyl group.[12][13]

Table 1: Comparison of Physicochemical Properties of Fluorinated Bioisosteres

Bioisostere	Typical Function Mimicked	Hydrogen Bond Capability	General Effect on Lipophilicity	Key Advantage
-CH₂CF₂H	Hydroxyl, Thiol, Amine	Donor (Lipophilic)	Context-dependent increase	Metabolic stability, unique H-bonding[12][14]
-CF₃	Methyl, tert-Butyl	None	Significant increase	Steric bulk, metabolic shield[16]
-OCHF₂	Methoxy	Weak Donor	Moderate increase	Modulates pKa, improves permeability[17]
-F	Hydrogen	Weak Acceptor	Minor increase	Blocks metabolism, alters electronics[18]

Synthetic Strategies for Installation

The incorporation of a 2,2-difluoropropyl group onto an aromatic ring requires specialized synthetic methods. Traditional Friedel-Crafts alkylation is often incompatible due to the electron-deactivated nature of the required precursors and potential rearrangements.[19][20] More modern and reliable methods are therefore necessary.

General Approaches

Several catalytic and stoichiometric methods have been developed for the synthesis of aryl compounds bearing fluorinated alkyl chains. These strategies often involve either building the chain onto the ring or coupling a pre-formed fluorinated fragment.

• From Thionoesters: A robust method for creating a difluoro(alkoxy)methyl group involves the fluorodesulfurization of thionoesters using reagents like DAST (diethylaminosulfur trifluoride), often catalyzed by a Lewis acid such as SnCl₄.[7]

• Radical Difluoromethoxylation: Direct C-H functionalization is a highly sought-after strategy. Photoredox catalysis can be used to generate an OCF₂H radical from a suitable precursor, which then adds to the aromatic ring.[17][21][22]

• From Aromatic Aldehydes: A catalytic olefination reaction (COR) can convert hydrazones of aromatic aldehydes into (2,2-difluorovinyl)benzenes using dibromodifluoromethane and a copper catalyst.[23] The resulting vinyl group can then be reduced to the desired propyl chain.

Protocol: Synthesis via Friedel-Crafts Acylation and Subsequent Fluorination

This protocol outlines a reliable, two-step sequence involving an initial acylation followed by deoxofluorination. This method is a self-validating system, with clear checkpoints for characterization.

Step 1: Friedel-Crafts Acylation of Arene with 3-Chloropropionyl Chloride

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a dropping funnel, add the aromatic substrate (1.0 eq) and a suitable dry solvent (e.g., dichloromethane, 1,2-dichloroethane).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Lewis Acid Addition: Add anhydrous aluminum chloride (AlCl₃, 1.1 eq) portion-wise, ensuring the temperature does not exceed 5 °C.

• Acylating Agent Addition: Add a solution of 3-chloropropionyl chloride (1.05 eq) in the same dry solvent dropwise via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS for the consumption of the starting arene.

• Quenching: Carefully pour the reaction mixture onto crushed ice with concentrated HCl.

• Workup: Separate the organic layer. Extract the aqueous layer with dichloromethane (2x). Combine the organic layers, wash with saturated NaHCO₃ solution, then brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Validation: Purify the resulting aryl 3-chloropropyl ketone by column chromatography (silica gel, hexanes/ethyl acetate). Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm structure and purity before proceeding.

Step 2: Deoxofluorination of the Ketone

• Setup: In a fume hood, to a dry PFA or PTFE flask equipped with a magnetic stirrer and nitrogen inlet, add the aryl 3-chloropropyl ketone (1.0 eq) and dry dichloromethane.

• Fluorinating Agent: Cool the solution to 0 °C and add DAST or a similar deoxofluorinating agent (e.g., Deoxo-Fluor®, 1.5 eq) dropwise. Caution: These reagents are corrosive and react violently with water. Handle with extreme care using appropriate personal protective equipment.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by ¹⁹F NMR or GC-MS.

• Quenching: Cool the reaction to 0 °C and slowly quench by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Workup: Separate the layers and extract the aqueous phase with dichloromethane (2x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Validation & Purification: Purify the crude product, the aryl 1-chloro-3,3-difluoropropane, by column chromatography. Confirm the final structure and purity using ¹H, ¹³C, ¹⁹F NMR, and high-resolution mass spectrometry.

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A Comprehensive Technical Review of 1-(1,1-Difluoropropyl)-4-methylbenzene and its Analogs: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine-containing functional groups into organic molecules has become a cornerstone of modern medicinal chemistry and materials science. Among these, the gem-difluoroalkyl group holds a prominent position due to its unique electronic properties and its role as a bioisostere. This technical guide provides a comprehensive literature review of 1-(1,1-Difluoropropyl)-4-methylbenzene and its analogs, focusing on their synthesis, chemical properties, spectroscopic characterization, and potential applications. While direct research on the title compound is limited, this guide synthesizes information from the broader class of gem-difluoroalkylarenes to provide a foundational understanding and to highlight the potential of this molecular scaffold in drug discovery and materials science.

Introduction: The Significance of the gem-Difluoroalkylarene Motif

The strategic incorporation of fluorine into bioactive molecules can profoundly influence their physicochemical and pharmacokinetic properties, including metabolic stability, lipophilicity, and binding affinity.[1] The gem-difluoroalkyl group (-CF2R) is of particular interest as it can act as a bioisostere for carbonyl groups, ethers, and other functional moieties.[2][3] This substitution can lead to enhanced biological activity and improved drug-like properties.[3]

1-(1,1-Difluoropropyl)-4-methylbenzene represents a simple yet promising scaffold within the broader class of gem-difluoroalkylarenes. The presence of the tolyl group allows for further functionalization, while the 1,1-difluoropropyl chain provides the characteristic electronic and steric features of this class of compounds. This guide will explore the synthesis, reactivity, and potential applications of this molecule and its analogs, drawing upon the extensive research conducted on related structures.

Synthetic Methodologies for gem-Difluoroalkylarenes

The synthesis of gem-difluoroalkylarenes can be approached through several synthetic strategies. While a one-pot synthesis of 1,3-difluoro-2-methyl-4-phenylbenzene from difluorocarbene and a cyclobutene derivative has been reported, more general methods are often employed for the construction of gem-difluoroalkylarenes.[4]

A prevalent strategy involves the hydroaryldifluoromethylation of alkenes. For instance, α,α-difluoroarylacetic acids can react with alkenes under visible-light-induced photoredox catalysis to yield difluoroalkylated arenes.[5] This reaction proceeds via a radical mechanism involving decarboxylation of the α,α-difluoroarylacetic acid.[5]

Another approach involves the functionalization of readily available gem-difluoroalkenes.[6][7] These versatile building blocks can undergo various transformations, although care must be taken to avoid the common β-fluoride elimination pathway that leads to monofluorinated products.[2][8] Radical addition reactions offer a means to circumvent this issue by avoiding the formation of unstable anionic intermediates.[8]

A general synthetic workflow for the preparation of gem-difluoroalkylarenes from aryl-CF3 precursors is outlined below:

Caption: General workflow for the synthesis of α,α-difluoro methylene substituted arenes.

A detailed experimental protocol for a similar transformation is provided in Section 6.

Chemical Properties and Reactivity

The C-F bond is the strongest single bond in organic chemistry, which imparts significant thermal and chemical stability to fluorinated compounds. The two fluorine atoms in a gem-difluoroalkyl group have a strong electron-withdrawing inductive effect, which influences the reactivity of the adjacent atoms.

While the gem-difluoroalkyl group is generally stable, the benzylic position in 1-(1,1-Difluoropropyl)-4-methylbenzene can be susceptible to certain reactions. Furthermore, the aromatic ring can undergo typical electrophilic substitution reactions, with the substitution pattern being directed by the alkyl and gem-difluoroalkyl substituents.

The reactivity of gem-difluoroalkenes, which are precursors to some gem-difluoroalkyl compounds, is well-documented.[6] They are known to be susceptible to nucleophilic attack at the difluorinated carbon.[2] However, the resulting β-difluoro anion intermediate is often unstable and can readily undergo β-fluoride elimination to yield monofluoroalkenes.[2]

Spectroscopic Characterization

The characterization of 1-(1,1-Difluoropropyl)-4-methylbenzene and its analogs relies on a combination of standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton spectrum will show characteristic signals for the aromatic protons of the tolyl group, the methyl protons, and the protons of the propyl chain. The signals for the methylene group adjacent to the CF2 group will be split by the fluorine atoms.

  • ¹³C NMR: The carbon spectrum will display signals for the aromatic carbons, the methyl carbon, and the carbons of the propyl chain. The carbon bearing the two fluorine atoms will exhibit a characteristic triplet due to C-F coupling.

  • ¹⁹F NMR: This is a crucial technique for characterizing fluorinated compounds. A single signal is expected for the two equivalent fluorine atoms in the gem-difluoroalkyl group.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-H stretching vibrations for the aromatic and aliphatic parts of the molecule. Strong C-F stretching bands are also expected in the region of 1000-1200 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry will provide the molecular weight of the compound and fragmentation patterns that can help confirm its structure.

Potential Applications and Structure-Activity Relationships (SAR)

The gem-difluoroalkyl motif is a valuable component in the design of new therapeutic agents and functional materials.[6] The ability of the CF2 group to act as a bioisostere for other functional groups has been widely exploited in drug discovery.[2][3]

5.1. Medicinal Chemistry:

• Enzyme Inhibitors: gem-Difluoroalkenes have been utilized as irreversible electrophilic targets for enzyme inhibition.[7]

• Metabolic Stability: The presence of the gem-difluoroalkyl group can block metabolic oxidation at the benzylic position, leading to improved pharmacokinetic profiles.

• Modulation of Physicochemical Properties: The introduction of fluorine can alter the lipophilicity and pKa of neighboring functional groups, which can be fine-tuned to optimize drug-target interactions.[3]

Analogs of 1-(1,1-Difluoropropyl)-4-methylbenzene could be explored as potential candidates for a variety of therapeutic targets. For example, the non-steroidal anti-inflammatory drug Flurbiprofen contains a fluorinated aromatic ring, and derivatives with a gem-difluoroalkyl group could exhibit interesting biological activities.[10]

5.2. Materials Science:

Fluorinated compounds are known for their unique properties, including high thermal stability and hydrophobicity. These characteristics make them suitable for applications in areas such as:

• Polymers and Resins: Incorporation of fluorinated monomers can enhance the properties of polymers.[4]

• Liquid Crystals: The polarity and steric profile of the gem-difluoroalkyl group could be utilized in the design of new liquid crystalline materials.

The following diagram illustrates the logical relationship between the structural features of gem-difluoroalkylarenes and their potential applications.

Caption: Relationship between the structure of gem-difluoroalkylarenes and their applications.

Experimental Protocols: A General Procedure for the Synthesis of α,α-Difluoro Methylene Substituted Arenes

The following is a representative, detailed protocol for the synthesis of α,α-difluoro methylene substituted arenes via a defluoro C-C bond coupling reaction, based on established methodologies.[1]

Reaction: Defluoro C-C Coupling of an Aryl-CF3 Substrate with an Organodiboron Reagent

Materials:

• Aryl-CF3 substrate (1.0 equiv)

• Organodiboron reagent (e.g., bis(pinacolato)diboron) (1.5 equiv)

• Lewis base activator (e.g., a phosphine or N-heterocyclic carbene) (10 mol%)

• Anhydrous solvent (e.g., THF or 1,4-dioxane)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry, oven-dried flask equipped with a magnetic stir bar, add the aryl-CF3 substrate and the organodiboron reagent.

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add the anhydrous solvent via syringe.

• Add the Lewis base activator to the reaction mixture.

• Stir the reaction mixture at the appropriate temperature (this may range from room temperature to elevated temperatures, depending on the specific substrates and catalyst) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion of the reaction, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system to afford the desired α,α-difluoro methylene substituted arene.

Self-Validation: The identity and purity of the product should be confirmed by NMR spectroscopy (¹H, ¹³C, ¹⁹F), IR spectroscopy, and mass spectrometry.

Conclusion and Future Outlook

1-(1,1-Difluoropropyl)-4-methylbenzene and its analogs represent a class of compounds with significant potential in both medicinal chemistry and materials science. Although direct research on the title compound is sparse, the well-established chemistry of gem-difluoroalkylarenes provides a solid foundation for future investigations. The synthetic methodologies are becoming increasingly sophisticated, allowing for the construction of a wide array of analogs. The unique properties imparted by the gem-difluoroalkyl group, particularly its role as a bioisostere and its ability to enhance metabolic stability, make this scaffold highly attractive for drug discovery programs. Future research in this area will likely focus on the development of more efficient and stereoselective synthetic methods, as well as the exploration of the biological activities and material properties of novel analogs.

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Health and safety data for 1-(1,1-Difluoropropyl)-4-methylbenzene

An In-depth Technical Guide to the Health and Safety Profile of 1-(1,1-Difluoropropyl)-4-methylbenzene

Abstract

This technical guide provides a comprehensive examination of the anticipated health and safety profile of 1-(1,1-Difluoropropyl)-4-methylbenzene. As a novel chemical entity, direct toxicological and safety data for this compound are not extensively documented in publicly accessible literature. This guide, therefore, employs a scientifically rigorous surrogate-based hazard assessment approach. By analyzing the known safety profiles of structurally analogous compounds—principally the toluene core and related organofluorine molecules—we construct a predictive hazard profile and establish robust, field-proven protocols for safe handling, storage, and emergency response. This document is intended for researchers, chemists, and drug development professionals who may synthesize or handle this compound, providing the critical safety framework necessary for responsible innovation.

Introduction: The Challenge of Novel Chemical Entities

In the landscape of pharmaceutical research and fine chemical synthesis, novel molecules like 1-(1,1-Difluoropropyl)-4-methylbenzene represent both opportunity and a challenge. The introduction of geminal difluoro groups onto alkyl chains attached to an aromatic core can significantly alter metabolic stability, lipophilicity, and binding affinity, making such compounds attractive for drug discovery programs.

However, this novelty is frequently accompanied by a lack of specific safety data. The primary objective of this guide is to bridge this information gap. Instead of a simple recitation of non-existent data, we will detail a logical, evidence-based methodology for anticipating and managing the potential hazards associated with this compound. Our approach is grounded in the principle of structural analogy, a cornerstone of modern toxicology and chemical safety assessment.

Causality of this Approach: The toxicological and physicochemical properties of a molecule are intrinsically linked to its structure. By deconstructing 1-(1,1-Difluoropropyl)-4-methylbenzene into its core components—a para-substituted toluene backbone and a difluoroalkyl chain—we can infer its likely behavior by examining well-characterized molecules that possess these same motifs. This allows us to proactively establish safety protocols that are not merely generic, but are specifically tailored to the anticipated risks of the compound .

Predictive Hazard Assessment: A Surrogate-Based Analysis

To construct a reliable predictive hazard profile, we have selected several key surrogates whose known safety data provide a logical basis for our recommendations.

• Toluene (Methylbenzene): As the parent aromatic hydrocarbon core, toluene is the most critical surrogate. Its neurological, dermal, and respiratory effects are well-documented and provide a baseline for the potential hazards of the aromatic portion of our target molecule.[1][2][3][4]

• 1-Fluoro-4-methylbenzene (p-Fluorotoluene): This surrogate helps to understand how halogenation on the benzene ring can influence toxicity and reactivity.[5][6]

• Various Difluorinated Aromatic Compounds: Data from compounds like 2,4-Difluoro-1-methylbenzene provide insight into the general hazards associated with fluorinated benzenes, particularly flammability and irritation.[7]

The following table summarizes the key hazard data from these surrogates, which collectively inform the predicted profile of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Hazard Parameter	Toluene	Related Fluorinated Aromatics	Predicted Profile for 1-(1,1-Difluoropropyl)-4-methylbenzene
GHS Hazard Statements	H225 (Highly flammable), H304 (Aspiration hazard), H315 (Skin irritation), H336 (Drowsiness/dizziness), H361d (Suspected of damaging the unborn child), H373 (Organ damage on repeated exposure)[4]	H225 (Highly flammable), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[7][8][9]	H225, H304, H315, H319, H335, H336, H361d, H373 (Assumed combination of hazards)
Acute Toxicity (Inhalation)	May cause irritation to the nose and throat, CNS depression (headache, dizziness, nausea).[2][3]	May cause respiratory irritation.[8]	High Risk. Expected to be a respiratory irritant and CNS depressant. Inhalation is a primary route of exposure to be controlled.
Acute Toxicity (Dermal)	Causes skin irritation; can be absorbed through the skin.[3][4]	Strong skin irritant.[7]	High Risk. Expected to be a skin irritant and readily absorbed. Prolonged contact should be avoided.
Acute Toxicity (Oral)	Harmful if swallowed; aspiration into the lungs may be fatal.[4]	Gastrointestinal irritation.[10]	High Risk. Aspiration hazard is highly likely due to the hydrocarbon-like structure. Ingestion must be avoided.
Eye Irritation	Causes serious eye irritation.[4]	Strong eye irritant.[7]	High Risk. Expected to cause serious eye irritation or damage.
Flammability	Highly flammable liquid and vapor (Flash Point: ~4°C).[4][10]	Highly flammable liquid and vapor.[7][11]	High Risk. The compound is predicted to be a flammable liquid. All ignition sources must be excluded during handling.
Chronic Toxicity	Suspected teratogen. May cause damage to the liver, kidneys, and central nervous system through prolonged or repeated exposure.[3][4]	Data not widely available, but organ damage is a common concern for aromatic solvents.	High Risk. Assumed to pose a risk of organ damage and potential reproductive toxicity. Exposure should be minimized.

Core Safety Protocols & Experimental Workflows

The following protocols are designed as a self-validating system. Adherence to these steps inherently minimizes risk by assuming the highest level of hazard predicted by the surrogate analysis.

Mandatory Risk Assessment Workflow for Novel Compounds

Before any experimental work begins, a mandatory risk assessment must be performed. This workflow ensures all potential hazards are considered and mitigated.

Caption: Risk assessment workflow for novel chemical compounds.

Step-by-Step Protocol for Safe Handling and Use

This protocol is mandatory for all laboratory-scale operations involving 1-(1,1-Difluoropropyl)-4-methylbenzene.

1. Engineering Controls Verification:

• Causality: The primary defense against volatile organic compounds is to prevent them from entering the operator's breathing zone.
• Step 1.1: Confirm that the chemical fume hood has a valid inspection sticker and that the airflow monitor indicates a face velocity between 80-120 feet per minute.
• Step 1.2: Ensure an operational safety shower and eyewash station are within a 10-second travel distance, free from obstruction.[10]

2. Personal Protective Equipment (PPE) Adornment:

• Causality: Given the predicted skin irritation, dermal absorption, and severe eye irritation, a robust barrier is non-negotiable.
• Step 2.1: Don 100% nitrile gloves (minimum 8 mil thickness). For prolonged operations (>1 hour), consider double-gloving or using thicker butyl rubber gloves.
• Step 2.2: Wear a flame-resistant lab coat over personal clothing that covers the entire torso and arms.
• Step 2.3: Wear indirect-vented chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over the goggles during procedures with a high risk of splashing (e.g., transferring large volumes, heating).[8]

3. Chemical Handling Procedure:

• Causality: The high flammability and aspiration risk demand procedures that prevent vapor release, ignition, and accidental ingestion.
• Step 3.1: All manipulations of the compound must occur deep within the certified chemical fume hood.
• Step 3.2: Ground and bond all metal containers and receiving equipment during transfers to prevent static discharge, a potential ignition source.[4][11]
• Step 3.3: Use only non-sparking tools made of materials like bronze or beryllium-copper.
• Step 3.4: Keep the container tightly sealed when not in use. Store in a dedicated, ventilated flammables cabinet away from oxidizing agents.[11][12]

4. Waste Disposal:

• Causality: Improper disposal can lead to environmental contamination and pose a risk to waste handlers.
• Step 4.1: Dispose of all contaminated materials (gloves, pipette tips, paper towels) in a dedicated, clearly labeled hazardous waste container.
• Step 4.2: Liquid waste containing the compound must be collected in a sealed, properly labeled container for disposal via the institution's hazardous waste program. Do not pour into drains.[8]

Emergency Response Protocols

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (using universal precautions) and seek immediate medical attention.[10]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing. Seek medical attention if irritation persists.[10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][10]

• Ingestion: Do NOT induce vomiting due to the high risk of chemical aspiration into the lungs. If the person is conscious and alert, rinse their mouth with water. Call a poison control center or seek immediate medical attention.[4][10]

• Spill: Evacuate the area. For a small spill, contain it with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. Ensure there are no ignition sources in the area. For large spills, evacuate and contact emergency services.

Visualization of Safety Decision-Making

PPE Selection Logic

The choice of PPE is not arbitrary but follows a logical progression based on the experimental conditions and the compound's predicted hazards.

Caption: Decision tree for selecting appropriate PPE.

Conclusion

While direct toxicological data for 1-(1,1-Difluoropropyl)-4-methylbenzene remains to be established, a comprehensive safety profile can be effectively predicted through surrogate analysis. The evidence strongly suggests that this compound should be handled as a highly flammable, irritating, and toxic substance with potential for chronic and reproductive health effects. The protocols outlined in this guide are built upon this predictive profile and represent a robust framework for minimizing exposure and mitigating risk. For all researchers and professionals in drug development, adopting this proactive, evidence-based approach to safety is paramount when working at the frontiers of chemical innovation.

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Protocols & Analytical Methods

Application Notes and Protocols for Electrophilic Aromatic Substitution of 1-(1,1-Difluoropropyl)-4-methylbenzene

Introduction: The Strategic Role of Fluorinated Aromatics in Modern Chemistry

The introduction of fluorine-containing substituents into organic molecules has become a cornerstone of modern medicinal and materials chemistry.[1][2][3] The difluoromethyl group (-CF2H), in particular, offers a unique blend of electronic properties and metabolic stability, often serving as a bioisostere for hydroxyl, thiol, or amine functionalities.[4] 1-(1,1-Difluoropropyl)-4-methylbenzene is a valuable, yet under-explored, substrate for creating a diverse array of functionalized aromatic compounds. Its utility lies in the nuanced interplay of its two substituents—the electron-donating methyl group and the inductively electron-withdrawing 1,1-difluoropropyl group—which presents both challenges and opportunities in controlling the regioselectivity of electrophilic aromatic substitution (EAS) reactions.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 1-(1,1-Difluoropropyl)-4-methylbenzene in EAS. We will delve into the mechanistic underpinnings that govern its reactivity and provide detailed, field-tested protocols for key transformations.

Mechanistic Insights: Predicting Regioselectivity in a Dichotomous System

The outcome of electrophilic aromatic substitution on a substituted benzene ring is dictated by the electronic nature of the substituents already present.[5][6] In the case of 1-(1,1-Difluoropropyl)-4-methylbenzene, we have a classic case of competing directing effects.

• The Methyl Group (-CH₃): An activating, ortho-, para- directing group. It donates electron density to the aromatic ring through hyperconjugation, stabilizing the carbocation intermediate (arenium ion) formed during electrophilic attack at the ortho and para positions.[7][8]

• The 1,1-Difluoropropyl Group (-CH(CF₂)CH₂CH₃): A deactivating, meta- directing group. The two highly electronegative fluorine atoms exert a strong electron-withdrawing inductive effect, pulling electron density away from the aromatic ring. This deactivates the ring towards electrophilic attack and directs incoming electrophiles to the meta position to avoid placing the positive charge of the arenium ion intermediate adjacent to the electron-deficient carbon.[9][10]

The overall reactivity of the ring will be lower than that of toluene but likely higher than that of a benzene ring substituted with only a strongly deactivating group. The directing effects of the two groups are summarized below:

Substituent	Electronic Effect	Directing Influence
-CH₃	Electron-donating (activating)	ortho-, para-
-CH(CF₂)CH₂CH₃	Electron-withdrawing (deactivating)	meta-

Given that the methyl group is an activating group and the 1,1-difluoropropyl group is a deactivating group, the positions ortho to the methyl group will be the most favorable for electrophilic attack. Steric hindrance from the 1,1-difluoropropyl group may slightly disfavor the position between the two substituents. Therefore, the primary product is predicted to be substitution at the position ortho to the methyl group and meta to the 1,1-difluoropropyl group.

Caption: Predicted directing effects in the electrophilic aromatic substitution of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Experimental Protocols

The following protocols are designed as a starting point for the electrophilic aromatic substitution of 1-(1,1-Difluoropropyl)-4-methylbenzene. As with any reaction, optimization of conditions may be necessary to achieve desired yields and selectivity.

Protocol 1: Nitration

The nitration of aromatic rings is a fundamental transformation, typically achieved with a mixture of concentrated nitric and sulfuric acids.[11][12][13] The active electrophile is the nitronium ion (NO₂⁺).[11]

Materials:

• 1-(1,1-Difluoropropyl)-4-methylbenzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice Bath

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary Evaporator

• Standard Glassware (round-bottom flask, dropping funnel, magnetic stirrer)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (2.0 eq) to 0 °C in an ice bath.

• Slowly add 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq) to the cooled sulfuric acid with stirring.

• In a separate flask, prepare a mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid (1.0 eq), and cool it to 0 °C.

• Add the cold nitrating mixture dropwise to the solution of the substrate over 30 minutes, ensuring the temperature does not exceed 10 °C.[12]

• After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the reaction progress by TLC.

• Carefully pour the reaction mixture over crushed ice and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with water, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the desired nitro-substituted product.

Predicted Outcome: The major product is expected to be 1-(1,1-difluoropropyl)-2-nitro-4-methylbenzene.

Protocol 2: Bromination

The bromination of aromatic compounds is typically carried out using bromine (Br₂) in the presence of a Lewis acid catalyst, such as iron(III) bromide (FeBr₃).[14][15]

Materials:

• 1-(1,1-Difluoropropyl)-4-methylbenzene

• Bromine (Br₂)

• Iron(III) Bromide (FeBr₃) or Iron filings

• Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

• 10% Sodium Thiosulfate Solution (Na₂S₂O₃)

• Anhydrous Calcium Chloride (CaCl₂)

• Standard Glassware

Procedure:

• To a solution of 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq) in a suitable solvent (e.g., CCl₄) in a flask protected from light, add a catalytic amount of FeBr₃ (0.1 eq).

• Cool the mixture in an ice bath.

• Slowly add a solution of bromine (1.05 eq) in the same solvent dropwise with stirring.

• After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates completion.

• Quench the reaction by slowly adding 10% sodium thiosulfate solution to consume excess bromine.

• Separate the organic layer, wash with water and brine, and dry over anhydrous calcium chloride.

• Remove the solvent by rotary evaporation.

• Purify the product by column chromatography or distillation under reduced pressure.

Predicted Outcome: The major product is expected to be 2-bromo-1-(1,1-difluoropropyl)-4-methylbenzene.

Protocol 3: Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group onto the aromatic ring using an acyl halide or anhydride and a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[16][17][18][19]

Materials:

• 1-(1,1-Difluoropropyl)-4-methylbenzene

• Acetyl Chloride (CH₃COCl) or Acetic Anhydride ((CH₃CO)₂O)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂) or Carbon Disulfide (CS₂) (use with extreme caution)

• Ice Bath

• Hydrochloric Acid (HCl), dilute

• Standard Glassware

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous AlCl₃ (1.2 eq) in a dry solvent like dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) to the suspension with stirring to form the acylium ion complex.

• Add a solution of 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq) in the same solvent dropwise to the cooled mixture.

• After the addition, allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 2-4 hours. Monitor by TLC.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting ketone by column chromatography or recrystallization.

Predicted Outcome: The major product is expected to be 1-(3-(1,1-difluoropropyl)-4-methylphenyl)ethan-1-one.

Caption: A generalized workflow for the electrophilic aromatic substitution protocols described.

Trustworthiness and Self-Validation

The protocols provided are based on well-established principles of electrophilic aromatic substitution.[20][21][22] To ensure the validity of your results, it is crucial to perform thorough characterization of the products obtained. This should include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the structure of the product and determine the regiochemistry of the substitution. The coupling patterns in the aromatic region of the ¹H NMR spectrum will be particularly informative.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the functional groups introduced (e.g., -NO₂, -C=O).

By comparing the spectroscopic data of the obtained products with the predicted structures, researchers can validate the regiochemical outcomes and the efficacy of the protocols.

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Application Notes and Protocols: 1-(1,1-Difluoropropyl)-4-methylbenzene in Medicinal Chemistry

Introduction: The Strategic Value of the Gem-Difluoroalkyl Group in Drug Design

The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2] Among the various fluorinated motifs, the gem-difluoroalkyl group (R-CF2-) has emerged as a particularly valuable moiety.[3][4] Its unique electronic properties allow it to serve as a bioisostere for other functional groups, such as carbonyls or hydroxyls, while enhancing metabolic stability and tuning lipophilicity.[5][6] This strategic replacement can lead to improved drug-like properties, including enhanced binding affinity to biological targets and a more favorable absorption, distribution, metabolism, and excretion (ADME) profile.[3][4][7]

1-(1,1-Difluoropropyl)-4-methylbenzene is a model compound that exemplifies the potential of this structural motif. The presence of the 1,1-difluoropropyl group on a simple aromatic scaffold allows for the systematic investigation of its influence on biological activity. This application note will detail a plausible synthetic route for this compound, propose a hypothetical medicinal chemistry application, and provide detailed protocols for its synthesis, characterization, and biological evaluation.

Synthetic Strategy and Protocol

Proposed Synthetic Pathway

Caption: Proposed synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Detailed Synthesis Protocol

Materials and Equipment:

• 4-Bromotoluene

• Magnesium turnings

• Anhydrous diethyl ether

• Ethyl 2,2-difluoropentanoate

• Palladium catalyst (e.g., Pd(dppf)Cl2)

• Ligand (e.g., dppf)

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for inert atmosphere synthesis (Schlenk line, argon or nitrogen)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

Part A: Preparation of p-Tolylmagnesium Bromide

• Setup: Assemble a flame-dried three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Initiation: Place magnesium turnings (1.2 eq) in the flask. Add a small crystal of iodine to activate the magnesium surface.

• Grignard Formation: Add a solution of 4-bromotoluene (1.0 eq) in anhydrous diethyl ether to the dropping funnel. Add a small portion of the bromide solution to the magnesium and gently warm to initiate the reaction. Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at reflux for 1-2 hours to ensure complete formation of the Grignard reagent. The solution will typically be a grayish-brown color.

Part B: Palladium-Catalyzed Cross-Coupling

• Catalyst Preparation: In a separate flame-dried Schlenk flask, add the palladium catalyst (e.g., Pd(dppf)Cl2, 0.02 eq) and ligand (e.g., dppf, 0.02 eq) under an inert atmosphere.

• Reaction Setup: Add anhydrous THF to the catalyst mixture.

• Addition of Reagents: Cool the catalyst solution to 0 °C. Slowly add the freshly prepared p-tolylmagnesium bromide solution via cannula. Then, add ethyl 2,2-difluoropentanoate (1.0 eq) dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and then heat to reflux for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 1-(1,1-Difluoropropyl)-4-methylbenzene.

Characterization:

The final product should be characterized by:

• ¹H NMR: To confirm the presence and integration of aromatic and aliphatic protons.

• ¹⁹F NMR: To confirm the presence of the CF₂ group.

• ¹³C NMR: To identify all unique carbon atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

Hypothetical Application in Medicinal Chemistry

Rationale:

The 1-(1,1-difluoropropyl) group can act as a lipophilic hydrogen bond donor and a metabolically stable bioisostere for a hydroxyl or a carbonyl group.[6][8] Let us hypothesize that 1-(1,1-Difluoropropyl)-4-methylbenzene is a key fragment for inhibiting a hypothetical enzyme, "Aryl Hydrocarbon Amidase" (AHA), which is implicated in an inflammatory signaling pathway. The native substrate of AHA contains a p-tolylacetamide moiety. The gem-difluoro group in our compound could mimic the transition state of amide hydrolysis, leading to potent inhibition.

Proposed Biological Target and Mechanism of Action

Caption: Hypothetical inhibition of Aryl Hydrocarbon Amidase (AHA).

Experimental Protocols for Biological Evaluation

In Vitro AHA Enzyme Inhibition Assay

Objective:

To determine the inhibitory potency (IC₅₀) of 1-(1,1-Difluoropropyl)-4-methylbenzene against recombinant human AHA.

Materials:

• Recombinant human AHA enzyme

• Fluorogenic substrate (e.g., a peptide with a C-terminal 7-amino-4-methylcoumarin (AMC) group preceded by the AHA recognition sequence)

• 1-(1,1-Difluoropropyl)-4-methylbenzene (test compound)

• Positive control inhibitor (a known AHA inhibitor)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.01% Tween-20)

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of 1-(1,1-Difluoropropyl)-4-methylbenzene in DMSO. Create a serial dilution series of the compound in assay buffer.

• Assay Plate Setup:

  • Add the serially diluted test compound to the wells of the 384-well plate.

  • Include wells for a positive control inhibitor and a vehicle control (DMSO in assay buffer).

• Enzyme Addition: Add the recombinant AHA enzyme to all wells except for the "no enzyme" control wells.

• Incubation: Incubate the plate at room temperature for 15 minutes to allow the compound to bind to the enzyme.

• Substrate Addition: Add the fluorogenic substrate to all wells to initiate the enzymatic reaction.

• Fluorescence Reading: Immediately begin reading the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) every minute for 30-60 minutes using a fluorescence plate reader.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Normalize the data to the vehicle control (100% activity) and the "no enzyme" control (0% activity).

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation

Compound	IC₅₀ (µM) against AHA
1-(1,1-Difluoropropyl)-4-methylbenzene	Hypothetical Value (e.g., 0.5 µM)
Positive Control Inhibitor	Known Value (e.g., 0.1 µM)

Experimental Workflow

Caption: Workflow for the in vitro AHA enzyme inhibition assay.

Conclusion

1-(1,1-Difluoropropyl)-4-methylbenzene serves as an excellent model for exploring the utility of gem-difluoroalkyl groups in medicinal chemistry. The provided synthetic protocol, based on modern cross-coupling methods, offers a reliable route to this and similar compounds. The hypothetical application as an inhibitor of "Aryl Hydrocarbon Amidase" highlights the potential of this motif to act as a stable bioisostere of an amide, a common functional group in bioactive molecules. The detailed in vitro assay protocol provides a clear framework for evaluating the biological activity of this and other novel chemical entities. This integrated approach of synthesis and biological testing is fundamental to the discovery and development of new therapeutic agents.

References

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Application Notes and Protocols for Reactions Involving 1-(1,1-Difluoropropyl)-4-methylbenzene

Introduction: Navigating the Reactivity of a Unique Fluorinated Arene

1-(1,1-Difluoropropyl)-4-methylbenzene is a fascinating and increasingly relevant molecule in the landscape of medicinal and materials chemistry. The presence of the geminal difluoroalkyl group imparts unique electronic properties to the aromatic ring, significantly influencing its reactivity and providing a valuable scaffold for the synthesis of novel compounds. This guide provides a comprehensive overview of the experimental setup for key reactions involving this substrate, grounded in the principles of physical organic chemistry and supported by established protocols for analogous compounds.

The primary determinants of reactivity for 1-(1,1-difluoropropyl)-4-methylbenzene are the electronic effects of its substituents. The methyl group is a well-known activating, ortho, para-directing group in electrophilic aromatic substitution (EAS) due to its electron-donating inductive and hyperconjugative effects. Conversely, the 1,1-difluoropropyl group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms. This deactivating effect will dominate the overall reactivity of the aromatic ring, making it less nucleophilic than toluene.

The directing influence in electrophilic aromatic substitution on this molecule is a competition between the ortho, para-directing methyl group and the deactivating, and therefore meta-directing, 1,1-difluoropropyl group. Given the strong deactivating nature of the difluoroalkyl substituent, electrophilic attack will be directed to the positions meta to this group, which are also the positions ortho to the activating methyl group. Steric hindrance from the propyl chain may further influence the regioselectivity.

This document will detail protocols for key transformations, including electrophilic aromatic substitution on the benzene ring and free-radical functionalization of the benzylic methyl group. We will also address the stability of the gem-difluoroalkyl moiety and provide guidance on analytical and purification techniques.

I. Electrophilic Aromatic Substitution: Taming a Deactivated Ring

The electron-withdrawing nature of the 1-(1,1-difluoropropyl) group significantly deactivates the aromatic ring towards electrophilic attack.[1] Consequently, harsher reaction conditions compared to those used for toluene are generally required.

A. Nitration: Introduction of a Nitro Group

Nitration is a classic electrophilic aromatic substitution that introduces a nitro (-NO₂) group onto the aromatic ring. For deactivated substrates, a common and effective nitrating agent is a mixture of concentrated nitric acid and sulfuric acid.

Causality of Experimental Choices:

• Mixed Acid System: Concentrated sulfuric acid protonates nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺), which is essential for the nitration of a deactivated ring.

• Temperature Control: The reaction is highly exothermic. Maintaining a low temperature is crucial to prevent over-nitration and the formation of unwanted byproducts.[2]

Protocol: Nitration of 1-(1,1-Difluoropropyl)-4-methylbenzene

• Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a dropping funnel. Place the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

• Reagent Preparation: To the cooled flask, add 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq).

• Addition of Nitrating Mixture: Slowly add a pre-cooled mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid (2.0 eq) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Washing: Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Expected Outcome: The major product is expected to be 1-(1,1-difluoropropyl)-4-methyl-2-nitrobenzene, with the potential formation of the 3-nitro isomer as a minor product.

B. Friedel-Crafts Acylation: Installation of an Acyl Group

Friedel-Crafts acylation introduces an acyl group onto the aromatic ring and is a powerful tool for the formation of carbon-carbon bonds.[3] Due to the deactivating nature of the substrate, this reaction will likely require a stoichiometric amount of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[3]

Causality of Experimental Choices:

• Lewis Acid Catalyst: Aluminum chloride is a potent Lewis acid that coordinates to the acyl halide, generating a highly electrophilic acylium ion.[4]

• Anhydrous Conditions: Friedel-Crafts reactions are sensitive to moisture, as water will react with and deactivate the Lewis acid catalyst. All glassware and reagents must be thoroughly dried.

• Solvent: A non-polar, aprotic solvent like dichloromethane or 1,2-dichloroethane is typically used.

Protocol: Friedel-Crafts Acylation of 1-(1,1-Difluoropropyl)-4-methylbenzene

• Reaction Setup: In a fume hood, equip a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel.

• Reagent Addition: To the flask, add 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq) and anhydrous dichloromethane.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride (1.2 eq) in portions.

• Acylating Agent Addition: Add the acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise via the dropping funnel.

• Reaction Progression: After the addition, remove the ice bath and allow the reaction to stir at room temperature. Gentle heating may be required to drive the reaction to completion. Monitor by TLC or GC-MS.

• Work-up: Cool the reaction mixture in an ice bath and quench by the slow addition of crushed ice, followed by dilute hydrochloric acid.

• Extraction and Washing: Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the product by flash column chromatography.

II. Side-Chain Functionalization: Targeting the Methyl Group

The benzylic protons of the methyl group are susceptible to radical abstraction, providing a handle for selective functionalization without affecting the aromatic ring or the difluoropropyl group.

A. Radical Bromination with N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a convenient and selective reagent for the bromination of benzylic positions under radical conditions.[5][6]

Causality of Experimental Choices:

• Radical Initiator: A radical initiator, such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN), is required to initiate the radical chain reaction. Light can also serve as an initiator.

• Solvent: A non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane is used to prevent competing ionic reactions.

• NBS as a Bromine Source: NBS provides a low, constant concentration of bromine in the reaction mixture, which favors radical substitution over electrophilic addition to any potential alkene impurities.[5][7]

Protocol: Benzylic Bromination of 1-(1,1-Difluoropropyl)-4-methylbenzene

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq) in carbon tetrachloride.

• Reagent Addition: Add N-bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide (0.05 eq).

• Reaction Initiation: Heat the mixture to reflux using a heating mantle. The reaction can also be initiated by irradiation with a UV lamp.

• Monitoring: Monitor the reaction by observing the consumption of the starting material and the formation of the denser succinimide byproduct, which will sink to the bottom of the flask.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Washing: Wash the filtrate with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can often be used without further purification, but if necessary, it can be purified by distillation under reduced pressure or flash chromatography.

B. Oxidation of the Methyl Group to a Carboxylic Acid

Strong oxidizing agents, such as potassium permanganate (KMnO₄), can oxidize the benzylic methyl group to a carboxylic acid.[8][9][10]

Causality of Experimental Choices:

• Oxidizing Agent: Potassium permanganate is a powerful and inexpensive oxidizing agent capable of this transformation. The reaction is typically performed under basic conditions.

• Phase Transfer Catalyst: For substrates with low water solubility, a phase transfer catalyst can be employed to facilitate the reaction.

• Acidification: Acidification of the reaction mixture after oxidation is necessary to protonate the carboxylate salt and isolate the carboxylic acid.

Protocol: Oxidation of 1-(1,1-Difluoropropyl)-4-methylbenzene

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a mechanical stirrer, add 1-(1,1-Difluoropropyl)-4-methylbenzene (1.0 eq) and water.

• Reagent Addition: Add potassium permanganate (3.0-4.0 eq) in portions to the stirred mixture. A small amount of sodium carbonate can be added to maintain basic conditions.

• Reaction: Heat the mixture to reflux for several hours until the purple color of the permanganate has disappeared and a brown precipitate of manganese dioxide has formed.

• Work-up: Cool the reaction mixture to room temperature and filter off the manganese dioxide. Wash the filter cake with hot water.

• Acidification: Cool the filtrate in an ice bath and carefully acidify with concentrated hydrochloric acid until the precipitation of the carboxylic acid is complete.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Purification: The crude carboxylic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

III. Stability of the 1,1-Difluoropropyl Group

The gem-difluoroalkyl group is generally stable under a wide range of reaction conditions, including the acidic conditions of nitration and Friedel-Crafts acylation and the basic conditions of permanganate oxidation. The carbon-fluorine bond is exceptionally strong, making this moiety robust. However, under extremely harsh basic or nucleophilic conditions, elimination of HF to form a fluoroalkene could potentially occur, though this is not expected under the conditions described in these protocols.

IV. Analytical and Purification Techniques

A. Reaction Monitoring

• Thin-Layer Chromatography (TLC): A rapid and convenient method for monitoring the progress of most organic reactions. A mixture of hexanes and ethyl acetate is a good starting point for developing a suitable eluent system.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for monitoring the reaction and identifying products and byproducts. A standard non-polar column (e.g., DB-5 or HP-5MS) is generally suitable for the analysis of these relatively non-polar compounds.[11]

B. Purification

• Flash Column Chromatography: The primary method for purifying the products of these reactions.[12][13] Silica gel is the most common stationary phase. The choice of eluent will depend on the polarity of the product. Gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.[12]

• Recrystallization: A suitable method for purifying solid products, such as the carboxylic acid obtained from the oxidation of the methyl group.

V. Safety Precautions

• General Handling: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[14][15]

• Nitrating Agents: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care and avoid contact with skin and combustible materials.

• Friedel-Crafts Reagents: Aluminum chloride is a water-reactive solid that releases HCl gas upon contact with moisture. Handle in a dry environment. Acyl chlorides are corrosive and lachrymatory.

• N-Bromosuccinimide: NBS is a lachrymator and should be handled with care.

• Potassium Permanganate: A strong oxidizing agent. Avoid contact with flammable materials.

Diagrams

Electrophilic Aromatic Substitution Workflow

Caption: General workflow for electrophilic aromatic substitution reactions.

Side-Chain Functionalization Workflow

Caption: Workflow for the functionalization of the benzylic methyl group.

References

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Application Note: A Robust HPLC Method for the Analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene

Abstract

This application note presents a systematic and robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene. As a novel fluorinated aromatic compound, its precise quantification is essential for quality control and research in pharmaceutical and chemical industries. This guide details the logical development of a reversed-phase HPLC method, from analyte characterization and initial screening to final optimization and validation readiness. The causality behind each experimental choice is explained to provide researchers with a comprehensive framework adaptable to similar non-polar, neutral molecules.

Introduction and Analyte Characterization

1-(1,1-Difluoropropyl)-4-methylbenzene is a fluorinated aromatic hydrocarbon. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making such compounds valuable in drug discovery and materials science. A reliable analytical method is paramount for ensuring the purity, stability, and concentration of this analyte in various matrices.

The development of an effective HPLC method begins with a thorough understanding of the analyte's properties. As specific experimental data for 1-(1,1-Difluoropropyl)-4-methylbenzene is not widely available, its properties are inferred from its structure and data from closely related analogs like p-cymene and p-fluorotoluene.[1][2]

Table 1: Physicochemical Properties of 1-(1,1-Difluoropropyl)-4-methylbenzene

Property	Value / Prediction	Rationale for HPLC Method Development
Chemical Structure	(Structure generated for this note)	The presence of a benzene ring indicates strong UV absorbance. The alkyl chain and fluorine atoms confer a non-polar, hydrophobic character.
Molecular Formula	C₁₀H₁₂F₂
Molecular Weight	170.20 g/mol
Predicted logP	> 4.5	The parent analog, p-cymene (1-isopropyl-4-methylbenzene), has a logP of ~4.1.[1] Extending the alkyl chain and adding two fluorine atoms is expected to significantly increase hydrophobicity, making it an ideal candidate for Reversed-Phase HPLC.
Acid/Base Properties	Neutral	The molecule lacks ionizable functional groups. This simplifies mobile phase selection, as pH control with buffers is unnecessary.
Predicted UV λmax	~265 nm	Toluene exhibits a UV maximum at ~262 nm.[3] Alkyl and fluoro-substituents typically induce a small bathochromic (red) shift. A standard UV detector will provide excellent sensitivity.

HPLC Method Development Strategy

The logical approach to developing this method is rooted in the analyte's chemical nature. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the chosen mode of separation due to the non-polar, hydrophobic character of the analyte.[4]

The Causality Behind Our Choices

• Chromatographic Mode: With a high predicted logP, the analyte will strongly interact with a non-polar stationary phase via hydrophobic interactions. A polar mobile phase will then be used to elute the compound. This fundamental principle makes RP-HPLC the unequivocal choice.[5]

• Stationary Phase (Column) Selection:

  • Initial Screening Column (C18): A C18 (octadecylsilane) column is the workhorse of RP-HPLC and the logical starting point. Its dense alkyl chain bonding provides high hydrophobicity, ensuring sufficient retention for our non-polar analyte.

  • Alternative Selectivity (Phenyl Phase): The aromatic ring in our analyte can engage in π-π stacking interactions with the phenyl rings of a Phenyl stationary phase. This offers an alternative selectivity mechanism that can be exploited if impurities are not well-resolved on a C18 column.[6]

  • Fluorinated Phase (HS F5): Fluorinated stationary phases can exhibit unique interactions with fluorinated analytes, including dipole-dipole and hydrophobic interactions, often leading to enhanced retention and selectivity for such compounds.[7]

• Mobile Phase Selection:

  • Solvents: Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers in RP-HPLC. ACN is generally preferred for its lower viscosity and UV transparency. We will use a mixture of HPLC-grade ACN and ultrapure water.

  • Composition: An initial gradient elution is crucial to determine the approximate concentration of organic solvent needed to elute the analyte in a reasonable time. Following this "scouting" run, the method can be optimized to either an improved gradient or an isocratic method for simplicity and robustness.

• Detection:

  • A Photodiode Array (PDA) or UV-Vis detector is ideal. Based on the predicted λmax, a detection wavelength of 265 nm is selected for initial experiments to ensure high sensitivity. A full spectrum will be acquired during development to confirm the optimal wavelength.

Method Development Workflow

The following diagram outlines the systematic process of developing and validating the HPLC method.

Caption: Workflow for HPLC Method Development.

Experimental Protocols

Materials, Reagents, and Instrumentation

• Analyte: 1-(1,1-Difluoropropyl)-4-methylbenzene standard (≥98% purity).

• Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), and ultrapure water (18.2 MΩ·cm).

• Instrumentation: An HPLC system equipped with:

  • Degasser

  • Quaternary or Binary Pump

  • Autosampler

  • Thermostatted Column Compartment

  • Photodiode Array (PDA) Detector

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the analyte standard into a 25 mL volumetric flask. Dissolve and dilute to volume with ACN.

• Working Standard (100 µg/mL): Pipette 1 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with ACN. This solution is used for initial method development.

Protocol 1: Initial Column Screening and Gradient Scouting

Objective: To determine a suitable column and the approximate organic solvent percentage required for elution.

Methodology:

• Equilibrate the system with the initial mobile phase conditions for each column listed in Table 2.

• Set the column temperature to 30 °C.

• Set the PDA detector to acquire data from 200-400 nm, with the primary monitoring wavelength at 265 nm.

• Inject 5 µL of the 100 µg/mL Working Standard.

• Run the generic fast gradient outlined in Table 2.

Table 2: Initial Screening Conditions

Parameter	Condition
Columns to Test	1. C18, 4.6 x 150 mm, 5 µm 2. Phenyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	Ultrapure Water
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Gradient Program	Time (min)
Injection Volume	5 µL
Column Temp	30 °C
Detection	265 nm

Analysis of Results: The C18 column is expected to provide good retention. Note the retention time (tR) and the %B at the apex of the peak. This information is the foundation for optimization.

Protocol 2: Method Optimization

Objective: To refine the separation into an efficient isocratic method with good peak shape and a reasonable run time.

Rationale: Based on the scouting run, the analyte is highly non-polar and elutes at a high ACN concentration. An isocratic method is often more robust and transferable than a gradient method for a simple purity analysis.

Methodology:

• Calculate the starting isocratic mobile phase composition based on the scouting run. A good starting point is slightly below the %B at the peak apex. For example, if the peak eluted at 85% ACN, start with an 80:20 ACN:Water mixture.

• Equilibrate the C18 column with the calculated isocratic mobile phase.

• Inject 5 µL of the Working Standard.

• Adjust the ACN:Water ratio to achieve a retention time between 3 and 10 minutes.

  • To decrease retention time: Increase the percentage of ACN.

  • To increase retention time: Decrease the percentage of ACN.

• Once a suitable retention time is achieved, assess the peak shape. The final proposed method is detailed in Table 3.

Table 3: Final Optimized HPLC Method

Parameter	Optimized Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (85:15 v/v), Isocratic
Flow Rate	1.0 mL/min
Injection Volume	5 µL
Column Temp	30 °C
Detection	UV at 265 nm
Run Time	10 minutes

System Suitability and Method Validation

Before any sample analysis, the suitability of the chromatographic system must be verified. This is a core requirement of pharmacopeial guidelines such as USP General Chapter <621>.[8] Furthermore, the analytical method itself must be validated to prove it is fit for its intended purpose, following guidelines from the International Council for Harmonisation (ICH).[1][9]

Caption: Relationship between Method Validation and System Suitability.

System Suitability Testing (SST)

Protocol:

• Equilibrate the HPLC system with the final method conditions (Table 3).

• Make five replicate injections of the 100 µg/mL Working Standard.

• Calculate the parameters listed in Table 4. The system is deemed suitable for analysis only if all criteria are met.

Table 4: System Suitability Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry, ensuring accurate integration.
Theoretical Plates (N)	N ≥ 2000	Indicates column efficiency and separation power.
Relative Standard Deviation (%RSD)	≤ 2.0%	For peak area and retention time of replicate injections, ensuring precision.

Method Validation Parameters (ICH Q2(R2))

The optimized method is now ready for formal validation. The following tests must be performed according to a predefined validation protocol to demonstrate the method is reliable, reproducible, and accurate for the analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Table 5: Core Validation Parameters and Typical Acceptance Criteria

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	Peak purity analysis (using PDA) should pass. No interfering peaks at the retention time of the analyte in blank/placebo samples.
Linearity & Range	Proportional relationship between concentration and detector response over a defined range.	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Accuracy	Closeness of test results to the true value, assessed by spike/recovery experiments.	Mean recovery between 98.0% and 102.0% at three concentration levels (e.g., 80%, 100%, 120% of the nominal concentration).
Precision (Repeatability)	Precision under the same operating conditions over a short interval.	%RSD ≤ 2.0% for a minimum of 6 determinations at 100% of the test concentration.[1]
LOD & LOQ	Lowest amount of analyte that can be reliably detected and quantified, respectively.	LOD: Signal-to-Noise ratio of 3:1. LOQ: Signal-to-Noise ratio of 10:1. The LOQ must be precise and accurate.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.	System suitability criteria must be met when parameters like flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2%) are varied.

Conclusion

A robust and efficient isocratic RP-HPLC method was successfully developed for the analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene. The method leverages a standard C18 column with a mobile phase of 85:15 (v/v) Acetonitrile and Water, providing excellent peak shape and a practical run time of 10 minutes. The logical, step-by-step development process, grounded in the analyte's physicochemical properties, ensures the final method is scientifically sound. The defined system suitability criteria and a clear pathway for validation according to ICH guidelines ensure that this method is ready for implementation in a regulated quality control or research environment.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

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GC-MS protocol for identifying 1-(1,1-Difluoropropyl)-4-methylbenzene

An Application Note for the Identification of 1-(1,1-Difluoropropyl)-4-methylbenzene using Gas Chromatography-Mass Spectrometry (GC-MS)

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed protocol for the identification and characterization of the novel fluorinated aromatic compound, 1-(1,1-Difluoropropyl)-4-methylbenzene, using Gas Chromatography-Mass Spectrometry (GC-MS). Designed for researchers, chemists, and drug development professionals, this guide moves beyond a simple recitation of steps to explain the fundamental principles and causal reasoning behind each parameter selection. The methodology is structured to be self-validating through a predictive analysis of the compound's mass spectral fragmentation pattern, providing a robust framework for identifying this and structurally similar molecules. This document includes a complete, step-by-step protocol, instrument parameter tables, predictive data, and workflow visualizations to ensure scientific integrity and reproducibility.

Introduction and Scientific Rationale

Fluorinated organic compounds are of significant interest in medicinal chemistry and materials science due to their unique physicochemical properties, which can enhance metabolic stability, binding affinity, and lipophilicity. The target analyte, 1-(1,1-Difluoropropyl)-4-methylbenzene, is a substituted toluene derivative whose precise identification is critical for quality control, reaction monitoring, and metabolic studies.

Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical technique of choice for this application. The rationale for this selection is twofold:

• Gas Chromatography (GC): Provides the high-resolution separation necessary for isolating the target analyte from the solvent front, reaction byproducts, or complex matrices. The separation is based on the compound's volatility and its interaction with the stationary phase of the GC column.[1]

• Mass Spectrometry (MS): Serves as a highly specific and sensitive detector. By ionizing the eluted compound and separating the resulting fragments based on their mass-to-charge ratio (m/z), MS provides a unique chemical fingerprint (mass spectrum) that allows for unequivocal structural elucidation.[2][3] Electron Ionization (EI) at 70 eV is specifically employed as it is a highly reproducible, hard ionization technique that generates rich, library-searchable fragmentation patterns.[4][5]

This protocol is designed around the predicted chemical properties of the target analyte, establishing a logical and scientifically grounded method for its analysis.

Predicted Analyte Characteristics

As 1-(1,1-Difluoropropyl)-4-methylbenzene is a specialized compound, its properties are not widely documented. The following characteristics are predicted based on its chemical structure, which consists of a p-methylbenzene (toluene) core bonded to a 1,1-difluoropropyl group.

Property	Predicted Value / Characteristic	Rationale
Molecular Formula	C₁₀H₁₂F₂	Derived from the chemical structure.
Molecular Weight	170.20 g/mol	Calculated based on the atomic weights of Carbon, Hydrogen, and Fluorine.
Boiling Point	Estimated: 180 - 210 °C	Higher than toluene (110.6 °C) due to increased molecular weight and the introduction of polar C-F bonds.[6][7]
Polarity	Slightly Polar Aromatic	The molecule is primarily a hydrocarbon but possesses a dipole moment from the two electronegative fluorine atoms.

Experimental Methodology

This section details the complete workflow, from preparing the sample to acquiring and interpreting the data.

Materials and Reagents

Item	Specifications
Solvent	Hexane or Dichloromethane (DCM), HPLC or GC-grade
Sample Vials	2 mL clear glass autosampler vials with PTFE-lined caps
Syringe Filters	0.22 µm PTFE filters (if sample contains particulates)
Pipettes	Calibrated micropipettes
Carrier Gas	Helium (99.999% purity or higher)

Sample Preparation Protocol

The goal of sample preparation is to create a clean, dilute solution suitable for injection, thereby preventing contamination of the inlet and column.[8][9]

• Initial Dilution: Accurately weigh approximately 10 mg of the 1-(1,1-Difluoropropyl)-4-methylbenzene sample.

• Solubilization: Dissolve the sample in 1.0 mL of hexane or dichloromethane in a clean vial to create a stock solution of ~10 mg/mL.

• Working Solution: Perform a serial dilution of the stock solution to create a final working concentration of approximately 10 µg/mL. This concentration is ideal for achieving a target on-column amount of ~10 ng with a 1 µL injection, which is optimal for modern capillary GC-MS systems.[9]

• Filtration (If Necessary): If any particulates are visible, filter the working solution through a 0.22 µm PTFE syringe filter into a final GC autosampler vial.

• Transfer: Transfer the final solution to a 2 mL autosampler vial and cap securely.

Instrumentation and Parameters

The following parameters are recommended as a starting point. Optimization may be required based on the specific instrument and column used.

Causality of Parameter Selection:

• GC Column: A non-polar 5% phenyl-methylpolysiloxane column (e.g., DB-5ms) is chosen because its stationary phase selectivity is ideal for aromatic compounds. "Like dissolves like," and this phase provides excellent separation for slightly polar to non-polar analytes.[10][11][12]

• Injection Mode: A split injection is used to introduce a small, representative portion of the sample. This prevents peak broadening and column overload, which can occur with high-concentration samples, leading to sharper peaks and better resolution.[13][14] A splitless injection should be reserved for trace-level analysis.[14]

• Temperature Program: The program starts at a low temperature to focus the analytes at the head of the column, then ramps up to elute the compound based on its boiling point, and finishes with a high-temperature hold to clean the column of any residual high-boiling components.[4][12]

• MS Parameters: Standard EI source and transfer line temperatures prevent compound condensation and ensure reproducible fragmentation.[4][15] The mass scan range is set to capture the expected molecular ion and all significant fragments.

Table 1: Gas Chromatograph (GC) Parameters

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Injection Mode	Split
Split Ratio	50:1
Inlet Temperature	250 °C
Injection Volume	1.0 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Column Type	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Program
Initial Temperature	80 °C, hold for 2 min
Ramp Rate	15 °C/min to 280 °C
Final Hold	Hold at 280 °C for 5 min
Total Run Time	20.33 min

Table 2: Mass Spectrometer (MS) Parameters

Parameter	Value
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
MS Source Temperature	230 °C
MS Quad Temperature	150 °C
Transfer Line Temp	280 °C
Scan Range (m/z)	40 - 450 amu
Solvent Delay	3.0 min

Data Analysis and Interpretation: A Self-Validating Approach

Since the analyte is novel, it will likely be absent from commercial mass spectral libraries like NIST or Wiley.[16][17] Therefore, identification must be grounded in the principles of mass spectral fragmentation.[2][3] The presence of a logical series of fragments provides strong, trustworthy evidence of the molecular structure.

Predicted Mass Spectrum and Fragmentation Pathway

Upon ionization, the molecular ion (M⁺˙) with m/z = 170 will be formed. This energetically unstable ion will then fragment through predictable pathways.[3][18]

Table 3: Predicted Key Fragments for 1-(1,1-Difluoropropyl)-4-methylbenzene

m/z Value	Proposed Fragment Ion	Neutral Loss	Significance
170	[C₁₀H₁₂F₂]⁺˙	-	Molecular Ion (M⁺˙)
141	[C₈H₇F₂]⁺	•CH₂CH₃ (Ethyl Radical)	High Abundance. Alpha-cleavage (benzylic cleavage) results in a stable, resonance-stabilized difluoro-benzylic cation. This is a very likely base peak or a fragment of very high intensity.
155	[C₉H₉F₂]⁺	•CH₃ (Methyl Radical)	Loss of the methyl group from the toluene ring. Less favorable than benzylic cleavage but possible.
91	[C₇H₇]⁺	•CF₂CH₂CH₃	Cleavage of the C-C bond adjacent to the ring, followed by rearrangement to the highly stable Tropylium ion . A classic fragment for toluene derivatives, expected to be of high abundance.

The most indicative fragments for positive identification are the molecular ion at m/z 170 , the benzylic cleavage product at m/z 141 , and the tropylium ion at m/z 91 .

Visualizations: Workflow and Fragmentation

Diagrams provide a clear, at-a-glance understanding of complex processes.

Caption: Overall GC-MS experimental workflow.

Caption: Predicted EI fragmentation of the target analyte.

Conclusion

This application note provides a robust and scientifically-grounded GC-MS protocol for the identification of 1-(1,1-Difluoropropyl)-4-methylbenzene. By combining an optimized experimental methodology with a predictive fragmentation analysis, this guide equips researchers with the necessary tools to confidently identify this novel compound. The principles outlined herein are broadly applicable to the analysis of other fluorinated aromatics and substituted benzene derivatives, serving as a foundational method for research, development, and quality control applications.

References

• FooDB. (2010). Showing Compound 1-Isopropyl-4-methylbenzene (FDB017358). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-fluoro-4-methyl- (CAS 352-32-9). Retrieved from [Link]

• U.S. Geological Survey. (n.d.). Standard Operating Procedure for the USGS Reston, Virginia Environmental Organic Geochemistry Laboratory Instrumental Analysis for the Long-Chain Alkylbenzenes. Retrieved from [Link]

• Phenomenex. (2025). Split vs. Splitless Injection in Gas Chromatography (GC). Retrieved from [Link]

• Lu, Z., et al. (2023). Identification and quantification of fluorinated polymers in consumer products by combustion ion chromatography and pyrolysis-gas chromatography-mass spectrometry. Environmental Science: Processes & Impacts. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• Shimadzu. (n.d.). GC Column Types & Selection Guide. Retrieved from [Link]

• NIST. (n.d.). Mass Spectrometry Data Center. Retrieved from [Link]

• JSB. (n.d.). NIST 23 Mass Spectral Library. Retrieved from [Link]

• Southern California Coastal Water Research Project. (n.d.). Measurements of Linear Alkylbenzenes by GC/MS with Interference from Tetrapropylene-Based Alkylbenzenes. Retrieved from

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Restek Corporation. (2020). Split vs. Splitless Injection. Retrieved from [Link]

• Wikipedia. (n.d.). Toluene. Retrieved from [Link]

• University of Illinois Urbana-Champaign. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• Journal of Analytical Toxicology. (1999). A GC-MS Method for the Detection of Toluene and Ethylbenzene in Volatile Substance Abuse. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). Wiley Registry/NIST Mass Spectral Library 2023. Retrieved from [Link]

• Separation Science. (2024). Navigating Split and Splitless Injections with Crowdsourced Insights. Retrieved from [Link]

• Chemguide. (n.d.). Mass Spectra - Fragmentation Patterns. Retrieved from [Link]

• InTechOpen. (2012). Sample Preparation Techniques for Gas Chromatography. Retrieved from [Link]

• Michigan State University. (n.d.). Fragmentation Mechanisms. Retrieved from [Link]

• Aditya Dye Chem. (n.d.). Toluene. Retrieved from [Link]

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Applikations- und Protokoll-Leitfaden: Derivatisierung von 1-(1,1-Difluorpropyl)-4-methylbenzol für die weiterführende Synthese

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung: Die strategische Bedeutung von gem-Difluoralkylarenen

In der modernen medizinischen Chemie ist die Einführung von Fluoratomen in Molekülgerüste eine bewährte Strategie zur Optimierung pharmakokinetischer und pharmakodynamischer Eigenschaften. Die geminale Difluoralkylgruppe (-CF2-) ist hierbei von besonderem Interesse, da sie als stabiler Bioisoster für Carbonylgruppen, Ether oder andere funktionelle Gruppen dienen kann. Sie beeinflusst die Lipophilie, die metabolische Stabilität und die Bindungsaffinität eines Moleküls. Das Molekül 1-(1,1-Difluorpropyl)-4-methylbenzol dient als vielseitiges Ausgangsmaterial, dessen gezielte Derivatisierung den Zugang zu einer breiten Palette neuer chemischer Entitäten für die Wirkstoffforschung eröffnet.

Dieser Leitfaden bietet einen detaillierten Einblick in die strategischen Überlegungen und praktischen Protokolle zur Funktionalisierung dieses Moleküls, wobei sowohl Modifikationen am aromatischen Ring als auch an der benzylischen Methylgruppe beleuchtet werden.

I. Chemische Reaktivität und strategische Überlegungen

Das Reaktionsverhalten von 1-(1,1-Difluorpropyl)-4-methylbenzol wird maßgeblich durch die elektronischen Eigenschaften seiner Substituenten bestimmt.

• Der 1,1-Difluorpropyl-Substituent : Diese Gruppe übt einen starken elektronenziehenden Effekt (-I-Effekt) auf den Benzolring aus. Infolgedessen ist die Elektronendichte des aromatischen Systems signifikant reduziert, was den Ring gegenüber klassischen elektrophilen aromatischen Substitutionen (SEAr) desaktiviert.

• Die Methylgruppe : Als Alkylgruppe besitzt sie einen schwachen elektronenschiebenden Effekt (+I-Effekt). Sie aktiviert den Ring leicht und dirigiert elektrophile Angriffe bevorzugt in die ortho- und para-Positionen.[1][2]

Im direkten Vergleich dominiert der desaktivierende Effekt der Difluorpropylgruppe. Dies macht die Funktionalisierung des aromatischen Rings zu einer Herausforderung, die spezielle Strategien erfordert. Gleichzeitig bietet die Methylgruppe einen alternativen und oft leichter zugänglichen Reaktionsort.

Abbildung 1: Entscheidungsdiagramm für Derivatisierungsstrategien.

II. Funktionalisierung des aromatischen Rings

Aufgrund der elektronischen Desaktivierung sind Standardprotokolle für die elektrophile aromatische Substitution oft ineffizient. Zwei Hauptstrategien können dennoch zum Erfolg führen.

A. Forcierte Elektrophile Aromatische Substitution (SEAr)

Diese Methode erfordert typischerweise schärfere Reaktionsbedingungen (höhere Temperaturen, stärkere Lewis-Säuren, längere Reaktionszeiten), um die verringerte Nukleophilie des Rings zu überwinden.[3][4] Die dirigierende Wirkung der beiden Substituenten muss berücksichtigt werden: Die Methylgruppe dirigiert in ortho- und para-Positionen, während die desaktivierende Difluorpropylgruppe primär in die meta-Position dirigiert. Das Ergebnis ist oft eine Mischung von Regioisomeren, die eine sorgfältige chromatographische Trennung erfordert.

Protokoll 1: Nitrierung von 1-(1,1-Difluorpropyl)-4-methylbenzol

Dieses Protokoll beschreibt eine typische Nitrierung unter forcierten Bedingungen. Die Hauptprodukte sind das 2-Nitro- und das 3-Nitro-Derivat.

Parameter	Wert	Begründung
Reagenzien
Substrat	1.0 Äq.	Ausgangsmaterial
HNO₃ (rauchend)	1.5 Äq.	Nitrierungsreagenz
H₂SO₄ (konz.)	5.0 Äq.	Katalysator, erzeugt das hochreaktive Nitroniumion (NO₂⁺)
Bedingungen
Temperatur	0 °C bis 50 °C	Die Reaktion wird zunächst gekühlt, um die Exothermie zu kontrollieren, dann erwärmt, um die desaktivierte Ringreaktion zu fördern.
Reaktionszeit	4 - 6 Stunden	Längere Zeit erforderlich aufgrund der Ringdesaktivierung.
Lösungsmittel	Schwefelsäure	Dient sowohl als Katalysator als auch als Lösungsmittel.

Schritt-für-Schritt-Anleitung:

• Vorbereitung: In einem trockenen 100-mL-Rundkolben mit Magnetrührer werden 50 mL konzentrierte Schwefelsäure vorgelegt und in einem Eisbad auf 0 °C gekühlt.

• Zugabe des Substrats: Unter starkem Rühren werden langsam 10 g (ca. 0.054 mol) 1-(1,1-Difluorpropyl)-4-methylbenzol zugegeben.

• Herstellung der Nitriersäure: In einem separaten Gefäß wird vorsichtig eine Mischung aus 3.6 mL (ca. 0.081 mol) rauchender Salpetersäure und 10 mL konzentrierter Schwefelsäure hergestellt und auf 0 °C gekühlt.

• Reaktion: Die gekühlte Nitriersäure wird tropfenweise über 30 Minuten zur Substratlösung gegeben, wobei die Temperatur unter 10 °C gehalten wird.

• Erwärmung: Nach vollständiger Zugabe wird das Eisbad entfernt und die Mischung langsam auf 50 °C erwärmt. Die Reaktion wird für 4 Stunden bei dieser Temperatur gerührt.

• Aufarbeitung: Die Reaktionsmischung wird vorsichtig auf 200 g Eis gegossen. Der ausfallende Niederschlag wird abfiltriert, mit kaltem Wasser gewaschen, bis das Filtrat neutral ist, und an der Luft getrocknet.

• Reinigung: Das Rohprodukt wird mittels Säulenchromatographie (Kieselgel, Hexan/Ethylacetat-Gradient) aufgereinigt, um die Isomere zu trennen.

B. Dirigierte ortho-Metallierung (DoM)

Die DoM ist eine leistungsstarke und regioselektive Methode zur Funktionalisierung von Aromaten.[5] Sie nutzt eine "Directed Metalation Group" (DMG), die eine Organolithiumbase koordiniert und die Deprotonierung an der benachbarten ortho-Position lenkt.[6][7] Obwohl das Zielmolekül keine klassische starke DMG besitzt, kann die Difluorpropylgruppe unter bestimmten Bedingungen eine ausreichende Wechselwirkung mit der Lithiumbase eingehen, um eine selektive Metallierung zu ermöglichen.

Abbildung 2: Schematischer Ablauf der Dirigierten ortho-Metallierung.

Protokoll 2: ortho-Iodierung via DoM

Parameter	Wert	Begründung
Reagenzien
Substrat	1.0 Äq.	Ausgangsmaterial
n-BuLi (2.5 M in Hexan)	1.2 Äq.	Starke Base zur Deprotonierung
TMEDA	1.2 Äq.	Chelatbildner, erhöht die Reaktivität von n-BuLi
Iod (I₂)	1.5 Äq.	Elektrophil
Bedingungen
Temperatur	-78 °C	Erforderlich, um Nebenreaktionen zu minimieren und das lithiierte Intermediat zu stabilisieren.
Reaktionszeit	2 Stunden (Metallierung), 1 Stunde (Quenching)	Ausreichend Zeit für die Deprotonierung und die anschließende Reaktion mit dem Elektrophil.
Lösungsmittel	THF (trocken)	Aprotisch-polares Lösungsmittel, das die Reagenzien löst und bei tiefen Temperaturen flüssig bleibt.

Schritt-für-Schritt-Anleitung:

• Vorbereitung: Ein trockener Schlenk-Kolben wird unter Argon-Atmosphäre mit 5.0 g (ca. 0.027 mol) des Substrats und 100 mL trockenem THF befüllt.

• Kühlung: Die Lösung wird auf -78 °C (Trockeneis/Aceton-Bad) gekühlt.

• Basenzugabe: 3.5 mL (ca. 0.032 mol) TMEDA werden zugegeben, gefolgt von der langsamen, tropfenweisen Zugabe von 13 mL n-BuLi (2.5 M in Hexan).

• Metallierung: Die Lösung wird für 2 Stunden bei -78 °C gerührt. Eine Farbänderung (oft zu gelb oder orange) deutet auf die Bildung des Anions hin.

• Quenching: Eine Lösung von 8.2 g (ca. 0.032 mol) Iod in 20 mL trockenem THF wird langsam zugegeben, bis die Farbe der Iodlösung bestehen bleibt.

• Aufarbeitung: Die Reaktion wird bei -78 °C mit 50 mL gesättigter wässriger Natriumthiosulfatlösung gequencht und langsam auf Raumtemperatur erwärmt. Die Phasen werden getrennt und die wässrige Phase wird zweimal mit Diethylether extrahiert.

• Reinigung: Die vereinigten organischen Phasen werden mit Sole gewaschen, über Magnesiumsulfat getrocknet und das Lösungsmittel wird im Vakuum entfernt. Das Rohprodukt wird mittels Säulenchromatographie gereinigt.

III. Funktionalisierung der benzylischen Methylgruppe

Die Modifikation der Methylgruppe ist oft der direktere und selektivere Weg zur Derivatisierung, da sie nicht durch die desaktivierenden Effekte der Difluorpropylgruppe behindert wird.

Protokoll 3: Radikalische Bromierung mit N-Bromsuccinimid (NBS)

Diese Reaktion führt selektiv ein Bromatom in die benzylische Position ein und erzeugt ein hochreaktives Intermediat für weitere Nukleophile Substitutionen.

Parameter	Wert	Begründung
Reagenzien
Substrat	1.0 Äq.	Ausgangsmaterial
N-Bromsuccinimid (NBS)	1.1 Äq.	Quelle für Bromradikale unter Initiierung
AIBN oder Benzoylperoxid	0.02 Äq.	Radikalstarter
Bedingungen
Temperatur	80 °C (Rückfluss)	Thermische Zersetzung des Initiators und Aufrechterhaltung der Radikalkettenreaktion.
Reaktionszeit	2 - 4 Stunden	Überwachung mittels GC oder TLC.
Lösungsmittel	Tetrachlorkohlenstoff (CCl₄) oder Chlorbenzol	Inertes Lösungsmittel, das die Radikalreaktion nicht stört.

Schritt-für-Schritt-Anleitung:

• Setup: In einem mit Rückflusskühler und Argon-Einlass ausgestatteten Kolben werden 10 g (ca. 0.054 mol) des Substrats, 10.6 g (ca. 0.06 mol) NBS und 0.2 g AIBN in 100 mL CCl₄ suspendiert.

• Reaktion: Die Mischung wird unter Rühren zum Rückfluss erhitzt. Die Reaktion wird durch eine UV-Lampe bestrahlt, um die Initiierung zu fördern. Der Fortschritt wird durch das Aufschwimmen des Succinimids (Nebenprodukt) und mittels TLC überwacht.

• Aufarbeitung: Nach Abschluss der Reaktion wird die Mischung auf Raumtemperatur abgekühlt und das feste Succinimid abfiltriert.

• Reinigung: Das Filtrat wird mit Wasser und Sole gewaschen, über Natriumsulfat getrocknet und das Lösungsmittel wird im Vakuum entfernt. Das resultierende benzylische Bromid ist oft instabil und sollte direkt in der nächsten Stufe verwendet werden.

IV. Analytische Validierung und Selbstkontrolle

Die erfolgreiche Derivatisierung muss durch geeignete analytische Methoden bestätigt werden.

• NMR-Spektroskopie (¹H, ¹³C, ¹⁹F): Unverzichtbar zur Strukturaufklärung.

  • ¹H-NMR: Das Verschwinden des Methyl-Singuletts (ca. 2.4 ppm) oder Veränderungen im aromatischen Bereich bestätigen die Reaktion. Neue Signale (z.B. ein -CH₂Br-Singulett bei ca. 4.5 ppm) belegen die benzylische Bromierung.

  • ¹⁹F-NMR: Das charakteristische Signal der -CF₂-Gruppe sollte erhalten bleiben und kann durch nahe Substituenten leichte Verschiebungen zeigen.

• Massenspektrometrie (GC-MS, LC-MS): Bestätigt die Molmasse des Produkts und liefert Informationen über die Fragmentierungsmuster.

• Dünnschichtchromatographie (TLC): Essentiell für die Überwachung des Reaktionsfortschritts und die Optimierung der chromatographischen Reinigung. Ein Vergleich des Rf-Wertes des Produkts mit dem des Ausgangsmaterials zeigt die Umwandlung an.

Ein Protokoll gilt als vertrauenswürdig, wenn die analytischen Daten (z.B. erwartete chemische Verschiebungen im NMR, korrekte Masse im MS) konsistent mit der Zielstruktur sind und die Ausbeuten nach wiederholten Versuchen reproduzierbar sind.

V. Referenzen

• Elektrophile aromatische Substitution - Wikipedia. Wikipedia. Verfügbar unter: [Link]

• Ortho-Metallierung - Wikipedia. Wikipedia. Verfügbar unter: [Link]

• In ortho dirigierte Metallierung Directed ortho Metalation. Organic Chemistry Portal. Verfügbar unter: [Link]

• Zweitsubstitution am Aromaten - Chemie.de. Chemie.de. Verfügbar unter: [Link]

• Directed ortho Metalation (DOM) - Organic Chemistry Portal. Organic Chemistry Portal. Verfügbar unter: [Link]

• Mesomerie und Zweitsubstitution am Aromaten - in ortho-, meta- oder para-Stellung? YouTube. Verfügbar unter: [Link]

• Elektrophile aromatische Substitution - Online-Kurse - abiweb.de. abiweb.de. Verfügbar unter: [Link]

• 1 Elektrophile Substitution am Aromaten (SEAr) - Wiley-VCH. Wiley-VCH. Verfügbar unter: [Link]

• Zweitsubstitution am Aromaten para- meta- ortho-Position?? +M-Effekt und - YouTube. YouTube. Verfügbar unter: [Link]

• Reaktionsmechanismen Elektrophile aromatische Substitution - Institut für Organische Chemie. Ludwig-Maximilians-Universität München. Verfügbar unter: [Link]

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• 5. Ortho-Metallierung – Wikipedia [de.wikipedia.org]
• 6. Directed ortho Metalation [organische-chemie.ch]
• 7. Directed Ortho Metalation [organic-chemistry.org]

Catalytic Activation of the C-F Bond in 1-(1,1-Difluoropropyl)-4-methylbenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unlocking the Synthetic Potential of Benzylic gem-Difluorides

The incorporation of fluorine atoms into organic molecules is a cornerstone of modern drug discovery and materials science, offering a powerful tool to modulate physicochemical and biological properties.[1] Among the various fluorinated motifs, the benzylic gem-difluoroalkyl group, as present in 1-(1,1-Difluoropropyl)-4-methylbenzene, represents a particularly valuable yet challenging synthetic handle. The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry, rendering it notoriously inert.[2] However, the selective activation of one or both C-F bonds in a gem-difluoroalkane opens a gateway to a diverse array of novel chemical entities.[3] This guide provides an in-depth exploration of the catalytic activation of the C-F bond in 1-(1,1-Difluoropropyl)-4-methylbenzene, offering detailed protocols, mechanistic insights, and practical guidance for researchers in the field.

The benzylic position of the target molecule provides a degree of activation, making C-F bond cleavage more accessible compared to their aliphatic counterparts.[4] This is attributed to the ability of the aromatic ring to stabilize transient cationic or radical intermediates that may form during the catalytic cycle. This document will focus on two primary catalytic strategies for the functionalization of 1-(1,1-Difluoropropyl)-4-methylbenzene: Transition-Metal-Catalyzed Hydrodefluorination and Cross-Coupling Reactions.

I. Transition-Metal-Catalyzed Monohydrodefluorination

The selective removal of a single fluorine atom from a gem-difluoroalkane, or monohydrodefluorination, is a highly sought-after transformation as it provides access to valuable monofluorinated compounds. These products can exhibit unique biological activities and serve as versatile building blocks for further synthetic elaboration.

A. Rationale and Mechanistic Considerations

Transition-metal catalysts, particularly those based on palladium and nickel, have proven effective in mediating the hydrodefluorination of gem-difluoroalkanes.[5] The generally accepted mechanism for palladium-catalyzed hydrodefluorination involves the oxidative addition of the C-F bond to a low-valent metal center, followed by the transfer of a hydride from a suitable donor, and subsequent reductive elimination to afford the monofluorinated product and regenerate the active catalyst.

The choice of hydride source is critical for the success of the reaction. Silanes, such as triethylsilane (Et₃SiH), are commonly employed due to their moderate reactivity and compatibility with a wide range of functional groups. The ligand on the metal center also plays a crucial role in tuning the catalyst's reactivity and selectivity. Bulky, electron-rich phosphine ligands are often favored as they promote the oxidative addition step.

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• 5. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Strategic Incorporation of the 1,1-Difluoropropyl Moiety into Bioactive Molecules

Part 1: Strategic Rationale—The "Why"

In modern medicinal chemistry, the strategic modification of lead compounds to enhance their pharmacological profiles is paramount. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a cornerstone of this process. The 1,1-difluoropropyl group (–CF₂CH₂CH₃) has emerged as a highly valuable, yet underutilized, bioisostere. Its true utility lies in its ability to mimic and replace metabolically labile carbonyl (C=O) and hydroxyl (–OH) functionalities, thereby addressing common challenges in drug development such as poor metabolic stability and undesirable pharmacokinetic properties.

The geminal difluoromethylene (–CF₂–) unit is the key to its function. Unlike a ketone, which is planar and a hydrogen bond acceptor, the –CF₂– group is tetrahedral and generally considered a non-polar, lipophilic spacer. However, it functions as a "lipophilic hydrogen bond donor" in certain contexts and can act as a stable, non-reducible mimic of a hydrated ketone (gem-diol), a common intermediate in enzymatic reactions. By replacing a metabolically vulnerable carbonyl or hydroxyl group, the 1,1-difluoropropyl moiety can sterically shield adjacent sites from enzymatic attack by cytochrome P450 (CYP) enzymes and prevent unwanted oxidation, significantly enhancing the metabolic stability and half-life of a drug candidate.[1]

Caption: Bioisosteric relationship of the 1,1-difluoroalkyl moiety.

Part 2: Impact on Physicochemical Properties—The "What"

The introduction of a 1,1-difluoropropyl group profoundly alters a molecule's physicochemical profile. The high electronegativity of the fluorine atoms creates a strong dipole at the C-F bonds, yet the overall effect on lipophilicity is nuanced and context-dependent. While often increasing lipophilicity relative to a hydroxyl group, it can be comparable to or slightly less lipophilic than a simple propyl group, while offering superior metabolic stability.

Causality Behind the Changes:

• Lipophilicity (LogP/LogD): Replacing a polar hydroxyl group with a –CF₂– unit typically increases lipophilicity, which can improve membrane permeability. Compared to a ketone, the change is less drastic but generally trends toward higher lipophilicity.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond energy ~116 kcal/mol), making it highly resistant to cleavage by metabolic enzymes.[2] This is the primary driver for its use—to block sites of metabolism.

• pKa Modulation: The powerful electron-withdrawing nature of the gem-difluoro group can significantly lower the pKa of nearby acidic protons or basic amines (typically by 1-2 pKa units), altering the ionization state of the molecule at physiological pH. This can be exploited to fine-tune target engagement or improve solubility.

Table 1: Predicted Impact of Bioisosteric Replacement with a 1,1-Difluoropropyl Group

Original Moiety (R-X-R')	Replacement Moiety (R-CF₂-CH₂CH₃)	Expected ΔLogP	Expected Impact on Metabolic Stability	Key Rationale
Carbonyl (R-CO-CH₂CH₃)	1,1-Difluoropropyl	+0.2 to +0.5	Significantly Increased	Blocks enzymatic reduction; removes H-bond acceptor.
Secondary Alcohol (R-CH(OH)-CH₂CH₃)	1,1-Difluoropropyl	+0.5 to +1.0	Dramatically Increased	Blocks Phase I oxidation; removes polar H-bond donor.

| Propyl (R-CH₂-CH₂CH₃) | 1,1-Difluoropropyl | -0.1 to +0.2 | Increased | Shields adjacent C-H bonds from oxidation via inductive effects. |

Part 3: Synthetic Pathways & Protocols—The "How"

The incorporation of a 1,1-difluoropropyl moiety can be achieved through several reliable synthetic strategies. The choice of method depends on the starting material, functional group tolerance, and whether the installation is performed early or late in the synthetic sequence. The most direct and widely applicable method is the deoxyfluorination of a suitable ketone precursor.

Caption: General workflow for synthesis and evaluation.

Protocol 1: Deoxyfluorination of Propiophenones with Deoxo-Fluor®

This protocol describes the conversion of an aryl propyl ketone (propiophenone) to the corresponding 1-aryl-1,1-difluoropropane. Deoxo-Fluor® ([Bis(2-methoxyethyl)amino]sulfur trifluoride) is used as it is known to be more thermally stable and often provides higher yields with fewer byproducts than DAST.[3]

Expertise & Rationale: This method is a cornerstone for creating gem-difluoroalkanes directly from readily available ketones. The reaction proceeds via the formation of a fluorosulfurane intermediate, followed by nucleophilic fluoride delivery. The inclusion of a catalytic amount of a Lewis acid or protic acid scavenger (like ethanol) can accelerate the reaction, especially for less reactive ketones.[3] The reaction must be conducted under strictly anhydrous conditions as the reagent readily hydrolyzes.

Materials:

• Substituted Propiophenone (1.0 mmol, 1.0 equiv)

• Deoxo-Fluor® (1.5 mmol, 1.5 equiv)

• Ethanol (catalytic, ~0.1 equiv)

• Anhydrous Dichloromethane (DCM), 10 mL

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Nitrogen or Argon gas supply

• Dry glassware (oven-dried or flame-dried)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, add the substituted propiophenone (1.0 mmol).

• Solvent Addition: Add anhydrous DCM (5 mL) via syringe and stir until the ketone is fully dissolved. Cool the solution to 0 °C in an ice-water bath.

• Catalyst Addition: Add ethanol (0.1 mmol, ~6 µL) to the stirred solution.

• Reagent Addition: Slowly add Deoxo-Fluor® (1.5 mmol) dropwise to the reaction mixture via syringe over 5 minutes. Caution: The reaction can be exothermic. Maintain the temperature at 0 °C during addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ solution (10 mL). Caution: Gas evolution (CO₂) will occur. Ensure adequate ventilation and slow addition.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ (1 x 15 mL) and brine (1 x 15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 1-aryl-1,1-difluoropropane product.

Protocol 2: Halogen Exchange (Swarts-type Reaction)

This protocol outlines the synthesis of a 1,1-difluoropropyl moiety via halogen exchange from a corresponding 1,1-dichloropropyl precursor. This method is particularly useful when the dichloro-analogue is more readily accessible than the ketone. The Swarts reaction traditionally uses heavy metal fluorides to drive the exchange.[4]

Expertise & Rationale: The driving force for this reaction is the formation of a more stable metal salt (e.g., AgCl) and the high nucleophilicity of the fluoride source under these conditions. The choice of metallic fluoride is critical; silver fluoride (AgF) is often effective but others like SbF₃ can be used for geminal dihalides.[4] The reaction is typically performed neat or in a high-boiling point, non-protic solvent to facilitate the high temperatures often required.

Materials:

• 1-Aryl-1,1-dichloropropane (1.0 mmol, 1.0 equiv)

• Silver(I) Fluoride (AgF) (2.5 mmol, 2.5 equiv)

• Anhydrous Acetonitrile (5 mL)

• Dry glassware and nitrogen/argon atmosphere

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar under a nitrogen atmosphere, add the 1-aryl-1,1-dichloropropane (1.0 mmol) and Silver(I) Fluoride (2.5 mmol). Note: AgF is light-sensitive; protect the reaction from direct light.

• Solvent Addition: Add anhydrous acetonitrile (5 mL) to the flask.

• Reaction Conditions: Heat the reaction mixture to reflux (approx. 82 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by GC-MS or ¹⁹F NMR. The reaction may require 24-48 hours for complete conversion. The formation of a silver chloride precipitate is an indicator of reaction progress.

• Workup: After completion, cool the reaction to room temperature. Dilute the mixture with diethyl ether (20 mL) and filter through a pad of Celite® to remove the silver salts.

• Washing: Wash the filtrate with water (2 x 15 mL) and brine (1 x 15 mL) in a separatory funnel.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (hexane/ethyl acetate) to isolate the desired 1-aryl-1,1-difluoropropane.

Part 4: Conclusion

The 1,1-difluoropropyl moiety is a powerful tool for overcoming common liabilities in drug discovery, particularly poor metabolic stability. Its ability to serve as a robust bioisostere for ketones and alcohols allows medicinal chemists to rationally design more durable and effective drug candidates. The synthetic protocols provided herein, based on established deoxyfluorination and halogen exchange methodologies, offer reliable and adaptable routes for incorporating this valuable functional group into a diverse range of bioactive molecules. Careful selection of the synthetic strategy based on precursor availability and molecular complexity will enable the successful application of this moiety in advancing drug development programs.

References

• Prakash, G. K. S., & Hu, J. (2007). Selective Deoxyfluorination of Alcohols and Carbonyl Compounds with Deoxo-Fluor and DAST. In Fluorine-Containing Synthons (ACS Symposium Series, Vol. 911, pp. 82-103). American Chemical Society. [Link]

• Modrzejewska, M., & Głowacka, I. E. (2022). The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry, 18, 1338–1383. [Link]

• Bias, C. A. (2018). Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoropyridine. WVU Theses, Dissertations, and Problem Reports. [Link]

• Unacademy. (n.d.). Haloalkanes and Haloarenes. Unacademy NEET UG. [Link]

• Ni, C., & Hu, J. (2011). The unique role of fluorine in the design ofCathepsin K inhibitors. RSC Advances, 1(8), 1394-1400. [Link]

• Burés, J., Larrosa, I., & Maseras, F. (2012). The Mechanism of the Deoxyfluorination of Ketones with SF4 and its Derivatives. Chemistry - A European Journal, 18(13), 3914–3919. [Link]

• Sladojevich, F., Arlow, S. I., Tang, P., & Ritter, T. (2013). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. Journal of the American Chemical Society, 135(6), 2470–2473. [Link]

• Mykhailiuk, P. K. (2018). Synthesis of Functionalized Difluorocyclopropanes: Unique Building Blocks for Drug Discovery. Chemistry – A European Journal, 24(47), 12291-12297. [Link]

• Haszeldine, R. N. (1952). Fluoro-olefin chemistry. Part X. Some additions to 1-fluoropropene under ionic and free-radical conditions. Journal of the Chemical Society, 3490-3498. [Link]

• PubChem. (n.d.). 1,1,1-Trifluoropropane. National Center for Biotechnology Information. [Link]

• Reddy, P. V., et al. (2007). A Mild and Efficient Procedure for the Fluorination of Benzophenones with Deoxo-Fluor®. Organic Syntheses, 84, 334. [Link]

• Volochnyuk, D. M., et al. (2021). Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. Chemistry – A European Journal, 27(30), 7845-7893. [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. unacademy.com [unacademy.com]

Application Note: A Scalable and Robust Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene for Pharmaceutical Research and Development

Abstract: This document provides a comprehensive guide to the scale-up synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene, a key building block in modern medicinal chemistry. The protocol herein details a robust and scalable method centered around a Grignard reaction, offering practical insights into reaction optimization, safety, and product purification. This guide is intended for researchers, chemists, and process development scientists in the pharmaceutical and biotechnology industries.

Introduction: The Significance of the Gem-Difluoroalkyl Aromatic Moiety

The introduction of fluorine-containing functional groups into organic molecules has become a cornerstone of modern drug discovery. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced membrane permeability, and altered pKa, can significantly improve the pharmacokinetic and pharmacodynamic profiles of drug candidates. Among these, the gem-difluoroalkyl group (CF2) is of particular interest as a bioisosteric replacement for functionalities like hydroxyl, thiol, and amine groups. Its strong electron-withdrawing nature and lipophilicity make it a valuable motif in the design of novel therapeutics. 1-(1,1-Difluoropropyl)-4-methylbenzene serves as a crucial intermediate for the synthesis of more complex molecules in various therapeutic areas. The scalable and reliable synthesis of this compound is therefore of paramount importance for advancing drug development programs.

Synthetic Strategy: A Grignard-Based Approach

The chosen synthetic route for the scale-up production of 1-(1,1-difluoropropyl)-4-methylbenzene involves the nucleophilic addition of a Grignard reagent, p-tolylmagnesium bromide, to a suitable 1,1-difluoropropyl electrophile. This approach is advantageous due to the commercial availability and relatively low cost of the starting materials, as well as the well-established nature of Grignard reactions in industrial settings.

The key transformation is the formation of a carbon-carbon bond between the p-tolyl nucleophile and the electrophilic carbon of the 1,1-difluoropropyl group. For this protocol, 1,3-dichloro-1,1-difluoropropane is selected as the electrophilic partner. The reaction proceeds via the displacement of a chloride ion by the Grignard reagent.

Safety First: Handling Organometallics and Fluorinated Reagents

Extreme caution must be exercised throughout this procedure.

• Grignard Reagents: p-Tolylmagnesium bromide is a highly reactive organometallic compound. It is pyrophoric and reacts violently with water and protic solvents.[1] All manipulations must be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.[1][2] Personal protective equipment (PPE), including a flame-resistant lab coat, safety goggles, and appropriate gloves, is mandatory.[3]

• Fluorinated Reagents: 1,3-Dichloro-1,1-difluoropropane is a volatile and potentially hazardous compound. It may cause skin and eye irritation and respiratory irritation.[4][5] All handling should be performed in a well-ventilated fume hood.[5]

• Scale-Up Considerations: The exothermic nature of the Grignard reaction requires careful temperature control, especially during scale-up.[6][7] The addition of reagents should be slow and controlled to prevent a runaway reaction.[6] An ice-water or dry ice/acetone bath should be readily available for cooling.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
p-Bromotoluene	ReagentPlus®, 99%	Sigma-Aldrich
Magnesium turnings	>99.5%	Sigma-Aldrich
Iodine	ACS reagent, >99.8%	Sigma-Aldrich	For initiation
Anhydrous Tetrahydrofuran (THF)	>99.9%, inhibitor-free	Sigma-Aldrich	Dried over sodium/benzophenone ketyl
1,3-Dichloro-1,1-difluoropropane	>97%	SynQuest Labs
Saturated aqueous ammonium chloride (NH4Cl)	ACS reagent	VWR	For quenching
Anhydrous magnesium sulfate (MgSO4)	>97%	VWR	For drying
Hexanes	ACS grade	VWR	For chromatography
Ethyl acetate	ACS grade	VWR	For chromatography

Equipment Setup

• A three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen/argon inlet, and a pressure-equalizing dropping funnel.

• Schlenk line for inert atmosphere operations.

• Cannula for transferring anhydrous solvents and reagents.

• Cooling bath (ice-water or dry ice/acetone).

Step-by-Step Synthesis

Step 1: Preparation of p-Tolylmagnesium Bromide (Grignard Reagent)

• Assemble the reaction glassware and flame-dry under vacuum, then cool under a stream of inert gas.

• To the reaction flask, add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to the flask.

• In the dropping funnel, prepare a solution of p-bromotoluene (1.0 eq) in anhydrous THF.

• Add a small portion of the p-bromotoluene solution to the magnesium turnings. The disappearance of the iodine color and gentle refluxing indicates the initiation of the Grignard reaction. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once initiated, add the remaining p-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The solution should appear as a grayish-brown suspension.

Step 2: Reaction with 1,3-Dichloro-1,1-difluoropropane

• Cool the freshly prepared p-tolylmagnesium bromide solution to 0 °C using an ice-water bath.

• In a separate flask, prepare a solution of 1,3-dichloro-1,1-difluoropropane (1.1 eq) in anhydrous THF.

• Add the solution of 1,3-dichloro-1,1-difluoropropane dropwise to the cooled Grignard reagent via the dropping funnel. Maintain the internal temperature below 5 °C during the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Purification

• Cool the reaction mixture to 0 °C in an ice-water bath.

• Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution. This should be done in a well-ventilated fume hood as gas evolution may occur.

• Transfer the mixture to a separatory funnel and add diethyl ether or ethyl acetate to extract the product.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-(1,1-difluoropropyl)-4-methylbenzene as a colorless oil.

Characterization

The final product should be characterized by:

• ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectroscopy: To confirm the structure and purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight and purity.

Predicted Analytical Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.20-7.30 (m, 4H, Ar-H), 2.35 (s, 3H, Ar-CH₃), 2.10-2.25 (m, 2H, -CH₂-), 1.05 (t, J = 7.5 Hz, 3H, -CH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ 138.5, 135.0, 129.5, 126.0, 122.5 (t, J = 240 Hz, -CF₂-), 35.0 (t, J = 25 Hz, -CH₂-), 21.0, 8.0.

• ¹⁹F NMR (CDCl₃, 376 MHz): δ -95.0 to -100.0 (m).

• MS (EI): m/z (%) = 170 (M+), 151, 105, 91.

Process Flow and Data Summary

Workflow Diagram

Caption: Workflow for the scale-up synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Quantitative Data Summary

Parameter	Value
Reactants
p-Bromotoluene	1.0 eq
Magnesium turnings	1.2 eq
1,3-Dichloro-1,1-difluoropropane	1.1 eq
Reaction Conditions
Solvent	Anhydrous THF
Grignard Formation Temperature	Reflux
Coupling Reaction Temperature	0 °C to Room Temperature
Reaction Time	12-16 hours
Work-up and Purification
Quenching Agent	Saturated aqueous NH₄Cl
Extraction Solvent	Diethyl ether or Ethyl acetate
Purification Method	Flash column chromatography
Expected Yield	60-75%

Conclusion

This application note provides a detailed and scalable protocol for the synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene. By following the outlined procedures and adhering to the stringent safety precautions, researchers and process chemists can reliably produce this valuable building block for pharmaceutical applications. The use of a Grignard-based approach offers a cost-effective and industrially viable route to this important class of fluorinated aromatic compounds.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press. [Link]

• American Chemical Society. (n.d.). Grignard Reaction. ACS. Retrieved from [Link][3]

• University of California, Irvine. (2024). Procedures for Safe Use of Pyrophoric Organolithium Reagents. Retrieved from [Link][1]

• Quora. (2022). What are Grignard reagent preparation precautions during preparation? Retrieved from [Link][2]

• American Chemical Society. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS. Retrieved from [Link][7]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

Welcome to the technical support center dedicated to the synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental challenges. The following sections are structured to address specific issues in a direct question-and-answer format, grounded in established chemical principles.

I. Foundational Synthetic Protocol

To effectively troubleshoot, we must first establish a baseline procedure. A common and plausible route for the synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene is via a Friedel-Crafts-type alkylation of toluene. This involves reacting toluene with a suitable electrophilic difluoropropyl source, catalyzed by a Lewis acid.

Experimental Protocol: Lewis Acid-Catalyzed Difluoroalkylation

Objective: To synthesize 1-(1,1-Difluoropropyl)-4-methylbenzene from toluene and 1,1-difluoro-1-iodopropane.

Reagents & Materials:

• Toluene (Anhydrous)

• 1,1-difluoro-1-iodopropane (or a similar electrophilic precursor)

• Aluminum Chloride (AlCl₃, anhydrous) or Silver Tetrafluoroborate (AgBF₄)

• Dichloromethane (DCM, anhydrous)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware (flame-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and an inert gas inlet.

• Reagent Charging: Under a positive pressure of nitrogen, charge the flask with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Add anhydrous toluene (2.0 - 3.0 equivalents) to the cooled suspension and stir for 10 minutes. Using an excess of toluene helps to minimize poly-alkylation and serves as a co-solvent.

• Electrophile Addition: Add 1,1-difluoro-1-iodopropane (1.0 equivalent) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction to stir at 0-5 °C. Monitor the reaction progress by taking aliquots and analyzing via GC-MS or TLC every hour. The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture over crushed ice containing a small amount of concentrated HCl to hydrolyze the catalyst.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold 1 M HCl, water, saturated NaHCO₃ solution, and finally, brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the desired product isomers.

II. Troubleshooting Guide

This section addresses specific problems encountered during the synthesis, explaining the underlying causes and providing actionable solutions.

Question 1: My reaction shows low or no conversion of the starting material (toluene). What are the potential causes and how can I improve it?

Answer: Low conversion is a common issue that can typically be traced back to catalyst deactivation, insufficient reactivity of the electrophile, or suboptimal reaction conditions.

• Causality 1: Inactive Catalyst. Lewis acids like AlCl₃ are extremely sensitive to moisture.[3] Any atmospheric moisture introduced during setup or from wet solvents/reagents will hydrolyze the catalyst, rendering it inactive.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use. Use freshly opened, high-purity anhydrous solvents and reagents. Handle the Lewis acid in a glovebox or under a strong inert atmosphere.

• Causality 2: Insufficient Electrophile Reactivity. The 1,1-difluoropropyl cation generated from the precursor may not be electrophilic enough under the reaction conditions.

  • Solution: Consider using a more potent Lewis acid or a co-catalyst system. Alternatively, a different precursor that generates the electrophile more readily can be tested. For instance, using silver tetrafluoroborate (AgBF₄) can help abstract the iodide from 1,1-difluoro-1-iodopropane to generate a more "naked" and reactive carbocation.

• Causality 3: Reaction Temperature Too Low. While low temperatures are used to control selectivity, they can also slow the reaction rate to a crawl if the activation energy barrier is not being overcome.

  • Solution: After the initial dropwise addition at 0 °C, try allowing the reaction to slowly warm to room temperature. Monitor the progress carefully, as higher temperatures can also promote side reactions.

Question 2: The reaction works, but I am getting a mixture of ortho, meta, and para isomers. How can I improve the selectivity for the desired para-isomer?

Answer: The regioselectivity in Friedel-Crafts alkylation is governed by both electronic and steric factors. The methyl group of toluene is an ortho-, para-director.[4] Achieving high para-selectivity requires managing steric hindrance.

• Causality 1: Insufficient Steric Hindrance. At lower temperatures, the reaction is under kinetic control, and the less sterically hindered para position is favored. If the catalyst or the electrophile is small, the steric barrier to ortho-attack is lower, leading to a mixture.

  • Solution 1 (Temperature): Running the reaction at lower temperatures (e.g., -20 °C to 0 °C) generally increases the proportion of the para isomer.

  • Solution 2 (Catalyst Choice): Employing a bulkier Lewis acid catalyst can sterically block the ortho positions of toluene, thereby favoring substitution at the para position. Consider catalysts like hafnium triflate (Hf(OTf)₄) or zinc chloride (ZnCl₂).

• Causality 2: Isomerization. Under strong acidic conditions, product isomerization can occur, leading to a thermodynamic mixture of isomers.

  • Solution: Minimize reaction time. Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent the product from isomerizing. Using a less aggressive Lewis acid can also mitigate this issue.

Question 3: I am observing significant side products, such as poly-alkylated species or a dark tar-like substance. How can I minimize these?

Answer: The formation of byproducts is often due to the high reactivity of the carbocation intermediate and the product itself.

• Causality 1: Poly-alkylation. The product, 1-(1,1-Difluoropropyl)-4-methylbenzene, is also an activated aromatic ring and can undergo a second alkylation, leading to di-substituted products.

  • Solution: Use a significant excess of toluene (3 to 5 equivalents). This increases the statistical probability that the electrophile will react with a molecule of toluene rather than the already-alkylated product.[4]

• Causality 2: Decomposition/Polymerization. The electrophilic difluoropropyl species or the carbocation intermediates can be unstable and prone to decomposition or polymerization, especially at higher temperatures, leading to tar formation.

  • Solution: Maintain strict temperature control. Add the electrophile precursor slowly and at a low temperature (0 °C or below). Ensure efficient stirring to dissipate localized heat. If tarring persists, consider a less reactive catalyst or a more stable difluoropropyl source.

Question 4: Purification of the final product is difficult due to closely eluting isomers and other impurities. What is the best purification strategy?

Answer: Co-elution of isomers is a frequent challenge. A multi-step purification strategy may be necessary.

• Solution 1: Optimize Flash Chromatography.

  • Use a high-quality silica gel with a small particle size for better resolution.

  • Employ a very shallow solvent gradient (e.g., starting with pure hexane and very slowly increasing the percentage of ethyl acetate or dichloromethane).

  • Sometimes, switching the solvent system entirely (e.g., to a hexane/toluene or hexane/ether system) can alter the elution order and improve separation.

• Solution 2: Solid-Phase Extraction (SPE). For removing polar impurities or unreacted polar starting materials, an initial cleanup using an SPE cartridge (e.g., silica or diol-bonded) can simplify the subsequent chromatography.[5][6]

• Solution 3: Preparative HPLC. If flash chromatography fails to provide sufficient purity, preparative High-Performance Liquid Chromatography (HPLC) on a normal-phase or reverse-phase column is a highly effective, albeit more resource-intensive, option for separating close-eluting isomers.

III. Frequently Asked Questions (FAQs)

Q: What is the likely reaction mechanism for this synthesis? A: The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The Lewis acid (e.g., AlCl₃) interacts with the 1,1-difluoro-1-iodopropane to generate a highly reactive 1,1-difluoropropyl carbocation or a polarized complex. This electrophile is then attacked by the electron-rich toluene ring, forming a resonance-stabilized sigma complex (arenium ion). Finally, a proton is eliminated from the ring to restore aromaticity, yielding the final product.[4]

Q: Why are anhydrous conditions so critical? A: Water reacts readily with and deactivates the Lewis acid catalyst. This not only halts the desired reaction but can also promote unwanted side reactions. Furthermore, water can react with the electrophilic intermediates, leading to hydrolysis byproducts.

Q: What are the key safety precautions for this reaction? A:

• Corrosive Reagents: Lewis acids like AlCl₃ are corrosive and react violently with water. Handle them in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Exothermic Reaction: The reaction is exothermic. Proper temperature control via an ice bath and slow addition of reagents is crucial to prevent the reaction from running away.[1]

• Quenching: The quenching process can be highly exothermic and release HCl gas. Perform the quench slowly, in a well-ventilated fume hood, and behind a safety shield.

Q: Which analytical techniques are best for monitoring the reaction and characterizing the product? A:

• Reaction Monitoring:

  • Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively track the consumption of starting materials and the formation of the product.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for quantitative monitoring, separating isomers, and identifying byproducts by their mass-to-charge ratio.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR are essential for unambiguous structure elucidation. ¹⁹F NMR is particularly crucial for confirming the presence and environment of the fluorine atoms.

  • Mass Spectrometry (MS): Confirms the molecular weight and provides fragmentation patterns for structural confirmation.

  • Infrared (IR) Spectroscopy: Useful for identifying functional groups and confirming the absence of certain starting materials (e.g., carbonyl groups if starting from a ketone).

IV. Data & Visualizations

Table 1: Influence of Reaction Parameters on Yield and Selectivity

Parameter	Condition A (Baseline)	Condition B (Optimized for Yield)	Condition C (Optimized for p-selectivity)	Expected Outcome
Catalyst	AlCl₃ (1.1 eq)	AgBF₄ (1.1 eq)	Hf(OTf)₄ (1.1 eq)	AgBF₄ may increase rate; Hf(OTf)₄ may improve p-selectivity.
Toluene	2.0 eq	4.0 eq	4.0 eq	Higher excess reduces poly-alkylation.
Temperature	0 °C → RT	0 °C	-20 °C	Lower temperature increases para-selectivity.
Time	4 h	3 h	6 h	Reaction time must be optimized for each condition.
Est. Yield	~45-55%	~60-70%	~50-60%	Trade-off between yield and selectivity.
Est. p:o Ratio	~2:1	~2:1	>4:1	Bulkier catalyst and lower temp favor para isomer.

Diagrams

Caption: Overall workflow for the synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Caption: Troubleshooting logic map for common synthesis problems.

V. References

• The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds. (2016). Organic Syntheses, 93, 352-366. [Link]

• Synthesis and Characterization of Natural Abundance and Isotopically Labeled 1,4-Bis(3,3,3-triphenylpropynyl)-2,3-difluorobenzene. (n.d.). UCLA Chemistry & Biochemistry. [Link]

• Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds. (2022). Organic Syntheses, 99, 113-124. [Link]

• The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. (n.d.). JMU Scholarly Commons. [Link]

• Discovery of a Distinctive Reagent for Divergent Arene Trifluoromethylsulfinylation. (2021). ACS Central Science, 7(3), 481-490. [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester Department of Chemistry. [Link]

• A Purification Method of 18F-FP-(+)-DTBZ via Solid-Phase Extraction With Combined Cartridges. (2020). Frontiers in Neurology, 11, 579. [Link]

• The preparation and properties of 1,1-difluorocyclopropane derivatives. (2021). Beilstein Journal of Organic Chemistry, 17, 245-272. [Link]

• impurity profiling and drug characterization: backdrop and approach. (n.d.). Pharmaceutical Sciences. [Link]

Sources

• 1. cerritos.edu [cerritos.edu]
• 2. mgg.chem.ucla.edu [mgg.chem.ucla.edu]
• 3. Discovery of a Distinctive Reagent for Divergent Arene Trifluoromethylsulfinylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Purification Method of 18F-FP-(+)-DTBZ via Solid-Phase Extraction With Combined Cartridges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iajps.com [iajps.com]

Technical Support Center: Purification of Crude 1-(1,1-Difluoropropyl)-4-methylbenzene by Column Chromatography

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the purification of crude 1-(1,1-Difluoropropyl)-4-methylbenzene via column chromatography. Drawing upon extensive field experience and established scientific principles, this document offers troubleshooting strategies and answers to frequently asked questions to ensure the successful isolation of this important fluorinated aromatic compound.

Introduction: The Challenge of Purifying Fluorinated Aromatics

1-(1,1-Difluoropropyl)-4-methylbenzene is a valuable building block in medicinal chemistry, with the difluoromethyl group often imparting desirable properties such as enhanced metabolic stability and binding affinity.[1] However, the unique electronic properties of fluorinated compounds can present challenges during purification. Understanding the interplay between the analyte, stationary phase, and mobile phase is critical for developing a robust and efficient purification strategy. This guide is structured to address common issues encountered during the column chromatography of this nonpolar, fluorinated molecule.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific experimental issues in a question-and-answer format, providing both immediate solutions and the underlying scientific rationale.

Scenario 1: Poor Separation of the Product from Nonpolar Impurities

Question: My TLC analysis shows my product co-eluting with a nonpolar impurity, resulting in overlapping spots and mixed fractions from the column. How can I improve the separation?

Answer: This is a common challenge when dealing with nonpolar compounds. The high XLogP value of molecules like 1-(1,1-Difluoropropyl)-4-methylbenzene (a similar compound, 1-(1,1-difluoropropyl)-4-phenylbenzene, has a computed XLogP of 4.9) indicates its strong nonpolar character. Here’s a systematic approach to improving separation:

• Mobile Phase Optimization:

  • Reduce Eluent Strength: The primary strategy is to decrease the polarity of your mobile phase. If you are using a hexane/ethyl acetate system, significantly reduce the percentage of ethyl acetate. For highly nonpolar compounds, even a small amount of a polar solvent can cause rapid elution and poor separation.[2] Start with pure hexane and gradually introduce a very small percentage of a slightly more polar solvent like diethyl ether or dichloromethane.[3]

  • Alternative Nonpolar Solvents: Experiment with different nonpolar solvent systems. Toluene or cyclohexane in combination with hexane can sometimes provide different selectivity for closely eluting nonpolar compounds.

• Stationary Phase Considerations:

  • Increase Adsorbent Mass: A simple yet effective solution is to increase the amount of silica gel relative to the amount of crude product being loaded. A higher silica-to-sample ratio increases the available surface area for interaction, which can enhance separation.[2][4]

  • Consider Alumina: For some nonpolar compounds, alumina (neutral or basic) can offer different selectivity compared to silica gel and may resolve impurities that are problematic on silica.[5]

• Column Packing and Loading:

  • Dry Loading: If your crude product is an oil or is difficult to dissolve in a minimal amount of a nonpolar solvent for wet loading, consider dry loading. Adsorbing the crude material onto a small amount of silica gel and then loading the dry powder onto the column can lead to a more uniform starting band and improved resolution.[4]

Scenario 2: Product Tailing or Streaking on the TLC and Column

Question: My product spot on the TLC plate is streaked, and the peaks in my column fractions are broad and tailing. What causes this and how can I fix it?

Answer: Tailing is often indicative of undesirable secondary interactions between the analyte and the stationary phase, or issues with the sample application and mobile phase.

• Acidic Silica: Standard silica gel is slightly acidic due to the presence of silanol groups. While 1-(1,1-Difluoropropyl)-4-methylbenzene is not basic, some impurities or degradation products might be sensitive to the acidic nature of the silica, leading to decomposition and streaking.

  • Solution: Deactivate the silica gel by preparing a slurry with the chosen eluent containing a small amount (0.1-1%) of triethylamine or another amine base.[6] This will neutralize the acidic sites on the silica surface.

• Sample Overload: Loading too much crude material onto the column can lead to band broadening and tailing.

  • Solution: Reduce the amount of sample loaded relative to the column size and amount of stationary phase.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent that is too polar relative to the mobile phase can cause streaking.

  • Solution: Dissolve the crude product in the least polar solvent possible, ideally the mobile phase itself or a solvent of lower polarity.[2]

Scenario 3: Irreproducible Results Between TLC and Column Chromatography

Question: My TLC shows good separation, but when I run the column with the same solvent system, the separation is poor. Why is there a discrepancy?

Answer: This is a frequent issue that can be traced back to several factors:

• TLC Chamber Saturation: Ensure that the atmosphere in your TLC development chamber is fully saturated with the solvent vapor. An unsaturated chamber can lead to an artificially high Rf value on the TLC plate, suggesting a more polar solvent system is needed than is actually required for the column.

• Silica Gel Differences: The silica gel used for TLC plates and bulk silica for column chromatography can have different properties (e.g., particle size, pore size, water content), which can affect separation.

• Heat of Adsorption: When loading a concentrated sample onto a dry-packed column, the heat generated from the adsorption of the sample and solvent onto the silica can cause channeling and cracking of the stationary phase, leading to poor separation.[1]

  • Solution: For larger scale purifications, wet packing the column (preparing a slurry of silica in the mobile phase) is often preferred to dissipate heat and ensure a more homogenous column bed.[4][7]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a TLC solvent system for 1-(1,1-Difluoropropyl)-4-methylbenzene?

A1: Given its expected nonpolar nature, start with 100% hexane. If the compound does not move from the baseline, gradually add a slightly more polar solvent like diethyl ether or ethyl acetate in small increments (e.g., 1-5%).[5] A good target Rf value for column chromatography is between 0.2 and 0.4.

Q2: Should I use normal-phase or reversed-phase chromatography?

A2: For a nonpolar compound like 1-(1,1-Difluoropropyl)-4-methylbenzene, normal-phase chromatography with silica gel as the stationary phase and a nonpolar mobile phase is the standard and most cost-effective approach.[8] Reversed-phase chromatography is typically used for polar compounds.[5]

Q3: Can I use a gradient elution?

A3: Yes, a gradient elution can be very effective, especially if there are multiple impurities with a range of polarities. Start with a very nonpolar mobile phase (e.g., 100% hexane) to elute the least polar impurities, and then gradually increase the polarity by adding a solvent like ethyl acetate to elute your product and then any more polar impurities.[6]

Q4: How can I visualize the spots on the TLC plate if the compound is not UV active?

A4: While aromatic compounds like 1-(1,1-Difluoropropyl)-4-methylbenzene are typically UV active, if you need an alternative visualization method, you can use stains such as potassium permanganate or vanillin, which react with a wide range of organic compounds.

Q5: My product seems to be degrading on the silica gel column. What are my options?

A5: If you suspect degradation on silica, you have a few alternatives:

• Deactivated Silica: As mentioned in the troubleshooting section, use silica treated with a base like triethylamine.

• Alumina: Try using neutral or basic alumina as the stationary phase.

• Florisil: For some compounds, Florisil can be a milder alternative to silica gel.

• Minimize Contact Time: Use flash chromatography with applied pressure to speed up the elution and reduce the time your compound is in contact with the stationary phase.[9]

Experimental Protocols

Protocol 1: TLC Method Development

• Prepare several TLC chambers with different solvent systems of varying polarity (e.g., 100% Hexane; 99:1 Hexane:Ethyl Acetate; 95:5 Hexane:Ethyl Acetate; 90:10 Hexane:Ethyl Acetate).

• Dissolve a small amount of the crude 1-(1,1-Difluoropropyl)-4-methylbenzene in a volatile solvent like dichloromethane.

• Spot the dissolved crude mixture onto the baseline of the TLC plates.

• Develop the plates in the prepared chambers.

• Visualize the plates under a UV lamp (254 nm).

• Identify the solvent system that provides an Rf value for the product spot between 0.2 and 0.4, with good separation from impurities.

Protocol 2: Column Chromatography Purification

• Column Preparation:

  • Select a glass column of appropriate size for the amount of crude material.

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

• Packing the Column (Wet Slurry Method):

  • In a beaker, mix the calculated amount of silica gel with the initial, least polar eluent determined from TLC analysis to form a slurry.[4]

  • Pour the slurry into the column, ensuring no air bubbles are trapped.[10]

  • Continuously tap the side of the column gently to ensure even packing.

  • Drain the excess solvent until the solvent level is just above the silica bed.

• Loading the Sample (Dry Loading):

  • Dissolve the crude product in a minimal amount of a volatile solvent.

  • Add a small amount of silica gel to the solution and evaporate the solvent to obtain a free-flowing powder.

  • Carefully add the dry sample-adsorbed silica to the top of the column bed.

  • Add a thin protective layer of sand on top of the sample layer.

• Elution:

  • Carefully add the mobile phase to the column.

  • Apply gentle air pressure to the top of the column to begin elution (flash chromatography).

  • Collect fractions in an organized manner.

  • Monitor the elution progress by TLC analysis of the collected fractions.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 1-(1,1-Difluoropropyl)-4-methylbenzene.

Data Presentation

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for normal-phase chromatography of nonpolar compounds.
Mobile Phase	Hexane/Ethyl Acetate or Hexane/Diethyl Ether	Start with low polarity (e.g., 99:1) and adjust based on TLC.
Loading Technique	Dry loading	Recommended for oily or highly soluble samples to ensure a narrow starting band.
Elution Mode	Isocratic or Gradient	Gradient elution is often more efficient for separating mixtures with varying polarities.

Visualizations

Logical Workflow for Troubleshooting Poor Separation

Caption: Troubleshooting workflow for poor separation.

Decision Tree for Stationary Phase Selection

Caption: Stationary phase selection guide.

References

• How to remove non-polar impurity from the compound? (2017, July 14). ResearchGate. [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012, August 7). ChemistryViews. [Link]

• Running a flash column. (2021, March 25). Chemistry LibreTexts. [Link]

• Purification of non polar compounds? (2022, June 22). ResearchGate. [Link]

• Chromatography: Solvent Systems for TLC. University of Rochester Department of Chemistry. [Link]

• Solvent system for Thin Layer Chromatography of non polar extracts? (2012, July 13). ResearchGate. [Link]

• Tips for Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

• Column Chromatography. (2022, February 13). YouTube. [Link]

• Performing Column Chromatography. (2023, March 10). YouTube. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses. [Link]

• Column Chromatography. ResearchGate. [Link]

• 1-(1,1-Difluoropropyl)-4-phenylbenzene. PubChem. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. EP2022771A1 - Method for purifying alkyl aromatic compounds - Google Patents [patents.google.com]
• 3. orgsyn.org [orgsyn.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. WO2006052567A2 - Purification of fluorinated alcohols - Google Patents [patents.google.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. orgsyn.org [orgsyn.org]
• 10. m.youtube.com [m.youtube.com]

Side products formed during the synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

Technical Support Center: Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

Introduction: Welcome to the technical support guide for the synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene. This document is designed for researchers and drug development professionals engaged in the deoxofluorination of 4-methylpropiophenone. The conversion of a carbonyl to a gem-difluoro group is a cornerstone of modern medicinal chemistry, often used to create metabolically stable isosteres of ketones.[1] However, the potent reagents used, such as Deoxo-Fluor® or DAST, can lead to a variety of side products if conditions are not meticulously controlled. This guide provides in-depth, mechanism-based troubleshooting for issues you may encounter, ensuring the integrity and success of your synthesis.

The primary synthetic route involves the reaction of 4-methylpropiophenone with a deoxyfluorinating agent like Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®).

Main Reaction Scheme: 4-methylpropiophenone to 1-(1,1-Difluoropropyl)-4-methylbenzene

Troubleshooting Guide: Common Issues & Side Products

This section addresses specific experimental observations in a question-and-answer format, providing both a mechanistic explanation for the formation of side products and actionable protocols to mitigate them.

Issue 1: Incomplete Reaction - Significant Starting Material Remains

Question: My post-reaction analysis (GC-MS, ¹H NMR) shows a large peak corresponding to my starting material, 4-methylpropiophenone. What are the likely causes and how can I drive the reaction to completion?

Answer: Observing a significant amount of unreacted 4-methylpropiophenone is a common issue that typically points to insufficient reactivity or reagent degradation. The deoxofluorination of aryl ketones is less facile than for aliphatic ketones due to the electronic stabilization of the carbonyl group by the aromatic ring.[2]

Mechanistic Causes & Solutions:

• Insufficient Reagent Stoichiometry: The reaction consumes two fluoride equivalents per mole of ketone. Impurities or slight degradation of the fluorinating agent can reduce its effective molarity.

  • Solution: Increase the equivalents of Deoxo-Fluor® or DAST incrementally, for example, from 1.5 eq. to 2.0 eq. Always add the reagent to the substrate, not the other way around, to maintain the highest possible initial concentration.

• Sub-optimal Reaction Temperature: While higher temperatures can promote side reactions, insufficient thermal energy will prevent the reaction from overcoming its activation barrier.

  • Solution: If reacting at room temperature, consider gently heating the reaction. For Deoxo-Fluor®, which is more thermally stable than DAST, a temperature of 80-90°C can be effective without significant decomposition.[2] Monitor the internal reaction temperature carefully.

• Reagent Degradation: Deoxo-Fluor® and especially DAST are highly sensitive to moisture. Hydrolysis not only consumes the reagent but also generates HF, which can complicate the reaction profile.

  • Solution: Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous solvents dispensed from a solvent purification system or a freshly opened bottle over molecular sieves. Handle the fluorinating agent under an inert atmosphere (Argon or Nitrogen).

• Reaction Time: Complex fluorinations can be slower than anticipated.

  • Solution: Monitor the reaction by TLC or GC-MS at set intervals (e.g., 4h, 12h, 24h). The reaction may require up to 24 hours for full conversion, particularly on larger scales.[2]

Issue 2: Identification of Vinyl Fluoride Byproduct

Question: My GC-MS analysis shows a major byproduct with a mass corresponding to C₁₀H₁₁F. My ¹⁹F NMR also shows a doublet in the vinyl fluoride region. What is this compound and why did it form?

Answer: This byproduct is almost certainly a mixture of (E/Z)-1-(1-Fluoroprop-1-en-1-yl)-4-methylbenzene. Its formation is a classic example of a competing elimination reaction (E1 type) that plagues deoxofluorination reactions proceeding through carbocationic intermediates.[3]

Mechanistic Explanation:

The reaction proceeds via an intermediate α-fluorocarbocation, which is stabilized by the adjacent p-tolyl group. Instead of being attacked by a second fluoride ion (the desired SN1 pathway), this carbocation can be quenched by a base (including the solvent or other species) abstracting a proton from the adjacent carbon, leading to the formation of a double bond.

Caption: Competing SN1 (desired) and E1 (side reaction) pathways.

Troubleshooting Protocol to Minimize Elimination:

• Lower the Reaction Temperature: Elimination reactions have a higher activation energy than substitution reactions and are thus more sensitive to temperature increases. Running the reaction at the lowest possible temperature that still allows for a reasonable conversion rate is critical.

  • Protocol: Begin the reaction at 0°C and allow it to warm slowly to room temperature. Avoid active heating unless absolutely necessary to drive conversion. If heating is required, do not exceed 50-60°C.

• Choice of Fluorinating Agent: Some modern fluorinating agents are designed to reduce elimination.

  • Recommendation: Aminodifluorosulfinium salts have been reported to provide less elimination byproduct compared to DAST and Deoxo-Fluor in many cases.[3] Consider these as alternatives if elimination is a persistent issue.

• Solvent Choice: The polarity of the solvent can influence the lifetime and fate of the carbocation intermediate.

  • Protocol: While dichloromethane is common, explore less polar solvents like toluene or even non-coordinating solvents like hexane, which may disfavor the formation of a separated ion pair that precedes elimination.

Parameter	Recommended Action to Reduce Vinyl Fluoride	Rationale
Temperature	Decrease from 80°C to RT or 0°C	Reduces the rate of the E1 elimination pathway.
Reagent	Switch to an aminodifluorosulfinium salt	May offer greater selectivity for substitution over elimination.[3]
Concentration	Maintain high concentration	Favors the bimolecular attack of fluoride on the intermediate.

Issue 3: Appearance of Rearrangement Products

Question: I am observing isomers in my product mixture that are not simple E/Z isomers of vinyl fluoride. Could a rearrangement be occurring?

Answer: While less common for this specific substrate, carbocation rearrangements are a known risk in deoxofluorination chemistry, especially in systems prone to forming more stable carbocations.[4] In the case of the α-fluorocarbocation intermediate from 4-methylpropiophenone, a hydride shift from the terminal methyl group is theoretically possible, though likely energetically unfavorable. A more plausible source of unexpected isomers could arise from side reactions of the starting material if prepared via Friedel-Crafts acylation.

Mechanistic Considerations:

• Friedel-Crafts Isomerization: The synthesis of the 4-methylpropiophenone starting material, typically via Friedel-Crafts acylation of toluene, can produce minor amounts of the ortho and meta isomers.[5] These isomers will undergo deoxofluorination alongside the desired para isomer, leading to a mixture of 1-(1,1-Difluoropropyl)-2-methylbenzene and 1-(1,1-Difluoropropyl)-3-methylbenzene.

Sources

• 1. chemistryviews.org [chemistryviews.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 4. experts.illinois.edu [experts.illinois.edu]
• 5. nbinno.com [nbinno.com]

Optimizing reaction conditions for the fluorination of 1-(1-oxopropyl)-4-methylbenzene

Technical Support Center: Fluorination of 1-(1-oxopropyl)-4-methylbenzene

Welcome to the technical support center for the optimization of the α-fluorination of 1-(1-oxopropyl)-4-methylbenzene. This guide is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of α-fluoroketones. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the successful and efficient execution of this important transformation.

The α-fluorination of ketones, particularly aryl ketones, is a critical reaction for introducing fluorine into bioactive molecules, often enhancing their metabolic stability and binding affinity. The target transformation, converting 1-(1-oxopropyl)-4-methylbenzene to 2-fluoro-1-(p-tolyl)propan-1-one, typically employs an electrophilic fluorinating agent. This guide will focus on the use of Selectfluor™ (F-TEDA-BF4), a widely used, stable, and effective reagent for this purpose.[1]

Troubleshooting Guide

This section addresses common issues encountered during the fluorination of 1-(1-oxopropyl)-4-methylbenzene. Each problem is analyzed by its potential causes, followed by actionable solutions grounded in chemical principles.

Issue 1: Low or No Product Yield

You've run the reaction, but TLC/LCMS analysis shows mostly unreacted starting material or a complex mixture with minimal desired product.

Potential Causes & Recommended Solutions

• Inefficient Enolization: The core mechanism for the α-fluorination of a ketone requires the formation of an enol or enolate intermediate, which then acts as the nucleophile that attacks the electrophilic fluorine source.[2][3] If the starting ketone is not efficiently converted to its enol form, the reaction will not proceed.

  • Solution 1 (Acid Catalysis): Introduce a catalytic amount of a strong acid, such as trifluoroacetic acid (TFA) or a Lewis acid like BF₃·OEt₂. Acid catalysis promotes the formation of the enol tautomer, which can then react with Selectfluor.

  • Solution 2 (Base Mediation): While less common for Selectfluor, which is often used under neutral or acidic conditions, a non-nucleophilic base could be used to generate the enolate. However, this can lead to side reactions like aldol condensation. This approach is generally more suitable for other fluorinating agents.

• Reagent Inactivity: The Selectfluor reagent may have degraded due to improper storage or contamination.

  • Solution: Use a fresh bottle of Selectfluor from a reputable supplier. Ensure it is stored in a cool, dry place away from light.[4] You can perform a spot test on a more reactive substrate (e.g., a 1,3-dicarbonyl compound) to verify its activity.

• Suboptimal Solvent Choice: The polarity and coordinating ability of the solvent are crucial. Selectfluor is a salt and requires a polar solvent for sufficient solubility.[1]

  • Solution: Acetonitrile (MeCN) is the most common and generally effective solvent for these reactions.[5] If solubility issues persist, consider using DMF, though be aware it can be more difficult to remove during workup. Using ionic liquids has also been explored, but transformations in these media can be less efficient.[6]

• Insufficient Reaction Temperature or Time: The activation energy for the reaction may not be met at the current temperature.

  • Solution: Gradually increase the reaction temperature. Start at room temperature and, if no conversion is observed, incrementally heat the reaction to 40-60 °C. Monitor the reaction progress by TLC or LCMS every few hours to determine the optimal time and temperature. Some challenging substrates may require reflux conditions.[3]

Issue 2: Formation of Di-fluorinated Side Product

You've successfully formed the desired mono-fluorinated product, but you're also observing a significant amount of the α,α-difluoro ketone.

Potential Causes & Recommended Solutions

• Overly Reactive Intermediate: The mono-fluorinated product, 2-fluoro-1-(p-tolyl)propan-1-one, is also a ketone. The presence of the electron-withdrawing fluorine atom can increase the acidity of the remaining α-proton, making it more susceptible to a second fluorination event.

  • Solution 1 (Control Stoichiometry): This is the most critical factor. Use no more than 1.0-1.1 equivalents of Selectfluor relative to the starting ketone. Carefully weigh the reagent and ensure accurate addition.

  • Solution 2 (Slow Addition): Instead of adding the Selectfluor all at once, add it portion-wise or as a solution via a syringe pump over several hours. This keeps the instantaneous concentration of the fluorinating agent low, favoring mono-fluorination.

  • Solution 3 (Monitor Closely): Track the reaction's progress carefully. As soon as the starting material is consumed or the ratio of mono- to di-fluorinated product is optimal, quench the reaction immediately.

Issue 3: Reaction Stalls or is Unreactive

The reaction proceeds partially and then stops, or it doesn't start at all, even after applying the solutions for low yield.

Potential Causes & Recommended Solutions

• Steric Hindrance: The methyl group at the α-position and the p-tolyl group can create steric congestion around the reaction center, potentially hindering the approach of the bulky Selectfluor reagent.[7][8]

  • Solution: While difficult to change the substrate, optimizing the catalyst can help. Using a smaller, more active Lewis acid catalyst might facilitate enolization more effectively. In some cases, switching to a different, less bulky electrophilic fluorinating agent like N-Fluorobenzenesulfonimide (NFSI) could be considered, though this would require re-optimization of the entire procedure.[9]

• Proton Scavenging: The reaction can generate acidic byproducts (e.g., from the Selectfluor counterion) that may inhibit the desired catalytic cycle or cause decomposition.

  • Solution: Add a non-nucleophilic proton scavenger, such as 2,6-di-tert-butyl-4-methylpyridine, to the reaction mixture.[10] This can neutralize inhibitory acids without interfering with the primary reaction pathway.

Frequently Asked Questions (FAQs)

Q1: Why is Selectfluor the recommended reagent for this transformation? A1: Selectfluor™ (F-TEDA-BF4) is a powerful electrophilic fluorinating agent that offers several advantages.[11] It is a crystalline, non-hygroscopic solid that is easy to handle, weighs accurately, and is significantly safer than gaseous fluorine (F₂) or other older reagents.[1] Its high reactivity and broad functional group tolerance make it a versatile tool for modern synthetic chemistry.[12][13]

Q2: How do I monitor the progress of the reaction? A2: The reaction can be effectively monitored using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS).

• TLC: The product, 2-fluoro-1-(p-tolyl)propan-1-one, will be more non-polar than the starting ketone due to the replacement of a C-H bond with a C-F bond. It should have a higher Rf value. A typical mobile phase would be 10-20% ethyl acetate in hexanes.

• LCMS: This is the most definitive method. It will allow you to track the disappearance of the starting material peak and the appearance of the product peak, confirming its mass in the process. You can also quantify the formation of byproducts like the di-fluorinated compound.

Q3: What are the primary safety precautions when working with Selectfluor? A3: Although safer than many alternatives, Selectfluor is a strong oxidizing agent and requires careful handling.[4]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Handling: Handle the solid reagent in a well-ventilated fume hood. Avoid creating dust.[14]

• Storage: Store in a tightly sealed container in a cool, dry place below 30 °C. It can decompose exothermally above 100 °C.[4]

• Disposal: Dispose of waste in accordance with local regulations for oxidizing agents.[15]

Q4: Can I use a different solvent system? A4: Acetonitrile is standard. However, if necessary, other polar aprotic solvents like nitromethane or DMF can be used. Protic solvents like methanol or water are generally avoided as they can act as nucleophiles and compete with the enol, leading to side products.[6] Always ensure your starting material and reagent are soluble in the chosen solvent.

Q5: What is the reaction mechanism? A5: The reaction proceeds via an electrophilic substitution on the enol or enolate of the ketone. The generally accepted mechanism involves two main steps:

• Tautomerization: The starting ketone, 1-(1-oxopropyl)-4-methylbenzene, undergoes acid-catalyzed tautomerization to form its more nucleophilic enol isomer.

• Electrophilic Attack: The electron-rich double bond of the enol attacks the electrophilic fluorine atom of the Selectfluor reagent. This transfers the fluorine to the α-carbon and breaks the N-F bond, generating the α-fluoroketone product and the protonated Selectfluor byproduct.[2]

Data & Protocols

Table 1: Reaction Parameter Optimization

Parameter	Condition A (Standard)	Condition B (For Slow Reactions)	Condition C (For Di-fluorination)	Rationale
Substrate	1.0 mmol	1.0 mmol	1.0 mmol	Basis of reaction scale
Selectfluor™	1.1 equiv	1.2 equiv	2.2 equiv	Stoichiometry is key for selectivity
Solvent	MeCN (5 mL)	MeCN (5 mL)	MeCN (5 mL)	Optimal solvent for solubility/reactivity
Catalyst	None	TFA (10 mol%)	TFA (10 mol%)	Acid promotes enolization for slow substrates
Temperature	25 °C	60 °C	60 °C	Increased temperature increases reaction rate
Time	12-24 h	12-24 h	24 h	Duration to achieve full conversion
Expected Outcome	Mono-fluorination	Mono-fluorination	Di-fluorination	Target product profile

Detailed Experimental Protocol: Synthesis of 2-fluoro-1-(p-tolyl)propan-1-one

Materials:

• 1-(1-oxopropyl)-4-methylbenzene (1.0 equiv)

• Selectfluor™ (1.1 equiv)

• Acetonitrile (ACS grade, dry)

• Round-bottom flask with stir bar

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-(1-oxopropyl)-4-methylbenzene (e.g., 1.00 g, 6.16 mmol).

• Add dry acetonitrile (e.g., 30 mL) and stir until the starting material is fully dissolved.

• In a single portion, add Selectfluor™ (e.g., 2.39 g, 6.78 mmol, 1.1 equiv).

• Stir the reaction mixture at room temperature (approx. 25 °C).

• Monitor the reaction progress every 2-4 hours using TLC or LCMS. The reaction is typically complete within 12-24 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding 50 mL of water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (1 x 50 mL), followed by brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 10%) to yield the pure 2-fluoro-1-(p-tolyl)propan-1-one.

Visual Guides

General Experimental Workflow

Caption: A logical guide to diagnosing and solving low-yield issues.

References

• Stavber, G., Zupan, M., & Stavber, S. (2009). A Micellar System for Direct Regioselective Fluorination of Ketones in Water. Synlett, 2009(04), 589-594. Available from: [Link]

• Lecourt, T., et al. (1999). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry, 64(5), 1716-1726. Available from: [Link]

• ResearchGate. (n.d.). Reaction development A Optimization of reaction conditions. Available from: [Link]

• Kitamura, T., et al. (2014). Electrophilic Fluorination Using HF as a Source of Fluorine. Molecules, 19(11), 18037-18063. Available from: [Link]

• The University of Manchester. (n.d.). ALPHA-FLUORINATION OF NITROBENZENES AND NITROPYRIDINES VIA VICARIOUS NUCLEOPHILIC SUBSTITUTION OF HYDROGEN. Available from: [Link]

• Sloop, J. C. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10. Available from: [Link]

• Stavber, S., & Zupan, M. (2005). Transformations of Organic Molecules with F-TEDA-BF4 in Ionic Liquid Media. Molecules, 10(1), 149-163. Available from: [Link]

• Stavber, S., & Zupan, M. (2005). Selectfluor (F-TEDA-BF4) as a Versatile Mediator or Catalyst in Organic Chemistry. Acta Chimica Slovenica, 52, 13-26. Available from: [Link]

• MDPI. (2023). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Catalysts, 13(3), 606. Available from: [Link]

• Sloop, J. C. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. SciSpace. Available from: [Link]

• ResearchGate. (n.d.). Convenient Electrophilic Fluorination of Functionalized Aryl and Heteroaryl Magnesium Reagents. Available from: [Link]

• Stavber, S., & Zupan, M. (2015). Recent Advances in the Application of Selectfluor TM F-TEDA-BF 4 as a Versatile Mediator or Catalyst in Organic Synthesis. Molecules, 20(5), 7886-7927. Available from: [Link]

• ACS Chemical Health & Safety. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Available from: [Link]

• ResearchGate. (n.d.). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Available from: [Link]

• Kitamura, T., et al. (2014). Hypervalent iodine-promoted α-fluorination of acetophenone derivatives with a triethylamine·HF complex. Journal of Organic Chemistry, 79(12), 5842-5846. Available from: [Link]

• Wiley Online Library. (n.d.). Strategies Towards Challenging Fluorination Reactions. Available from: [Link]

• Beilstein Journals. (2024). Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. Available from: [Link]

• Common Organic Chemistry. (n.d.). Selectfluor. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Fluoroketone and fluoroaldehyde synthesis by fluorination. Available from: [Link]

• Organic Chemistry Portal. (2013). Preparation of Fluoroalkenes via the Shapiro Reaction: Direct Access to Fluorinated Peptidomimetics. Available from: [Link]

• Lectka, T., et al. (2018). Fluorofunctionalization of C C Bonds with Selectfluor: Synthesis of β‐Fluoropiperazines through a Substrate. Chemistry – A European Journal, 24(72), 19379-19383. Available from: [Link]

• Brimble, M. A., et al. (2019). Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor. Molecules, 24(17), 3163. Available from: [Link]

Sources

• 1. SelectFluor - Enamine中国 [enamine-genez.com]
• 2. Kitamura Electrophilic Fluorination Using HF as a Source of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selectfluor [commonorganicchemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. Transformations of Organic Molecules with F-TEDA-BF4 in Ionic Liquid Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 9. Preparation of Fluoroalkenes via the Shapiro Reaction: Direct Access to Fluorinated Peptidomimetics [organic-chemistry.org]
• 10. books.rsc.org [books.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. research.manchester.ac.uk [research.manchester.ac.uk]
• 13. Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aksci.com [aksci.com]
• 15. echemi.com [echemi.com]

Stability of 1-(1,1-Difluoropropyl)-4-methylbenzene under acidic or basic conditions

Welcome to the technical support center for 1-(1,1-Difluoropropyl)-4-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for experiments involving this compound. My aim is to combine theoretical chemical principles with practical, field-tested insights to ensure the integrity of your experimental outcomes.

Introduction to the Stability of 1-(1,1-Difluoropropyl)-4-methylbenzene

1-(1,1-Difluoropropyl)-4-methylbenzene is a gem-difluoroalkylated aromatic compound. The gem-difluoro group at the benzylic position is a key structural feature that significantly influences the molecule's chemical properties. While the carbon-fluorine bond is exceptionally strong and generally imparts metabolic stability, the benzylic position is also activated, which can lead to specific degradation pathways under certain conditions.[1] This guide will explore the compound's stability profile under acidic and basic conditions, providing you with the knowledge to anticipate and troubleshoot potential issues.

Frequently Asked Questions (FAQs)

Q1: What is the expected general stability of 1-(1,1-Difluoropropyl)-4-methylbenzene at neutral pH?

At neutral pH and ambient temperature, 1-(1,1-Difluoropropyl)-4-methylbenzene is expected to be relatively stable. The C-F bonds are strong, and in the absence of strong acids or bases, significant degradation is unlikely over short to moderate experimental timeframes. However, long-term storage solutions should be buffered at a neutral pH and protected from light and elevated temperatures to minimize any potential slow degradation.

Q2: What are the primary degradation pathways I should be concerned about under acidic conditions?

Under strong acidic conditions, particularly with heating, there is a potential for acid-catalyzed hydrolysis of the gem-difluoro group. This reaction would likely proceed through a benzylic carbocation intermediate, which is stabilized by the phenyl ring. The ultimate product of this pathway would be 1-(4-methylphenyl)propan-1-one.

Q3: What degradation can be expected under basic conditions?

Under basic conditions, the most probable degradation pathway is the elimination of hydrogen fluoride (HF) to form a vinyl fluoride. This is a common reaction for benzylic fluorides, especially when the benzylic proton is sufficiently acidic to be abstracted by a base.[2] The resulting product would be 1-(1-fluoroprop-1-en-1-yl)-4-methylbenzene.

Q4: Are there any specific reagents or conditions to avoid when working with this compound?

Apart from strong acids and bases, care should be taken with certain laboratory materials. For instance, some benzylic fluorides have been reported to undergo elimination of HF in the presence of silica gel during chromatography.[2] It is advisable to use neutral or deactivated silica gel or consider alternative purification methods like reversed-phase chromatography if instability is observed.

Q5: What analytical methods are recommended for monitoring the stability of 1-(1,1-Difluoropropyl)-4-methylbenzene?

Reversed-phase High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method for quantifying the parent compound and potential degradation products.[3] Gas Chromatography-Mass Spectrometry (GC-MS) can also be a powerful tool for identifying and quantifying volatile degradants.[4] For monitoring the formation of fluoride ions, an ion-selective electrode (ISE) can be employed.[5]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of parent compound in the sample over time, even at neutral pH.	Photodegradation or presence of trace acidic/basic contaminants.	Store samples protected from light. Ensure all glassware is thoroughly cleaned and rinsed to remove any residual acids or bases. Use high-purity, buffered solvents.
Appearance of a new peak in HPLC analysis of an acidic formulation.	Acid-catalyzed hydrolysis to the corresponding ketone.	Confirm the identity of the new peak by LC-MS or by synthesizing the suspected ketone as a reference standard. Consider adjusting the formulation to a less acidic pH if the degradation is unacceptable.
Unexpected peak formation during analysis of a basic solution.	Base-catalyzed elimination of HF to form a vinyl fluoride.	Use LC-MS to identify the new peak. If elimination is confirmed, explore the use of a less basic buffer system or lower the temperature of the experiment.
Poor recovery after silica gel column chromatography.	On-column degradation via HF elimination.	Use deactivated (e.g., triethylamine-washed) silica gel. Alternatively, consider using alumina or reversed-phase chromatography for purification.

Predicted Degradation Pathways

The following diagrams illustrate the most likely degradation pathways for 1-(1,1-Difluoropropyl)-4-methylbenzene under acidic and basic stress conditions.

Caption: Predicted base-catalyzed elimination pathway.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation (stress testing) study to evaluate the stability of 1-(1,1-Difluoropropyl)-4-methylbenzene under acidic, basic, and neutral conditions.

1. Materials:

• 1-(1,1-Difluoropropyl)-4-methylbenzene

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Phosphate buffer, pH 7.0

• Class A volumetric flasks and pipettes

• HPLC vials

• HPLC system with UV detector

• pH meter

2. Stock Solution Preparation:

• Accurately weigh and dissolve a known amount of 1-(1,1-Difluoropropyl)-4-methylbenzene in acetonitrile to prepare a 1 mg/mL stock solution.

3. Stress Sample Preparation:

• Acidic Condition: To a volumetric flask, add an appropriate volume of the stock solution and dilute with 0.1 M HCl to achieve a final concentration of 100 µg/mL.

• Basic Condition: To a volumetric flask, add an appropriate volume of the stock solution and dilute with 0.1 M NaOH to achieve a final concentration of 100 µg/mL.

• Neutral Condition (Control): To a volumetric flask, add an appropriate volume of the stock solution and dilute with pH 7.0 phosphate buffer to achieve a final concentration of 100 µg/mL.

4. Stress Conditions and Sampling:

• Incubate the prepared solutions at a controlled temperature (e.g., 60 °C).

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Immediately neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively, and dilute with the mobile phase to stop the reaction.

5. HPLC Analysis:

• Analyze the samples by a validated stability-indicating HPLC method. An example method is provided below.

• Quantify the percentage of the parent compound remaining and the formation of any degradation products.

Protocol 2: Stability-Indicating HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (gradient or isocratic, to be optimized)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm (or a more suitable wavelength determined by UV scan)

Troubleshooting Workflow

The following workflow can be used to diagnose and resolve stability issues encountered during your experiments.

Caption: A logical workflow for troubleshooting stability issues.

Quantitative Data Summary (Hypothetical)

The following table presents hypothetical data from a forced degradation study to illustrate potential outcomes.

Condition	Time (hours)	% Parent Compound Remaining	Major Degradant(s)
0.1 M HCl @ 60°C	0	100.0	-
8	85.2	1-(4-methylphenyl)propan-1-one
24	65.7	1-(4-methylphenyl)propan-1-one
0.1 M NaOH @ 60°C	0	100.0	-
8	90.5	1-(1-fluoroprop-1-en-1-yl)-4-methylbenzene
24	78.1	1-(1-fluoroprop-1-en-1-yl)-4-methylbenzene
pH 7.0 Buffer @ 60°C	0	100.0	-
8	99.8	Not Detected
24	99.5	Not Detected

References

• Exploring reductive degradation of fluorinated pharmaceuticals using Al2O3-supported Pt-group metallic catalysts: Catalytic reactivity, reaction pathways, and toxicity assessment. (2020). ResearchGate. [Link]

• Benzylic C(sp3)–H fluorination. (2024). PMC. [Link]

• Acid-Catalyzed Hydrothiolation of gem-Difluorostyrenes to Access α,α–Difluoroalkylthioethers. (2021). PMC. [Link]

• Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review. (2021). PubMed. [Link]

• HPLC Determination of Four Derivatives of Benzene. (2014). ResearchGate. [Link]

• Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. (2000). PubMed. [Link]

• Benzyl fluoride synthesis by fluorination or substitution. Organic Chemistry Portal. [Link]

• Acid-Catalyzed Hydrothiolation of gem-Difluorostyrenes to Access α,α-Difluoroalkylthioethers. Organic Chemistry Portal. [Link]

• Analytical Methods. Agency for Toxic Substances and Disease Registry. [Link]

• The Dark Side of Fluorine. (2019). ACS Medicinal Chemistry Letters. [Link]

• Microbial degradation of fluorinated drugs: biochemical pathways, impacts on the environment and potential applications. (2017). UCD Research Repository. [Link]

• The Mechanism of Base-Promoted HF Elimination from 4-Fluoro-4-(4'-nitrophenyl)butan-2-one: A Multiple Isotope Effect Study Including the Leaving Group 18 F/ 19 F KIE. (2001). ResearchGate. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Characterization of 1-(1,1-Difluoropropyl)-4-methylbenzene

Welcome to the technical support center for the characterization of 1-(1,1-Difluoropropyl)-4-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this gem-difluoro aromatic compound. Drawing from established principles in organofluorine chemistry and analytical science, this resource provides field-proven insights and troubleshooting protocols to ensure the integrity and accuracy of your experimental results.

Troubleshooting Guide

This section addresses specific issues you may encounter during the characterization of 1-(1,1-Difluoropropyl)-4-methylbenzene, providing explanations and step-by-step solutions.

Mass Spectrometry (MS) Issues

Problem: Difficulty in detecting the molecular ion ([M]⁺) in Electron Ionization (EI) Mass Spectrometry.

Cause: Fluorinated compounds, particularly those with benzylic gem-difluoro groups, can be prone to fragmentation upon electron ionization. The high electronegativity of fluorine can lead to facile loss of HF or other small fragments, resulting in a weak or absent molecular ion peak. It is a known challenge that molecular ions of fluorine compounds are often not observed with electron ionization (EI) and chemical ionization (CI)[1].

Solution Workflow:

Caption: Key NMR J-couplings in 1-(1,1-Difluoropropyl)-4-methylbenzene.

Chromatography Issues

Problem: Poor peak shape or co-elution with impurities in Gas Chromatography (GC) or Liquid Chromatography (LC).

Cause: Organofluorine compounds can exhibit unique interactions with stationary phases. Additionally, impurities from the synthesis, such as starting materials or byproducts, may have similar retention times. The analysis of organofluorine compounds can present numerous challenges.[2]

Solution: Method Optimization

• GC Method Development:

  • Column Selection: Start with a mid-polarity column (e.g., 5% phenyl-methylpolysiloxane). If peak tailing is observed, consider a more inert column.

  • Temperature Program: Optimize the temperature ramp to ensure good separation from any potential impurities. A slower ramp rate around the expected elution temperature can improve resolution.

• LC Method Development:

  • Column Selection: A C18 column is a good starting point for reversed-phase chromatography.

  • Mobile Phase: A gradient of water and acetonitrile or methanol is typically effective. The high fluorine content may alter the compound's polarity compared to its non-fluorinated analog. LC-MS has become a standard and sensitive method for detecting fluorinated compounds.[3]

Frequently Asked Questions (FAQs)

Q1: What are the expected chemical shifts in the ¹H and ¹⁹F NMR spectra for 1-(1,1-Difluoropropyl)-4-methylbenzene?

A1: While specific values can vary with the solvent and instrument, you can expect the following approximate chemical shifts:

• ¹H NMR:

  • Aromatic protons: ~7.2-7.4 ppm

  • CH₂ group: ~2.1-2.3 ppm

  • Aromatic CH₃: ~2.3-2.4 ppm

  • Terminal CH₃: ~0.9-1.1 ppm

• ¹⁹F NMR: The chemical shift for gem-difluoroalkyl groups can vary, but a reasonable starting point for searching is in the range of -90 to -120 ppm.[4]

Q2: What are the potential impurities I should look for?

A2: The impurities will depend on the synthetic route. A common method for synthesizing gem-difluoro compounds is from the corresponding ketone using a fluorinating agent like DAST or Deoxo-Fluor®.[5] Potential impurities could include:

• Starting material: 1-(4-methylphenyl)propan-1-one.

• Monofluorinated byproduct: 1-(1-Fluoropropyl)-4-methylbenzene.

• Elimination product: 1-(1-Fluoroprop-1-en-1-yl)-4-methylbenzene. During drug manufacturing, it is crucial to identify and characterize impurities.[6]

Q3: Is 1-(1,1-Difluoropropyl)-4-methylbenzene stable?

A3: Benzylic fluorides can be susceptible to hydrolysis or elimination under certain conditions. While the gem-difluoro group is generally more stable than a single fluorine, it is advisable to store the compound in a cool, dry place and avoid exposure to strong acids or bases. Studies on the stability of benzylic fluorides have shown that their reactivity can be influenced by substituents on the aromatic ring.[7]

Q4: I am seeing unexpected fragments in my mass spectrum. What could they be?

A4: Common fragmentation pathways for compounds like this include:

• Loss of HF: [M-HF]⁺

• Loss of C₂H₅: [M-C₂H₅]⁺ leading to the benzylic cation.

• Cleavage of the propyl chain. The fragmentation patterns of fluorocarbons can be complex and differ significantly from their hydrocarbon counterparts.[8]

References

• JMU Scholarly Commons. (n.d.). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. Retrieved from [Link]

• American Chemical Society. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry. Retrieved from [Link]

• LCGC International. (2023). Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl fluoride synthesis by fluorination or substitution. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Electronic Supporting Information. Retrieved from [Link]

• PubMed. (2000). Biologically stable [(18)F]-labeled benzylfluoride derivatives. Retrieved from [Link]

• PubChem. (n.d.). 1-(1,1-Difluoropropyl)-4-phenylbenzene. Retrieved from [Link]

• National Institutes of Health. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Retrieved from [Link]

• Beilstein Journals. (n.d.). The preparation and properties of 1,1-difluorocyclopropane derivatives. Retrieved from [Link]

• ChemRxiv. (2022). Solvent-Controlled Switchable Synthesis of gem-Difluoro Compounds from Anhydrides under Photoredox Catalysis. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Mass spectra of fluorocarbons. Retrieved from [Link]

• Arome Science. (n.d.). PFAS Analysis: Challenges in Detecting Forever Chemicals. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis of β-Tosyloxylated gem-Difluoroalkanes via Elusive-[2][9]Sulfonyloxy. Retrieved from [Link]

• Organic Syntheses. (2022). Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Stereodivergent Hydrodefluorination of gem-Difluoroalkenes: Selective Synthesis of (Z)- and (E)-Monofluoroalkenes. Electronic Supplementary Information. Retrieved from [Link]

• LCGC International. (2025). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. Retrieved from [Link]

• JEOL. (n.d.). Detection of molecular ions of fluorine compounds by GC/FI-TOFMS. Retrieved from [Link]

• National Institutes of Health. (n.d.). Addition of Carboxylic Acids to gem-Difluoroalkenes for the Synthesis of gem-Difluoromethylenated Compounds. Retrieved from [Link]

• ScienceDirect. (n.d.). One-pot synthesis of gem-difluorostyrenes from benzyl bromide via olefination of phosphonium ylide with difluorocarbene. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. Retrieved from [Link]

• ResearchGate. (2021). The preparation and properties of 1,1-difluorocyclopropane derivatives. Retrieved from [Link]

• ResearchGate. (2025). Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds. Retrieved from [Link]

• FooDB. (2010). Showing Compound 1-Isopropyl-4-methylbenzene (FDB017358). Retrieved from [Link]

• ResearchGate. (2025). Fluorine NMR. Spectra of conformationally constrained Gem-difluorocyclohexanes. Retrieved from [Link]

• Environmental Health Perspectives. (2023). Unknown Organofluorine Mixtures in U.S. Adult Serum: Contribution from Pharmaceuticals?. Retrieved from [Link]

• ResearchGate. (n.d.). Construction of gem-difluoroalkyl molecules via the further.... Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 1-(Difluoromethoxy)-4-methylbenzene. Retrieved from [Link]

• American Chemical Society. (2020). Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds. Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (2025). A Novel Synthesis and Characterization of Poly(4-imino(N--4- ethylbenzoate)benzene p-styrenesulphonate) and the Investigation on Polymer Ability for Drug Release. Retrieved from [Link]

• PubChem. (n.d.). 1-(Fluoromethyl)-4-methylbenzene. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1-fluoro-4-methyl-. Retrieved from [Link]

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Technical Support Center: Purification of 1-(1,1-Difluoropropyl)-4-methylbenzene

Document ID: TSC-2026-01-DFPMB Version: 1.0 Last Updated: January 22, 2026

Introduction

Welcome to the technical support center for 1-(1,1-Difluoropropyl)-4-methylbenzene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Ensuring the purity of active pharmaceutical ingredients and research compounds is paramount for accurate, reproducible results and for meeting stringent regulatory standards. This document provides in-depth, experience-based guidance on removing common solvent impurities from your samples of 1-(1,1-Difluoropropyl)-4-methylbenzene. We will explore the underlying principles of purification techniques, offer step-by-step protocols, and provide troubleshooting solutions to common challenges.

While specific experimental data for 1-(1,1-Difluoropropyl)-4-methylbenzene is not widely published, its structure as a substituted toluene provides a strong basis for applying established purification principles.[1] The methodologies outlined here are grounded in fundamental organic chemistry and are validated by decades of laboratory practice.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions you may have before diving into specific troubleshooting and protocols.

Q1: What are the most common solvent impurities I might find in my sample?

A1: Impurities are typically residual solvents from the synthesis or previous work-up steps. Given the likely non-polar nature of 1-(1,1-Difluoropropyl)-4-methylbenzene, common impurities include:

• Non-polar solvents: Hexane, heptane, toluene.

• Moderately polar solvents: Dichloromethane (DCM), ethyl acetate (EtOAc), diethyl ether.

• Polar solvents: Acetone, methanol (less common but possible from washing steps).

Identifying the specific impurity is a critical first step. A proton (¹H) NMR spectrum is often the most effective tool for this, as common solvents have well-documented and distinct chemical shifts.[2][3][4][5]

Q2: What are the key physical properties of my target compound I should consider?

• Boiling Point: Expected to be significantly higher than common solvents, likely in the range of 180-220 °C at atmospheric pressure. This high boiling point is your primary advantage for purification by distillation.

• Polarity: It is a non-polar aromatic hydrocarbon. It is insoluble in water but highly soluble in organic solvents like ethers, hydrocarbons, and halogenated solvents.[8]

• Thermal Stability: Fluorinated organic compounds are generally stable, but it's always best practice to use the lowest necessary temperature during purification to avoid potential degradation.

Q3: Which purification technique is the best starting point?

A3: For removing volatile solvent impurities from a high-boiling liquid like 1-(1,1-Difluoropropyl)-4-methylbenzene, rotary evaporation followed by high-vacuum distillation is the most direct and effective method. If impurities have similar boiling points or are non-volatile, flash column chromatography is the preferred alternative.

Q4: How do I know when my compound is pure?

A4: Purity should be assessed using analytical techniques.

• ¹H NMR Spectroscopy: This is the gold standard. In a pure sample, you should only see the signals corresponding to your compound and the deuterated solvent. The absence of characteristic solvent peaks indicates high purity.[2][3][4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate volatile components and provide their mass-to-charge ratio, confirming the identity of your product and detecting any remaining impurities.

• Thin-Layer Chromatography (TLC): A quick and easy way to check for non-volatile impurities. A pure compound should ideally show a single spot.

Part 2: Troubleshooting Guides

This section is formatted to address specific problems you might encounter during the purification process.

Guide 1: Issues with Rotary Evaporation

Problem: My solvent isn't evaporating, or is evaporating very slowly.

• Underlying Cause & Solution: The boiling point of a liquid is the temperature at which its vapor pressure equals the ambient pressure.[9][10] A rotary evaporator accelerates evaporation by reducing the ambient pressure via a vacuum pump and increasing the liquid's surface area by rotation.[11][12] If evaporation is slow, it means the vapor pressure of your solvent is not high enough to overcome the system pressure at the current bath temperature.

  • Check Your Vacuum: Ensure your vacuum pump is pulling a sufficiently low pressure. For volatile solvents like DCM or ethyl acetate, a simple water aspirator is often enough. For less volatile solvents like toluene, a diaphragm pump or rotary vane pump is necessary. A vacuum leak is a common culprit.[10][13] Inspect all joints, seals, and tubing for cracks or poor fits.[13]

  • Increase the Bath Temperature: The "20-10-8" rule of thumb for rotary evaporation suggests the bath temperature should be about 20°C higher than the boiling point of the solvent at the operating pressure. If your vacuum is at 10 mbar, and the solvent's boiling point at that pressure is 8°C, your bath should be around 28°C. Safely increase the water bath temperature, but do not exceed the temperature that could cause your product to decompose.

  • Increase Rotation Speed: Faster rotation spreads the liquid into a thinner film, increasing the surface area for evaporation and improving heat transfer.[10]

Problem: My product is "bumping" or foaming into the condenser.

• Underlying Cause & Solution: Bumping occurs when the solution becomes superheated and boils violently. Foaming is common with high-viscosity samples or when certain impurities are present.

  • Reduce the Evaporation Rate: You can achieve this by slowly and carefully releasing some of the vacuum or by lowering the bath temperature.

  • Ensure Smooth Rotation: Do not start heating until the flask is rotating smoothly.

  • Use a Bump Trap: Always use a bump trap between your flask and the vapor duct of the rotary evaporator. This is essential to prevent loss of your valuable product.

  • Flask Volume: Do not fill the flask more than halfway. This provides a larger surface area and reduces the risk of bumping.

Guide 2: Issues with Vacuum Distillation

Problem: I can't achieve the necessary vacuum level for distillation.

• Underlying Cause & Solution: A stable, deep vacuum is critical for distilling high-boiling compounds at a moderate temperature.[14] Failure to achieve this is almost always due to leaks in the system.

  • Systematic Leak Check: Assemble your distillation apparatus and start the vacuum pump. Daub a small amount of vacuum grease on each ground glass joint, one at a time. If you hear a change in the pump's sound or see a drop in pressure on the gauge, you've found a leak. Ensure all joints are properly clamped.

  • Check Tubing: Inspect all vacuum tubing for cracks, especially at the connection points.

  • Pump Maintenance: Ensure your vacuum pump oil is clean and at the correct level. Contaminated oil will significantly degrade performance.[14]

Problem: The product is not distilling over, even at high temperature and low pressure.

• Underlying Cause & Solution: This indicates that the vapor of your compound is not reaching the condenser.

  • Insufficient Heating: The heating mantle may not be providing uniform heat. Ensure the mantle is the correct size for your flask and is in good contact with the glass. Wrapping the distillation head and flask neck with glass wool or aluminum foil can help prevent heat loss.

  • Inaccurate Temperature Reading: Ensure the thermometer bulb is positioned correctly—just below the side arm leading to the condenser—to accurately measure the temperature of the vapor that is in thermal equilibrium with the distilling liquid.

  • Condenser Issues: If your condenser water is too cold, it can sometimes cause the vapor of very high-boiling compounds to solidify in the condenser, blocking the path. This is rare but possible.

Guide 3: Issues with Flash Column Chromatography

Problem: I can't separate my compound from a non-polar impurity.

• Underlying Cause & Solution: In normal-phase chromatography, separation is based on the differential adsorption of compounds to a polar stationary phase (like silica gel).[15] Non-polar compounds have weak interactions and thus elute quickly. If two non-polar compounds are not separating, you need to maximize the subtle differences in their polarity.

  • Optimize Your Solvent System: Your goal is to find a solvent system where your product has an Rf value of ~0.3 on a TLC plate, while the impurity has a significantly different Rf.

    • Start with a very non-polar mobile phase, such as pure hexane or petroleum ether.[16][17]

    • Gradually increase the polarity by adding a slightly more polar solvent in small increments (e.g., 1-2% ethyl acetate or diethyl ether).[16] This will increase the elution strength and move your compounds down the column.

  • Consider an Alternative Stationary Phase: If silica gel fails, consider using alumina, which has different selectivity. For very non-polar compounds, non-aqueous reverse-phase chromatography (using a C18 column with solvents like methanol and dichloromethane) can be highly effective.[18]

Problem: My compound is streaking or "tailing" on the column.

• Underlying Cause & Solution: Tailing indicates that a portion of your compound is being too strongly adsorbed to the stationary phase.

  • Sample Overload: You may have loaded too much material onto the column. For a given column diameter, there is a maximum amount of sample that can be effectively separated.

  • Compound Instability: Your compound might be decomposing on the silica gel.[19] You can test this by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if new spots have appeared. If it is unstable, switching to a less acidic stationary phase like neutral alumina may solve the problem.

  • Poor Solubility: If the compound is not fully soluble in the mobile phase, it can cause tailing. Ensure you choose a solvent system that dissolves your compound well.[19]

Part 3: Experimental Protocols & Data

Workflow Diagram: Purification Strategy Selection

This diagram outlines the decision-making process for choosing the right purification method.

Caption: Decision tree for selecting a purification method.

Reference Data Table

This table provides the atmospheric boiling points of common solvents that may need to be removed.

Solvent	Boiling Point (°C)	Polarity Index	Notes
1-(1,1-Difluoropropyl)-4-methylbenzene	~180-220 (Estimated)	Low	Target Compound
n-Hexane	69	0.1	Very non-polar
Diethyl Ether	34.6	2.8	Highly volatile
Dichloromethane (DCM)	39.6	3.1	Common reaction solvent
Acetone	56	5.1	Polar, water-miscible
Ethyl Acetate (EtOAc)	77.1	4.4	Moderately polar
Toluene	111	2.4	Can be difficult to separate by distillation
Water	100	10.2	Removable by drying agents or aqueous workup

Protocol 1: Purification by High Vacuum Distillation

This protocol is ideal for removing lower-boiling solvent impurities.

1. Initial Solvent Removal:

• Place the impure sample in a round-bottom flask (no more than half full).

• Remove the bulk of the volatile solvent using a rotary evaporator. The water bath temperature should be set to 40-50°C. Continue until no more solvent is visibly condensing.

2. Assemble the Distillation Apparatus:

• Use a short-path distillation head for maximum efficiency.

• Lightly grease all ground-glass joints with high-vacuum grease.

• Ensure the thermometer is placed correctly to measure the vapor temperature.

• Connect the apparatus to a high-vacuum pump through a cold trap (liquid nitrogen or dry ice/acetone).

3. The Distillation Process:

• Turn on the vacuum pump and allow the system to reach its minimum pressure (typically <1 mmHg).

• Begin stirring the sample with a magnetic stir bar to ensure smooth boiling.

• Slowly increase the temperature of the heating mantle.

• Discard any initial low-boiling "forerun" that comes over, as this may be residual solvent.

• Collect the main fraction when the vapor temperature stabilizes at the expected boiling point of your product. The boiling point will be significantly lower than at atmospheric pressure.

• Stop the distillation when the temperature begins to rise again or when only a small residue remains in the distilling flask.

4. Validation:

• Analyze the collected fraction by ¹H NMR to confirm the absence of solvent peaks.

Protocol 2: Purification by Flash Column Chromatography

This protocol is best for removing impurities with different polarities, such as byproducts from a reaction.

1. Determine the Solvent System:

• Using a TLC plate, spot your impure mixture.

• Test various solvent systems, starting with 100% hexane and gradually adding ethyl acetate.

• The ideal system will give your desired compound an Rf value of approximately 0.25-0.35 and maximize the separation from all impurities.

2. Pack the Column:

• Select a column of appropriate size for your sample amount (a good rule of thumb is a 50:1 to 100:1 ratio of silica weight to sample weight).

• Pack the column with silica gel as a slurry in the initial, least polar eluent. Ensure the packing is uniform and free of air bubbles.[20][21]

• Add a thin layer of sand on top of the silica to prevent disruption during solvent addition.[21]

3. Load the Sample:

• Dissolve your crude product in a minimal amount of a relatively non-polar solvent, like dichloromethane or the eluting solvent.[22]

• Carefully add the sample solution to the top of the column with a pipette.

• Allow the sample to absorb onto the silica gel.

4. Run the Column:

• Carefully add the eluent to the column and apply positive pressure (using a pump or inert gas).

• Maintain a steady flow rate and collect fractions in test tubes.

• Monitor the elution of your compound by TLC analysis of the collected fractions.

5. Isolate the Product:

• Combine the fractions that contain your pure product.

• Remove the solvent using a rotary evaporator to yield the purified 1-(1,1-Difluoropropyl)-4-methylbenzene.

6. Validation:

• Confirm the purity of the combined fractions using ¹H NMR and/or GC-MS.

Troubleshooting Workflow: Identifying & Removing an Unknown Impurity

Caption: Step-by-step workflow for troubleshooting sample purity.

References

• Toluene - Wikipedia. Wikipedia. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

• Troubleshooting Common Issues in Molecular Distillation Equipment. USA Lab. Available at: [Link]

• Understanding the Principles of Rotary Evaporation: A Step-by-Step Guide. (2023). Holland Green Science. Available at: [Link]

• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. Available at: [Link]

• Purification of non polar compounds? (2022). ResearchGate. Available at: [Link]

• General Procedures for Removing Impurities. (2022). Chemistry LibreTexts. Available at: [Link]

• Roza, M., & Duss, M. (2018). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Chemical Engineering Transactions, 69, 25-30. Available at: [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012). ChemistryViews. Available at: [Link]

• Toluene - Solubility of Things. Available at: [Link]

• Rotary Evaporator Guide: Setup, Process & Troubleshooting. Root Sciences. Available at: [Link]

• Zala, S. P. (2012). Laboratory Techniques of Purification and Isolation. International Journal of Drug Development & Research, 4(2). Available at: [Link]

• NMR Chemical Shifts of Trace Impurities. ACS Publications. Available at: [Link]

• 1-(1,1-Difluoropropyl)-4-phenylbenzene. PubChem. Available at: [Link]

• How does solvent choice impact flash column chromatography performance? (2023). Biotage. Available at: [Link]

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025). Reachem. Available at: [Link]

• Solubility of Toluene in Aqueous Solutions. ElectronicsAndBooks. Available at: [Link]

• Trouble with vacuum leaks in your distillation system? (2025). Beaker & Wrench. Available at: [Link]

• Showing Compound 1-Isopropyl-4-methylbenzene (FDB017358). FooDB. Available at: [Link]

• Overview of Rotary Evaporation. (2022). Chemistry LibreTexts. Available at: [Link]

• Natural Product Isolation (2) - Purification Techniques, An Overview. (2016). Available at: [Link]

• Several Problems of Flash Column Chromatography. (2025). Hawach. Available at: [Link]

• The Purification of Organic Compound: Techniques and Applications. (2024). Reachem. Available at: [Link]

• Solvent Systems for Flash Column Chromatography. University of California, Irvine. Available at: [Link]

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase. LCGC International. Available at: [Link]

• Chromatography Troubleshooting. (2019). YouTube. Available at: [Link]

• Troubleshooting Distillation Controls – course outline. IChemE. Available at: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available at: [Link]

• Tips and Tricks for the Lab: Column Choices. (2012). ChemistryViews. Available at: [Link]

• Solubility comparison in toluene. ResearchGate. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities. KGROUP. Available at: [Link]

• How a Rotary Evaporator Works: The Ultimate Guide (2025). Hinotek. Available at: [Link]

• Distillation Troubleshooting. ResearchGate. Available at: [Link]

• Rotary Evaporator Principles: A Comprehensive Guide. (2026). T.Jis. Available at: [Link]

• Solubility of C60 in a Variety of Solvents. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents. (2016). ACS Publications. Available at: [Link]

• Flash Column Chromatography Guide. MIT OpenCourseWare. Available at: [Link]

• How to remove non-polar impurity from the compound? (2017). ResearchGate. Available at: [Link]

• Benzene, 1-fluoro-4-methyl-. NIST WebBook. Available at: [Link]

• HPLC Solvent Selection. Element Lab Solutions. Available at: [Link]

• Chemical Properties of Benzene, 1-fluoro-4-methyl- (CAS 352-32-9). Cheméo. Available at: [Link]

• Methods and compositions for the removal of impurities from an impurity-loaded organic salt. Google Patents.

• Running a flash column. (2025). Chemistry LibreTexts. Available at: [Link]

• 1-(1-methylethyl)-4-methylbenzene. NIST/TRC Web Thermo Tables. Available at: [Link]

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• 4. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. Showing Compound 1-Isopropyl-4-methylbenzene (FDB017358) - FooDB [foodb.ca]
• 7. Benzene, 1-fluoro-4-methyl- [webbook.nist.gov]
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Troubleshooting low conversion rates in 1-(1,1-Difluoropropyl)-4-methylbenzene synthesis

Welcome to the technical support center for the synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this compound in their work. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges you may encounter during its synthesis, particularly focusing on overcoming low conversion rates. Our approach is grounded in established chemical principles and field-proven insights to ensure you can confidently and successfully execute your experiments.

Frequently Asked Questions (FAQs)

Q1: I am consistently observing low conversion of my starting material, 4'-methylpropiophenone. What are the most likely causes?

A1: Low conversion in the gem-difluorination of 4'-methylpropiophenone is a common issue that can often be traced back to several key factors. As a Senior Application Scientist, my first recommendation is to systematically evaluate the following aspects of your experimental setup:

• Reagent Quality and Stoichiometry: The purity of your fluorinating agent, such as Deoxo-Fluor®, is paramount. This reagent is highly sensitive to moisture and can decompose, leading to a reduction in its effective concentration.[1][2] Ensure you are using a fresh, properly stored batch. Additionally, the stoichiometry of the fluorinating agent is critical. For less reactive aryl ketones, an excess of the fluorinating agent is often required.[1] We recommend starting with at least 3 equivalents of Deoxo-Fluor®.

• Reaction Temperature and Time: The thermal stability of Deoxo-Fluor® must be considered. While higher temperatures can increase the reaction rate, exceeding the decomposition temperature (around 140 °C) will lead to reagent degradation and reduced yield.[1] A prolonged reaction time at a moderate temperature (e.g., 90 °C) is often more effective than a shorter reaction at a higher temperature.[1]

• Electronic Effects of the Substrate: The methyl group on the aromatic ring of 4'-methylpropiophenone is an electron-donating group. Such groups can decrease the reactivity of the carbonyl carbon towards nucleophilic attack by the fluorinating agent, leading to lower yields compared to substrates with electron-withdrawing groups.[1]

• Presence of Water: Deoxo-Fluor® reacts violently with water, producing hydrogen fluoride (HF).[1][2] Any moisture in your reaction setup, including in the solvent or on the glassware, will consume the reagent and reduce the conversion rate. Ensure all glassware is oven-dried and the solvent is anhydrous.

Q2: I have followed the standard protocol, but my conversion rate is still below 50%. What advanced troubleshooting steps can I take?

A2: When standard troubleshooting measures do not yield the desired results, a more in-depth analysis of your experimental parameters is necessary. Here are some advanced strategies to consider:

• In-situ Reaction Monitoring: Instead of relying solely on the final time point, we advise monitoring the reaction progress using techniques like ¹H NMR or GC-MS. This will provide valuable data on the reaction kinetics and help you determine if the reaction has stalled or is proceeding slowly. A small aliquot of the reaction mixture can be carefully quenched with a saturated sodium bicarbonate solution before analysis.[1]

• Incremental Addition of the Fluorinating Agent: If you suspect reagent decomposition over the course of the reaction, a staged addition of the fluorinating agent might be beneficial. Adding a fresh portion of Deoxo-Fluor® midway through the reaction can help maintain a sufficient concentration of the active reagent. However, it's important to note that simply adding more reagent at the end of a stalled reaction may only provide a marginal increase in conversion.[1]

• Consideration of Alternative Fluorinating Reagents: If you continue to face challenges with Deoxo-Fluor®, exploring alternative gem-difluorination reagents could be a viable solution. Reagents such as DAST (diethylaminosulfur trifluoride) or aminodifluorosulfinium salts (e.g., XtalFluor) are also effective for this transformation and may offer advantages in terms of reactivity or handling for your specific substrate.[3][4]

In-depth Troubleshooting Guides

Guide 1: Addressing Incomplete Conversion and Identifying Potential Side Reactions

A common pitfall in the synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene is the presence of unreacted starting material and the formation of side products. This guide provides a systematic approach to diagnosing and resolving these issues.

Troubleshooting Workflow for Low Conversion

Caption: A stepwise workflow for troubleshooting low conversion rates.

Potential Side Reactions and Their Mitigation:

The primary side reaction to be aware of is the formation of vinyl fluoride derivatives through elimination, especially at elevated temperatures. While Deoxo-Fluor® is generally less prone to causing elimination compared to DAST, it is still a possibility.[3]

• Vinyl Fluoride Formation: This can occur if the reaction temperature is too high or if there are acidic impurities present.

  • Mitigation: Maintain a controlled reaction temperature and ensure the reaction is performed under an inert atmosphere to prevent the ingress of moisture, which can generate HF.

Data Summary: Optimizing Reaction Parameters

Parameter	Recommended Range	Rationale
Deoxo-Fluor® Stoichiometry	3 - 4 equivalents	To drive the reaction to completion, especially with a less reactive substrate.[1]
Temperature	80 - 100 °C	Balances reaction rate with the thermal stability of Deoxo-Fluor®.[1]
Reaction Time	12 - 24 hours	Allows for sufficient time for the reaction to proceed to completion.
Solvent	Anhydrous Dichloromethane	A common and effective solvent for this transformation.

Guide 2: Detailed Experimental Protocol and Safety Considerations

A robust and well-defined experimental protocol is the foundation of a successful synthesis. This guide provides a detailed, step-by-step methodology for the synthesis of 1-(1,1-difluoropropyl)-4-methylbenzene, along with critical safety information.

Reaction Mechanism Overview

The reaction proceeds through a nucleophilic attack of the carbonyl oxygen on the sulfur of Deoxo-Fluor®, followed by an intramolecular fluoride transfer and elimination of byproducts to form the gem-difluoride.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 4. Solventless and Metal-free Regioselective Hydrofluorination of Functionalized Alkynes and Allenes: An Efficient Protocol for the Synthesis of gem-Difluorides - PMC [pmc.ncbi.nlm.nih.gov]

Handling and storage recommendations for 1-(1,1-Difluoropropyl)-4-methylbenzene

Welcome to the technical support guide for 1-(1,1-Difluoropropyl)-4-methylbenzene. This resource is designed for researchers, scientists, and drug development professionals to provide essential information on the handling, storage, and troubleshooting of common experimental issues with this compound. The recommendations provided herein are synthesized from established best practices for structurally similar fluorinated aromatic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-(1,1-Difluoropropyl)-4-methylbenzene?

Q2: How should I properly store 1-(1,1-Difluoropropyl)-4-methylbenzene in the laboratory?

A2: Proper storage is crucial to maintain the compound's integrity and ensure safety. It should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][6] The container should be tightly sealed to prevent the escape of vapors and protect it from moisture.[9] For long-term storage, refrigeration at 2-8°C is recommended, and for some volatile fluorinated compounds, storage at -10°C to 0°C might be necessary to minimize evaporation.[9]

Q3: What are the signs of degradation for this compound?

A3: Degradation may be indicated by a change in color, the appearance of a precipitate, or an unexpected change in reaction outcomes. The aromatic ring in 1-(1,1-Difluoropropyl)-4-methylbenzene contributes to its overall stability.[10][11][12][13][14] However, the difluoropropyl group could be susceptible to elimination reactions under certain conditions, potentially releasing hydrogen fluoride.

Q4: I am observing poor solubility of 1-(1,1-Difluoropropyl)-4-methylbenzene in my reaction solvent. What can I do?

A4: Like its parent compound, toluene, 1-(1,1-Difluoropropyl)-4-methylbenzene is expected to be soluble in many organic solvents but have low solubility in water.[4] If you are experiencing solubility issues, consider using a more nonpolar aprotic solvent. Gentle warming and sonication can also aid in dissolution, but care should be taken to avoid decomposition if the compound is thermally sensitive.

Troubleshooting Guide

Issue 1: Inconsistent Reaction Yields

Possible Cause:

• Moisture Contamination: Fluorinated compounds can be sensitive to moisture, which can interfere with many catalytic processes or react with the compound itself.

• Compound Degradation: Improper storage or handling may have led to the degradation of the starting material.

• Solvent Purity: Impurities in the reaction solvent could be reacting with your compound or catalyst.

Troubleshooting Steps:

• Dry Glassware and Solvents: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents, and consider adding a desiccant to the storage container of the fluorinated compound to absorb moisture.[9]

• Verify Compound Purity: Before use, check the purity of the 1-(1,1-Difluoropropyl)-4-methylbenzene using techniques like NMR or GC-MS.

• Use Fresh Solvents: Always use freshly opened or properly stored anhydrous solvents for your reactions.

Issue 2: Unexpected Side Products

Possible Cause:

• Thermal Decomposition: The reaction temperature may be too high, causing the difluoropropyl group to undergo side reactions.

• Reaction with Air: The compound or reaction intermediates may be sensitive to oxygen or moisture in the air.

• Incompatible Reagents: Certain strong bases or nucleophiles could react with the difluoropropyl group.

Troubleshooting Steps:

• Optimize Reaction Temperature: Run the reaction at a lower temperature to minimize thermal decomposition.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon to exclude air and moisture.

• Reagent Compatibility Check: Review the literature for potential incompatibilities between your fluorinated compound and other reagents in the reaction mixture.

Experimental Protocols

Protocol 1: General Handling and Dispensing

This protocol outlines the safe handling of 1-(1,1-Difluoropropyl)-4-methylbenzene in a laboratory setting.

Materials:

• 1-(1,1-Difluoropropyl)-4-methylbenzene in a sealed container

• Chemical fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, compatible gloves (e.g., nitrile)

• Glass syringe or micropipette

• Inert gas source (Nitrogen or Argon)

Procedure:

• Work within a certified chemical fume hood to minimize inhalation exposure.[15]

• Don appropriate PPE.

• Allow the compound's container to equilibrate to room temperature before opening to prevent condensation of moisture from the air.

• If the compound is particularly sensitive, flush the headspace of the container with an inert gas before and after dispensing.

• Use a clean, dry glass syringe or micropipette to transfer the desired amount of the liquid.

• Immediately seal the container tightly after dispensing.

• Clean any spills promptly with an appropriate absorbent material.

Protocol 2: Preparation of a Stock Solution

Materials:

• 1-(1,1-Difluoropropyl)-4-methylbenzene

• Anhydrous solvent (e.g., Toluene, THF, Dichloromethane)

• Volumetric flask

• Magnetic stirrer and stir bar

• Septum

Procedure:

• Dry the volumetric flask in an oven and cool it under a stream of inert gas.

• Add the desired volume of anhydrous solvent to the flask.

• Carefully add the required mass or volume of 1-(1,1-Difluoropropyl)-4-methylbenzene to the solvent.

• Seal the flask with a septum and stir the solution until the compound is fully dissolved.

• Store the stock solution in a tightly sealed container, protected from light and moisture. Consider storing under an inert atmosphere for extended stability.

Data Presentation

Property	Estimated Value/Information	Source/Basis
Molecular Formula	C₁₀H₁₂F₂	-
Appearance	Likely a colorless liquid	Based on similar compounds like toluene and fluorinated aromatics.[1][2]
Boiling Point	Higher than Toluene (110.6 °C) due to increased molecular weight and polarity.	[4]
Solubility	Soluble in common organic solvents; insoluble in water.	Based on the properties of toluene.[4]
Primary Hazards	Flammable, skin/eye irritant, potential inhalation toxicity.	Inferred from structurally similar compounds.[1][5][6]

Visualizations

Logical Flow for Handling Fluorinated Aromatic Compounds

Caption: Workflow for safe handling of fluorinated aromatic compounds.

Troubleshooting Decision Tree for Poor Reaction Outcomes

Caption: Decision tree for troubleshooting unexpected reaction results.

References

• Stability of Aromatic Compounds. (2017, February 6). YouTube.
• Khan Academy. (n.d.). Aromatic stability I. Khan Academy.
• Khan Academy. (n.d.). Aromatic stability III. Khan Academy.
• Schlesinger, W. H. (2019, June 25). Organic fluorine chemicals. Cary Institute of Ecosystem Studies.
• LibreTexts. (2014, July 22). 15.1: Aromatic Compounds Are Unusually Stable. Chemistry LibreTexts.
• PubChem. (n.d.). 2,4-Difluoro-1-methylbenzene. PubChem.
• Feijóo, M., et al. (2011). How does aromaticity rule the thermodynamic stability of hydroporphyrins?. PubMed.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 1,4-Difluorobenzene. Fisher Scientific.
• Synquest Labs. (n.d.). 1,1-Difluoroprop-1-ene. Synquest Labs.
• Wikipedia. (n.d.). Toluene. Wikipedia.
• Aditya Dye Chem. (n.d.). Toluene. Aditya Dye Chem.
• Chemistry For Everyone. (2025, July 12). What Is The Chemical Structure Of Toluene?. YouTube.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1,4-Difluorobenzene, 99+%. Cole-Parmer.
• Purdue University. (n.d.). Fluorine Safety. Purdue University.
• What are the storage conditions for different types of fluorinated pharmaceutical intermediates?. (2025, October 1). Blog.

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Technical Support Center: Stabilizing 1-(1,1-Difluoropropyl)-4-methylbenzene During Experimental Workup

Welcome to the technical support center for organofluorine chemistry. This guide is designed for researchers, scientists, and drug development professionals who are working with sensitive compounds such as 1-(1,1-difluoropropyl)-4-methylbenzene. Here, we address common challenges encountered during the purification and workup of this compound, providing in-depth technical guidance and field-proven solutions to prevent its decomposition. Our goal is to ensure the integrity of your synthesis and the reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My NMR analysis post-workup shows unexpected peaks, suggesting my 1-(1,1-difluoropropyl)-4-methylbenzene is decomposing. What are the likely causes?

A1: Decomposition of 1-(1,1-difluoropropyl)-4-methylbenzene during aqueous workup is typically attributed to two primary pathways: acid-catalyzed hydrolysis and base-mediated elimination. The benzylic position of the gem-difluoro group makes it susceptible to these reactions.

• Acid-Catalyzed Hydrolysis: In the presence of even mild aqueous acids, the C-F bonds can undergo hydrolysis. This is initiated by protonation of one of the fluorine atoms, which then leaves as hydrogen fluoride (HF), a good leaving group in acidic media. The resulting benzylic carbocation is stabilized by the aromatic ring and is then attacked by water. This process can lead to the formation of the corresponding ketone, 1-(4-methylphenyl)propan-1-one, after tautomerization of the intermediate hemiacetal.

• Base-Mediated Elimination: Under basic conditions, an E2 elimination reaction can occur. A base can abstract a proton from the carbon adjacent to the CF2 group (the β-carbon). This is followed by the elimination of a fluoride ion to form a vinyl fluoride intermediate, which can be susceptible to further reactions. The strong electronegativity of the fluorine atoms can increase the acidity of the β-hydrogens, facilitating this elimination pathway.[1]

Troubleshooting Guide

Issue 1: Significant product loss and formation of a ketone byproduct after an acidic wash.

This is a strong indication of acid-catalyzed hydrolysis of the benzylic gem-difluoride.

Root Cause Analysis:

The use of aqueous acidic solutions (e.g., HCl, H2SO4) during the workup introduces hydronium ions (H3O+) that can catalyze the hydrolysis of the C-F bonds at the benzylic position. The stability of the resulting benzylic carbocation drives this decomposition pathway.

Recommended Solutions:

• Avoid Strong Acids: Do not use strong acidic solutions for washing.

• Employ a Mildly Acidic Quench/Wash: If an acidic wash is necessary to remove basic impurities, use a saturated aqueous solution of ammonium chloride (NH4Cl).[2] An NH4Cl solution is slightly acidic (pH around 4.5-5.5), which is generally sufficient to neutralize common organic bases without causing significant hydrolysis of the acid-sensitive gem-difluoride.[3]

• Minimize Contact Time: If a dilute acid wash is unavoidable, minimize the contact time between the organic and aqueous layers and perform the extraction at low temperatures (0-5 °C) to reduce the rate of hydrolysis.

• Consider a Non-Aqueous Workup: If the compound is extremely acid-sensitive, an anhydrous workup may be the best approach. (See Protocol 2).

Issue 2: Formation of unsaturated byproducts (alkenes/vinyl fluorides) after a basic wash.

This suggests that base-mediated elimination is the primary decomposition pathway.

Root Cause Analysis:

Aqueous basic washes (e.g., NaOH, NaHCO3, K2CO3) can promote the elimination of HF from the 1,1-difluoropropyl group, leading to the formation of a double bond. Benzylic halides and related compounds are known to readily undergo E2 elimination reactions.[4][5]

Recommended Solutions:

• Use a Mild Base: If a basic wash is required to remove acidic impurities, use a saturated aqueous solution of sodium bicarbonate (NaHCO3) with caution and for a minimal duration. Sodium bicarbonate is a weaker base than hydroxides and carbonates, which can help to minimize elimination.

• Neutral Wash as an Alternative: A thorough wash with deionized water can often remove residual acids without the need for a basic solution.[6][7] Multiple water washes can be effective.

• Brine Wash: A final wash with a saturated aqueous solution of sodium chloride (brine) is highly recommended.[6][7][8] Brine helps to remove dissolved water from the organic layer, which can be crucial as water can participate in decomposition reactions.[6][7] It also aids in breaking up emulsions.[9]

• Anhydrous Workup: For highly base-sensitive compounds, a non-aqueous workup is the most reliable method to prevent elimination. (See Protocol 2).

Experimental Protocols

Protocol 1: Recommended Mild Aqueous Workup for 1-(1,1-Difluoropropyl)-4-methylbenzene

This protocol is designed to minimize both acid- and base-catalyzed decomposition.

Step	Procedure	Rationale
1. Quenching	After the reaction is complete, cool the reaction mixture to room temperature. If the reaction was conducted in a water-miscible solvent (e.g., THF, acetone), remove the solvent under reduced pressure.	Reduces the rate of potential side reactions and prepares the mixture for extraction.
2. Dilution	Dilute the residue with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane).	Prepares the product for washing and extraction.
3. Neutralization (if necessary)	If the reaction mixture contains residual acid, wash with a saturated aqueous solution of NaHCO3. If it contains residual base, wash with a saturated aqueous solution of NH4Cl. Perform washes quickly and at a low temperature (0-5 °C).	Neutralizes any reactive species that could catalyze decomposition. The use of mild reagents is crucial.
4. Water Wash	Wash the organic layer with deionized water (2-3 times).	Removes water-soluble impurities and residual salts from the neutralization step.[6]
5. Brine Wash	Wash the organic layer with a saturated aqueous solution of NaCl (brine).	Reduces the amount of dissolved water in the organic layer, improving the efficiency of the drying agent.[6][7][8]
6. Drying	Separate the organic layer and dry it over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).	Removes residual water from the organic solvent.[6]
7. Filtration and Concentration	Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.	Isolates the product for further purification if necessary.

Protocol 2: Anhydrous (Non-Aqueous) Workup Protocol

This protocol is recommended when 1-(1,1-difluoropropyl)-4-methylbenzene is found to be highly unstable in the presence of water.

Step	Procedure	Rationale
1. Quenching	If the reaction involves a reagent that needs to be quenched (e.g., a strong acid or base), consider using a non-aqueous quenching agent. For example, a strong acid can be quenched with an amine base (e.g., triethylamine) in an anhydrous organic solvent.	Avoids the introduction of water altogether.
2. Filtration	If the reaction produces solid byproducts, they can be removed by direct filtration of the reaction mixture. A filter aid such as Celite can be used to improve filtration.	A simple and effective way to remove insoluble impurities without introducing an aqueous phase.
3. Solvent Removal	Remove the reaction solvent under reduced pressure.	Concentrates the product and remaining soluble impurities.
4. Trituration/Recrystallization	If the product is a solid, it can be purified by trituration with a solvent in which the impurities are soluble but the product is not. Alternatively, recrystallization from an appropriate anhydrous solvent system can be employed.	These are powerful purification techniques that do not require an aqueous workup.
5. Dry Column Chromatography	The crude product can be directly loaded onto a silica gel column (as a concentrated solution or adsorbed onto a small amount of silica) and eluted with an anhydrous solvent system.	A standard purification technique that avoids water. Ensure that the silica gel is dry and that anhydrous solvents are used for the mobile phase.

Visualization of Decomposition Pathways and Workflows

Decomposition Mechanisms

Caption: Potential decomposition pathways for 1-(1,1-difluoropropyl)-4-methylbenzene.

Recommended Workup Workflow

Caption: Recommended mild aqueous workup workflow.

References

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• Benzylic and Allylic Halides in Elimination Reactions. (2022, June 2). YouTube. [Link]

• Xiao, J., Ma, Y., Wu, X., Gao, J., Tang, Z., & Han, L.-B. (2019). Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides. RSC Advances, 9(40), 23295–23300. [Link]

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• Larraufie, M.-H., Ollivier, C., Fensterbank, L., Malacria, M., & Curran, D. P. (2011). Au(I) Catalyzed HF Transfer: Tandem Alkyne Hydrofluorination and Perfluoroarene Functionalization. Angewandte Chemie International Edition, 50(20), 4463–4466. [Link]

• Liao, L., An, R., Li, H., Xu, Y., Wu, J., & Zhao, X. (2020). Catalytic Access to Functionalized Allylic gem-Difluorides via Fluorinative Meyer-Schuster-Like Rearrangement. Angewandte Chemie International Edition, 59(36), 15519–15524. [Link]

• Organic Syntheses. (n.d.). In air, a 2000-mL one-necked, round-bottomed flask...[Link]

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• University of Colorado Boulder. Drying Organic Solutions. [Link]

• Xiao, J., Ma, Y., Wu, X., Gao, J., Tang, Z., & Han, L.-B. (2019). Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides. RSC Advances, 9(40), 23295–23300. [Link]

• University of York. Theory of Aqueous Workup. [Link]

• Bentley, T. W., & Jones, R. O. (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Beilstein Journal of Organic Chemistry, 18, 120–132. [Link]

• MIT OpenCourseWare. 8.4 - Extraction and Washing Guide. [Link]

• ResearchGate. HF elimination reaction in the studied compounds 1-4. [Link]

• Ateia, M., Arzate, S., & Tanguay, R. L. (2021). Reductive Defluorination and Mechanochemical Decomposition of Per- and Polyfluoroalkyl Substances (PFASs): From Present Knowledge to Future Remediation Concepts. Chemosphere, 281, 130882. [Link]

• Chemistry LibreTexts. (2023, January 22). Elimination Reactions of Alcohols. [Link]

• Is NH4Cl acidic, basic, or neutral (dissolved in water)? (2020, January 29). YouTube. [Link]

• ResearchGate. What is 'washing' meaning in organic synthesis?[Link]

• Defense Technical Information Center. (n.d.). Synthesis of Organofluorine Compounds by Direct Fluorination. [Link]

• Guthrie, J. P. (2002). A mechanistic study of the alkaline hydrolysis of diaryl sulfate diesters. The Journal of Organic Chemistry, 67(19), 6689–6697. [Link]

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• Master Organic Chemistry. (2012, September 19). The E1 Reaction and Its Mechanism. [Link]

• Environmental Science & Technology. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Interpreting ¹H NMR Peak Assignments for 1-(1,1-Difluoropropyl)-4-methylbenzene

Introduction

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone for determining the structure of organic molecules in solution. This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(1,1-difluoropropyl)-4-methylbenzene, a compound of interest due to the presence of a geminal difluoro group, which significantly influences its electronic properties and, consequently, its NMR spectrum.

This document moves beyond a simple recitation of peak assignments. It is designed to provide a comprehensive understanding of the underlying principles governing the observed chemical shifts and coupling constants, thereby empowering the reader to confidently interpret similar spectra. We will delve into a detailed, predicted ¹H NMR spectrum of the title compound, substantiated by data from analogous structures and established NMR principles. Furthermore, we will objectively compare the utility of ¹H NMR with alternative analytical techniques, offering a holistic perspective on its role in modern chemical analysis.

Predicted ¹H NMR Spectrum and Peak Assignments

Molecular Structure and Proton Environments

First, let us consider the structure of 1-(1,1-difluoropropyl)-4-methylbenzene and identify the distinct proton environments.

Figure 1. Structure of 1-(1,1-Difluoropropyl)-4-methylbenzene with proton environments labeled.

There are five distinct proton environments in this molecule:

• Ha: Two aromatic protons ortho to the difluoropropyl group.

• Hb: Two aromatic protons meta to the difluoropropyl group.

• Hc: Three protons of the methyl group.

• Hd: Two protons of the methylene (-CH₂-) group.

• He: Three protons of the terminal methyl (-CH₃) group of the propyl chain.

Predicted Chemical Shifts (δ) and Multiplicities

The predicted ¹H NMR spectrum is summarized in the table below. The chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm.[1]

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Ha	7.35 - 7.55	Doublet	³JHH ≈ 8.0	2H
Hb	7.15 - 7.25	Doublet	³JHH ≈ 8.0	2H
Hc	2.30 - 2.40	Singlet	-	3H
Hd	2.05 - 2.25	Triplet of triplets	³JHH ≈ 7.5, ³JHF ≈ 18.0	2H
He	0.90 - 1.10	Triplet	³JHH ≈ 7.5	3H

Table 1. Predicted ¹H NMR Peak Assignments for 1-(1,1-Difluoropropyl)-4-methylbenzene.

Detailed Interpretation

• Aromatic Protons (Ha and Hb): The aromatic region of the spectrum is expected to show two doublets, characteristic of a 1,4-disubstituted benzene ring. The protons Ha, being ortho to the electron-withdrawing difluoropropyl group, will be deshielded and appear at a lower field (higher ppm value) compared to Hb.[2][3] The para-disposition of the substituents leads to a classic AA'BB' spin system, which often simplifies to two distinct doublets if the chemical shift difference between Ha and Hb is sufficiently large. The coupling constant (³JHH) of approximately 8.0 Hz is typical for ortho-coupling in aromatic systems.[4]

• Methyl Protons (Hc): The methyl group attached to the aromatic ring (Hc) is expected to appear as a singlet in the range of 2.30-2.40 ppm.[2] This is a characteristic chemical shift for a methyl group on a benzene ring.[5] The absence of adjacent protons results in a singlet multiplicity.

• Methylene Protons (Hd): The methylene protons (Hd) are adjacent to both the geminal difluoro center and the terminal methyl group. The two fluorine atoms are strongly electron-withdrawing and will deshield these protons, shifting their resonance downfield. Furthermore, these protons will be coupled to both the two adjacent fluorine atoms (³JHF) and the three protons of the terminal methyl group (³JHH). This will result in a complex multiplet, predicted here as a triplet of triplets. The three-bond H-F coupling (³JHF) is typically in the range of 15-25 Hz, while the three-bond H-H coupling (³JHH) is around 7.5 Hz.[6][7]

• Terminal Methyl Protons (He): The terminal methyl protons (He) of the propyl group are the most shielded protons in the molecule and will appear at the highest field (lowest ppm value). They are coupled to the two methylene protons (Hd), resulting in a triplet with a typical ³JHH coupling constant of about 7.5 Hz.

Comparison with Alternative Analytical Techniques

While ¹H NMR is a powerful tool for structural elucidation, a comprehensive analysis often involves complementary techniques.

Technique	Information Provided	Advantages	Limitations
¹³C NMR	Number and type of carbon environments.	Provides a direct count of unique carbons; sensitive to the electronic environment.	Lower sensitivity than ¹H NMR; long acquisition times.
¹⁹F NMR	Direct observation of fluorine atoms; provides information on their chemical environment and coupling to other nuclei.	High sensitivity; large chemical shift range provides excellent resolution.	Requires a spectrometer equipped for fluorine detection.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity; provides molecular formula with high-resolution MS.	Does not provide detailed structural connectivity; fluorinated compounds can sometimes show complex fragmentation.[8]
Gas Chromatography (GC)	Separation of volatile components; retention time is characteristic of the compound.	Excellent separation efficiency for volatile and thermally stable compounds.	Not suitable for non-volatile or thermally labile compounds; requires derivatization for some compounds.
High-Performance Liquid Chromatography (HPLC)	Separation of components in a liquid phase; retention time is characteristic.	Versatile for a wide range of compounds, including non-volatile and thermally labile ones.[9]	Lower resolution than GC for some applications; choice of column and mobile phase is critical.

Synergistic Application of Techniques

For an unambiguous structure confirmation of 1-(1,1-difluoropropyl)-4-methylbenzene, a combination of these techniques would be ideal:

• ¹H NMR: Provides the initial framework of the proton skeleton, including connectivity through spin-spin coupling.

• ¹³C NMR: Confirms the number of unique carbon atoms and provides information about their hybridization and electronic environment.

• 2D NMR (COSY, HSQC, HMBC): Unequivocally establishes the connectivity between protons (COSY) and between protons and carbons (HSQC for one-bond correlations, HMBC for long-range correlations).[10][11] This would definitively link the aromatic, methyl, and difluoropropyl fragments.

• Mass Spectrometry: Confirms the molecular weight and elemental composition (with high-resolution MS), providing a crucial check on the proposed structure.

• GC-MS or HPLC: Can be used to assess the purity of the sample and, in conjunction with standards, can provide quantitative analysis.[12][13]

Experimental Protocols

¹H NMR Spectroscopy

A standard protocol for acquiring a ¹H NMR spectrum would be as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(1,1-difluoropropyl)-4-methylbenzene in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better resolution.

  • Temperature: Set the probe temperature to 298 K.

  • Locking and Shimming: Lock on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds.

  • Spectral Width (sw): 16 ppm (centered around 5 ppm).

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum manually or automatically.

  • Calibrate the chemical shift scale by setting the TMS peak to 0 ppm.

  • Integrate the signals to determine the relative number of protons for each peak.

2D NMR Spectroscopy (COSY, HSQC, HMBC)

For definitive structural assignment, the following 2D NMR experiments are recommended:

• COSY (Correlation Spectroscopy): Reveals proton-proton couplings, confirming the connectivity within the propyl chain and the ortho-relationship of the aromatic protons.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon to which it is directly attached.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for connecting the different fragments of the molecule.

The acquisition and processing of these 2D spectra follow standard procedures available on modern NMR spectrometers.

Visualization of Key Relationships

The following diagram illustrates the key through-bond correlations that would be observed in 2D NMR experiments, confirming the structure of 1-(1,1-difluoropropyl)-4-methylbenzene.

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A Senior Application Scientist's Guide to the Structural Confirmation of 1-(1,1-Difluoropropyl)-4-methylbenzene using 2D NMR

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Fluorinated organic compounds, in particular, are of increasing interest due to their unique physicochemical properties that can enhance metabolic stability, binding affinity, and bioavailability. However, the very presence of fluorine can introduce complexities in structural analysis. This guide, written from the perspective of a seasoned application scientist, provides an in-depth, practical walkthrough for the structural confirmation of 1-(1,1-difluoropropyl)-4-methylbenzene using a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques. We will explore the "why" behind the "how," offering insights honed from years of experience in the field.

The Challenge: Ambiguity in Fluorinated Aromatic Structures

The introduction of a difluorinated carbon center adjacent to an aromatic ring, as in 1-(1,1-difluoropropyl)-4-methylbenzene, presents a unique set of challenges for structural verification. While 1D NMR (¹H and ¹³C) provides initial clues, signal overlap and complex coupling patterns, especially due to the influence of fluorine (¹⁹F), can often lead to ambiguous assignments. 2D NMR spectroscopy, by spreading the spectral information into a second dimension, offers a powerful solution to unravel these complexities and provide unequivocal structural confirmation.[1][2][3]

This guide will focus on a synergistic approach utilizing three key 2D NMR experiments:

• COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon (¹H-¹³C) correlations.

• HMBC (Heteronuclear Multiple Bond Correlation): To reveal long-range (2-3 bond) proton-carbon (¹H-¹³C) correlations, which are crucial for piecing together the molecular skeleton.

Experimental Workflow: A Self-Validating System

A robust experimental design is the cornerstone of trustworthy results. The following workflow is designed to be a self-validating system, where the data from each experiment corroborates the others, leading to a confident structural assignment.

Figure 1: Experimental workflow for 2D NMR analysis.

Experimental Protocols

Sample Preparation:

• Accurately weigh approximately 10-20 mg of purified 1-(1,1-difluoropropyl)-4-methylbenzene.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a high-precision 5 mm NMR tube.

2D NMR Data Acquisition:

The following parameters are provided as a general guideline for a 500 MHz NMR spectrometer and may require optimization based on the specific instrument and sample concentration.[4]

Parameter	gCOSY	gHSQC	gHMBC
Pulse Program	cosygpmf	hsqcedetgpsisp2.2	hmbcgplpndqf
Solvent	CDCl₃	CDCl₃	CDCl₃
Temperature	298 K	298 K	298 K
Number of Scans (NS)	4-8	2-4	8-16
Number of Increments	256-512	256	256-512
Spectral Width (F2)	~12 ppm	~12 ppm	~12 ppm
Spectral Width (F1)	~12 ppm	~165 ppm	~220 ppm
Relaxation Delay (d1)	1.5-2.0 s	1.5 s	1.8-2.0 s
¹J(CH) (for HSQC)	N/A	145 Hz	N/A
Long-range J(CH) (for HMBC)	N/A	N/A	8 Hz

Data Interpretation: Assembling the Molecular Puzzle

For the purpose of this guide, we will use predicted ¹H and ¹³C NMR chemical shifts for 1-(1,1-difluoropropyl)-4-methylbenzene, as obtaining experimental data is beyond the scope of this format. These predictions are generated using established algorithms and provide a reliable framework for illustrating the interpretation process.[5][6][7][8]

Predicted NMR Data for 1-(1,1-Difluoropropyl)-4-methylbenzene:

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H-2/H-6	~7.25 (d)	C-2/C-6: ~129.5
H-3/H-5	~7.15 (d)	C-3/C-5: ~125.0
-CH₂-	~2.10 (tq)	C-α: ~124.0 (t)
-CH₃ (propyl)	~0.95 (t)	C-β: ~33.0 (t)
-CH₃ (tolyl)	~2.35 (s)	C-γ: ~7.0
C-1: ~138.0
C-4: ~140.0
C-ipso (CF₂): ~120.0 (t)

Note: (s) = singlet, (d) = doublet, (t) = triplet, (tq) = triplet of quartets. The carbon attached to the two fluorine atoms (C-ipso) and the adjacent methylene carbon (C-β) are expected to show splitting (triplet) due to coupling with ¹⁹F.

COSY Analysis: Mapping the ¹H-¹H Connectivity

The COSY spectrum reveals which protons are coupled to each other, typically through two or three bonds.[1]

Figure 2: Expected COSY correlations.

Interpretation:

• Aromatic Region: A cross-peak will be observed between the signals at ~7.25 ppm (H-2/H-6) and ~7.15 ppm (H-3/H-5), confirming their ortho relationship on the benzene ring.

• Propyl Chain: A clear cross-peak will connect the multiplet at ~2.10 ppm (-CH₂-) with the triplet at ~0.95 ppm (-CH₃), establishing the ethyl fragment of the propyl group.

• No other significant correlations are expected. The methyl group on the tolyl ring (~2.35 ppm) is a singlet and will not show any COSY correlations. Any long-range coupling between the benzylic protons and aromatic protons is likely to be very weak or absent in a standard gCOSY experiment.

HSQC Analysis: The Direct ¹H-¹³C Connections

The HSQC spectrum is the most straightforward of the 2D experiments, showing a correlation for each proton and the carbon to which it is directly attached.[1][4]

Figure 3: Expected HSQC correlations.

Interpretation:

By correlating the assigned proton signals to their corresponding carbon signals, we can definitively assign the protonated carbons:

• H-2/H-6 (~7.25 ppm) will correlate to C-2/C-6 (~129.5 ppm).

• H-3/H-5 (~7.15 ppm) will correlate to C-3/C-5 (~125.0 ppm).

• The -CH₂- protons (~2.10 ppm) will correlate to C-β (~33.0 ppm).

• The propyl -CH₃ protons (~0.95 ppm) will correlate to C-γ (~7.0 ppm).

• The tolyl -CH₃ protons (~2.35 ppm) will correlate to the tolyl methyl carbon.

The quaternary carbons (C-1, C-4, and C-ipso) will not show any signals in the HSQC spectrum, which is a key piece of information in itself.

HMBC Analysis: Connecting the Fragments

The HMBC experiment is the final piece of the puzzle, revealing long-range correlations (typically over 2 and 3 bonds) that allow us to connect the molecular fragments identified by COSY and HSQC.[9][10][11]

Figure 4: Key expected HMBC correlations.

Interpretation of Key Correlations:

• Connecting the Propyl Group to the Ring:

  • The -CH₂- protons (~2.10 ppm) will show a crucial correlation to the quaternary carbon C-ipso (~120.0 ppm, ²J) and C-1 (~138.0 ppm, ³J). This unequivocally establishes the connection of the difluoropropyl group to the aromatic ring.

  • The propyl -CH₃ protons (~0.95 ppm) will show a correlation to C-β (~33.0 ppm, ²J) and C-ipso (~120.0 ppm, ³J), further confirming the propyl chain structure.

• Assigning the Aromatic Quaternary Carbons:

  • The tolyl -CH₃ protons (~2.35 ppm) will show correlations to C-3/C-5 (~125.0 ppm, ³J) and the quaternary C-4 (~140.0 ppm, ²J), thus assigning C-4.

  • The aromatic protons H-2/H-6 (~7.25 ppm) will show correlations to C-4 (~140.0 ppm, ³J) and C-ipso (~120.0 ppm, ²J).

  • The aromatic protons H-3/H-5 (~7.15 ppm) will show a correlation to the remaining unassigned quaternary carbon, C-1 (~138.0 ppm, ²J).

By systematically analyzing these correlations, the entire carbon skeleton can be assembled, and all proton and carbon signals can be unambiguously assigned, thus confirming the structure of 1-(1,1-difluoropropyl)-4-methylbenzene.

Comparison with Alternative Analytical Techniques

While 2D NMR is a powerful tool for complete structural elucidation, other analytical techniques can provide complementary information or are better suited for specific analytical questions.

Technique	Information Provided	Advantages for this Molecule	Limitations for this Molecule
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.[9][12][13]	Confirms molecular formula (C₁₀H₁₂F₂). Fragmentation can provide clues about the structure (e.g., loss of ethyl or propyl fragments).	Does not provide definitive information on isomer positioning (e.g., para-substitution). Fragmentation of fluorinated compounds can be complex.[14]
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups.[15][16]	Can confirm the presence of C-F bonds (strong absorptions typically in the 1000-1400 cm⁻¹ region), aromatic C-H bonds (~3000-3100 cm⁻¹), and aliphatic C-H bonds (~2850-3000 cm⁻¹).[17][18]	Provides limited information on the overall connectivity of the molecule. Does not distinguish between isomers.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of isomers and individual mass spectra.	Excellent for determining the purity of the sample and separating it from any positional isomers.[19]	While it can provide the mass spectrum of the purified compound, it does not provide the detailed connectivity information that 2D NMR does.

In essence, while MS, FTIR, and GC-MS are valuable for confirming the molecular formula, identifying functional groups, and assessing purity, only 2D NMR provides the detailed atom-by-atom connectivity map required for unequivocal structural confirmation of a novel molecule like 1-(1,1-difluoropropyl)-4-methylbenzene.

Conclusion

The structural confirmation of 1-(1,1-difluoropropyl)-4-methylbenzene serves as an excellent case study for the power and necessity of 2D NMR spectroscopy in modern chemical research. By logically and systematically applying a combination of COSY, HSQC, and HMBC experiments, researchers can overcome the challenges posed by signal overlap and complex coupling patterns inherent in such molecules. This guide has provided a detailed, experience-driven framework for the experimental design, data acquisition, and interpretation process. By understanding the causality behind each step and leveraging the synergistic nature of these techniques, scientists can confidently and efficiently elucidate the structures of even the most challenging fluorinated compounds, accelerating the pace of innovation in drug discovery and materials science.

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Comparative analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene vs other fluorinated analogs

An In-Depth Comparative Analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene and its Fluorinated Analogs for Drug Discovery

Introduction: The Strategic Role of Benzylic Fluorination in Medicinal Chemistry

The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, employed to modulate a molecule's physicochemical and pharmacokinetic properties in beneficial ways.[1][2] Fluorine's unique characteristics—high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond—allow for fine-tuning of lipophilicity, metabolic stability, and binding affinity.[3] While aromatic fluorination is common, the strategic placement of fluorine at the benzylic position offers a powerful tool to influence drug disposition and activity. The benzylic carbon is often a site of metabolic vulnerability, susceptible to oxidation by cytochrome P450 (CYP) enzymes.[4] Fluorination at this position can effectively block this metabolic pathway, thereby enhancing a drug's half-life and oral bioavailability.[1][5]

This guide provides a comparative analysis of 1-(1,1-difluoropropyl)-4-methylbenzene and its key fluorinated analogs: the monofluorinated, trifluoromethylated, and non-fluorinated parent compound. We will explore how the degree of fluorination at the benzylic position systematically alters the molecule's properties, offering a clear rationale for selecting specific analogs during the drug design process. This analysis is grounded in experimental data and established chemical principles to provide researchers and drug development professionals with actionable insights.

Synthesis Strategies: Accessing a Spectrum of Benzylic Fluorination

The synthesis of these analogs typically starts from a common precursor, 4'-methylpropiophenone. The choice of fluorinating agent and reaction conditions is critical and dictates the degree of fluorination achieved at the benzylic carbon.

• Non-fluorinated Analog (1-Propyl-4-methylbenzene): This is typically achieved through a reduction of the ketone, for example, via a Wolff-Kishner or Clemmensen reduction, which completely removes the carbonyl oxygen.

• Monofluorinated Analog (1-(1-Fluoropropyl)-4-methylbenzene): The ketone can be reduced to a secondary alcohol, which is then converted to the corresponding fluoride. This is often accomplished using reagents like diethylaminosulfur trifluoride (DAST), which substitutes the hydroxyl group with fluorine, though care must be taken to control the reaction to prevent elimination.

• Difluorinated Analog (1-(1,1-Difluoropropyl)-4-methylbenzene): The target compound is synthesized directly from the ketone using a deoxofluorination reaction. Reagents such as DAST or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) are effective for this geminal difluorination. The mechanism involves the formation of a thio-ketal like intermediate which then eliminates to form the difluoroalkane. This method is often preferred for its directness.[6]

• Trifluoromethylated Analog (1-(1,1,1-Trifluoropropyl)-4-methylbenzene): Accessing the trifluoromethyl group is more complex and often involves building the group from a different precursor or using specialized trifluoromethylating reagents. One common route involves the reaction of an ester with a trifluoromethyl source like the Ruppert-Prakash reagent (TMSCF₃).

The choice of synthetic route is a balance between reagent availability, scalability, and functional group tolerance for more complex molecules. The direct deoxofluorination of ketones to their gem-difluoro analogs is a particularly powerful transformation in drug discovery for rapidly assessing the impact of this functional group.

Caption: Synthetic workflow for fluorinated analogs.

Comparative Physicochemical Properties

The degree of benzylic fluorination has a profound and predictable impact on key physicochemical properties relevant to drug design. The gem-difluoroalkyl group (CF₂) is often considered a bioisostere of a carbonyl or hydroxyl group, while the trifluoromethyl group (CF₃) is a well-established bioisostere for groups like isopropyl.[2][7]

Property	Non-fluorinated	Monofluoro (-CHF-)	Difluoro (-CF₂-)	Trifluoro (-CF₃)	Rationale & Implications
Structure		(Structure not readily available)	(Structure not readily available)		Increasing fluorine substitution.
Calculated LogP	~4.1	~4.2	~4.3	~4.5	Lipophilicity increases with each fluorine addition. This can enhance membrane permeability but may also increase non-specific binding and metabolic clearance if not balanced.[8]
Dipole Moment	Low	Moderate	High	High	The strong C-F bonds introduce a significant dipole moment. The gem-difluoro group, in particular, creates a strong local dipole that can engage in favorable interactions with protein targets but differs from the hydrogen-bond donating capability of a hydroxyl group it might replace.
Metabolic Stability	Low	Moderate	High	Very High	The benzylic C-H bond is prone to oxidation. Each fluorine atom shields this position, increasing the energy required for enzymatic oxidation. The CF₂ and CF₃ groups are exceptionally resistant to CYP-mediated metabolism.[1][5]
Acidity of Benzylic C-H	Normal (pKa ~43)	Increased	N/A	N/A	The electron-withdrawing fluorine atom in the monofluorinated analog increases the acidity of the remaining benzylic proton, potentially opening alternative reactivity pathways.

Reactivity and Metabolic Stability: The Core of the Comparison

The primary driver for benzylic fluorination is the enhancement of metabolic stability.[5][9] The non-fluorinated analog is readily oxidized at the benzylic position to form a secondary alcohol, which can be further metabolized.[10]

The introduction of a single fluorine atom significantly slows this process due to the stronger C-F bond and the inductive electron withdrawal, which destabilizes the transition state for hydride abstraction by CYP enzymes. However, the monofluorinated analog can still be labile under certain physiological conditions.

The gem-difluoro group (-CF₂-) represents a metabolic "sweet spot." It is exceptionally stable towards oxidation, effectively acting as a permanent block to metabolism at that position.[3] This stability is a key advantage in drug design, often leading to dramatically improved pharmacokinetic profiles.[1] Unlike the trifluoromethyl group, the gem-difluoro group maintains a tetrahedral geometry more analogous to the parent alkyl chain.

The trifluoromethyl group (-CF₃) is even more metabolically robust and electron-withdrawing.[8][11] Its larger steric bulk and distinct electronic properties can significantly alter binding interactions with a target protein, which can be either beneficial or detrimental depending on the specific context.

Caption: Comparative metabolic stability of fluorinated analogs.

Experimental Protocols

To ensure the validity and reproducibility of comparative data, standardized protocols are essential.

Protocol 1: Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

• Rationale: This protocol uses DAST for the direct deoxofluorination of a ketone, a common and efficient method for accessing gem-difluoroalkanes.[12]

• Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add 4'-methylpropiophenone (1.0 eq) and anhydrous dichloromethane (DCM, 0.2 M). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add diethylaminosulfur trifluoride (DAST, 1.5 eq) dropwise to the stirred solution. Caution: DAST is toxic and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure 1-(1,1-difluoropropyl)-4-methylbenzene.

• Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry.

Protocol 2: In Vitro Metabolic Stability Assay using Human Liver Microsomes (HLM)

• Rationale: This assay provides a quantitative measure of a compound's susceptibility to metabolism by the major drug-metabolizing enzymes, primarily CYPs.

• Preparation: Prepare a stock solution of the test compound (e.g., 1-(1,1-difluoropropyl)-4-methylbenzene) in a suitable organic solvent like DMSO.

• Incubation Mixture: In a microcentrifuge tube, combine phosphate buffer (pH 7.4), the test compound (final concentration typically 1 µM), and Human Liver Microsomes (final concentration typically 0.5 mg/mL).

• Initiation: Pre-incubate the mixture at 37 °C for 5 minutes. Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (cofactor for CYP enzymes).

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.

• Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the line gives the rate of depletion, from which the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

Conclusion and Outlook

The comparative analysis of 1-(1,1-difluoropropyl)-4-methylbenzene and its analogs clearly demonstrates the powerful, incremental effect of benzylic fluorination. While monofluorination offers a modest increase in metabolic stability, the gem-difluoro analog provides a robust metabolic block, significantly enhancing its potential as a stable scaffold in drug discovery. The trifluoromethyl analog offers the highest level of stability but at the cost of greater steric and electronic perturbation.

The 1-(1,1-difluoropropyl) moiety, therefore, represents a highly valuable building block for medicinal chemists. It serves as an excellent bioisosteric replacement for metabolically labile ketones, alcohols, or simple alkyl chains, preserving molecular geometry while conferring exceptional resistance to oxidative metabolism. The choice between these analogs is context-dependent, but the data strongly support the gem-difluoro analog as a strategic starting point for improving the pharmacokinetic properties of lead compounds.[1][3]

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A Comparative Guide to the Reactivity of 1-(1,1-Difluoropropyl)-4-methylbenzene and p-Cymene

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and materials science, the strategic modification of molecular scaffolds is paramount to tuning physicochemical properties and biological activity. Alkyl-substituted aromatic hydrocarbons, such as p-cymene, are common starting materials and structural motifs. The introduction of fluorine atoms into these structures can dramatically alter their electronic properties, metabolic stability, and binding interactions. This guide provides an in-depth, objective comparison of the chemical reactivity of the naturally occurring monoterpene, p-cymene, and its fluorinated analog, 1-(1,1-difluoropropyl)-4-methylbenzene. By understanding their distinct reactivity profiles, researchers can better leverage these compounds in the synthesis of novel molecules with tailored functionalities.

This analysis is grounded in fundamental principles of organic chemistry, supported by established experimental observations for p-cymene and inferences for its difluorinated counterpart based on the well-documented electronic effects of gem-difluoroalkyl groups.

Molecular Structures and Electronic Properties: A Tale of Two Substituents

The reactivity of an aromatic ring and its alkyl side chains is fundamentally governed by the electronic nature of its substituents. Herein lies the central difference between p-cymene and 1-(1,1-difluoropropyl)-4-methylbenzene.

• p-Cymene (1-isopropyl-4-methylbenzene): This molecule features two electron-donating alkyl groups (isopropyl and methyl) attached to a benzene ring. These groups activate the aromatic ring towards electrophilic attack through inductive effects and hyperconjugation, making it more electron-rich than benzene.[1][2]

• 1-(1,1-Difluoropropyl)-4-methylbenzene: In this analog, the isopropyl group of p-cymene is replaced by a 1,1-difluoropropyl group. The two fluorine atoms on the benzylic carbon are highly electronegative, creating a strong electron-withdrawing inductive effect (-I). This effect significantly deactivates the aromatic ring, making it less nucleophilic. The methyl group remains as an electron-donating group.

The interplay of these opposing electronic influences dictates the reactivity of the aromatic ring and the benzylic positions in each molecule.

Comparative Reactivity Analysis

Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a cornerstone of aromatic chemistry, allowing for the introduction of various functional groups onto the benzene ring. The mechanism proceeds through a rate-determining step where the aromatic ring attacks an electrophile, forming a carbocation intermediate known as an arenium ion.[3] The stability of this intermediate is key to the reaction rate.

p-Cymene: The electron-donating alkyl groups in p-cymene stabilize the positive charge of the arenium ion, thereby increasing the rate of electrophilic aromatic substitution compared to benzene.[1] The methyl and isopropyl groups are ortho, para-directing, meaning they direct incoming electrophiles to the positions ortho and para to themselves. In p-cymene, the positions ortho to the isopropyl group and ortho to the methyl group are the most likely sites of substitution.

1-(1,1-Difluoropropyl)-4-methylbenzene: The strongly electron-withdrawing 1,1-difluoropropyl group deactivates the aromatic ring towards electrophilic attack. This deactivation is due to the destabilization of the arenium ion intermediate by the inductive effect of the C-F bonds. Consequently, electrophilic aromatic substitution on this molecule will be significantly slower than on p-cymene and will require more forcing reaction conditions.

The directing effects of the substituents are also altered. The deactivating 1,1-difluoropropyl group is a meta-director, while the activating methyl group remains an ortho, para-director. In such cases of competing directing effects, the more strongly activating group generally dictates the position of substitution.[2] However, the deactivating effect of the difluoropropyl group will still influence the overall reactivity and may lead to a mixture of products.

Illustrative Comparison: Nitration

Nitration is a classic example of electrophilic aromatic substitution.

• p-Cymene: Nitration of p-cymene with a mixture of nitric acid and sulfuric acid proceeds readily to yield primarily 2-nitro-p-cymene.[4]

• 1-(1,1-Difluoropropyl)-4-methylbenzene: Nitration would be expected to be much slower and require harsher conditions. The major product would likely be 2-nitro-1-(1,1-difluoropropyl)-4-methylbenzene, directed by the methyl group, but the overall yield would be lower than for p-cymene.

Experimental Protocol: Comparative Nitration

Objective: To compare the reactivity of p-cymene and 1-(1,1-difluoropropyl)-4-methylbenzene towards electrophilic nitration.

Materials:

• p-Cymene

• 1-(1,1-Difluoropropyl)-4-methylbenzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Ice bath

• Stir plates and stir bars

• Separatory funnels

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• NMR tubes and deuterated chloroform (CDCl₃)

Procedure (to be performed in a fume hood with appropriate personal protective equipment):

• Preparation of Nitrating Mixture: In a flask cooled in an ice bath, slowly add 5 mL of concentrated sulfuric acid to 5 mL of concentrated nitric acid with stirring.

• Reaction Setup: Set up two separate reactions, one for each substrate. In a round-bottom flask, dissolve 10 mmol of the substrate (p-cymene or 1-(1,1-difluoropropyl)-4-methylbenzene) in 20 mL of dichloromethane and cool the flask in an ice bath.

• Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture dropwise to the cooled solution of the substrate with vigorous stirring over 30 minutes.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). It is anticipated that the reaction with p-cymene will proceed much faster than with the fluorinated analog.

• Workup: Once the reaction is complete (or after a set time for comparison), pour the reaction mixture over ice and transfer to a separatory funnel.

• Extraction and Neutralization: Separate the organic layer and wash it with water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Analysis: Analyze the crude product by ¹H NMR to determine the conversion and the regioselectivity of the nitration.

Expected Outcome: p-Cymene is expected to show a higher conversion to the nitrated product in a shorter reaction time compared to 1-(1,1-difluoropropyl)-4-methylbenzene. The regioselectivity for p-cymene will favor substitution ortho to the methyl group. For the fluorinated compound, the directing effect of the methyl group is also expected to dominate, but the overall yield will be lower.

Benzylic Position Reactivity

The benzylic position (the carbon atom attached to the aromatic ring) is a site of enhanced reactivity due to the ability of the benzene ring to stabilize intermediates such as radicals, carbocations, and carbanions through resonance.[5]

Benzylic Oxidation:

Alkylbenzenes with at least one benzylic hydrogen can be oxidized to carboxylic acids using strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid.[6]

• p-Cymene: Both the methyl and isopropyl groups of p-cymene have benzylic hydrogens. Vigorous oxidation will cleave the alkyl chains and oxidize both benzylic positions, ultimately leading to terephthalic acid. Under controlled conditions, it is possible to selectively oxidize one of the alkyl groups. For instance, oxidation with potassium permanganate in a mixture of water and acetic acid at 80°C can selectively yield p-cymen-8-ol.[7]

• 1-(1,1-Difluoropropyl)-4-methylbenzene: The methyl group has benzylic hydrogens and is susceptible to oxidation to a carboxylic acid group under strong oxidizing conditions. However, the 1,1-difluoropropyl group lacks a benzylic hydrogen. The C-F bonds are also very strong and resistant to oxidation. Therefore, vigorous oxidation of this molecule would be expected to yield 4-(1,1-difluoropropyl)benzoic acid. The presence of the electron-withdrawing difluoropropyl group may make the oxidation of the methyl group more difficult compared to p-cymene.

Benzylic Halogenation:

Benzylic C-H bonds can be selectively halogenated using reagents like N-bromosuccinimide (NBS) under radical conditions.[5]

• p-Cymene: Both the methyl and isopropyl groups have benzylic hydrogens that can be substituted. The tertiary benzylic hydrogen of the isopropyl group is more susceptible to radical abstraction than the primary benzylic hydrogens of the methyl group due to the greater stability of the resulting tertiary radical.[8] Therefore, benzylic bromination of p-cymene would likely favor substitution at the isopropyl position.

• 1-(1,1-Difluoropropyl)-4-methylbenzene: The methyl group is susceptible to benzylic halogenation. The 1,1-difluoropropyl group has no benzylic hydrogens, so no reaction will occur at this position. The electron-withdrawing nature of the difluoropropyl group might slightly decrease the rate of radical formation at the benzylic position of the methyl group compared to toluene.

Data Summary Table

Feature	p-Cymene	1-(1,1-Difluoropropyl)-4-methylbenzene
Aromatic Ring	Activated	Deactivated
EAS Rate	Faster than benzene	Slower than p-cymene
EAS Directing Groups	Methyl (o,p-), Isopropyl (o,p-)	Methyl (o,p-), 1,1-Difluoropropyl (m-)
Benzylic Oxidation	Both alkyl groups oxidized	Only methyl group oxidized
Benzylic Halogenation	Both alkyl groups can be halogenated	Only methyl group can be halogenated

Visualizing the Mechanistic Differences

The following diagrams illustrate the key mechanistic pathways discussed.

Caption: Comparative energy profile for electrophilic aromatic substitution.

Caption: Products of vigorous benzylic oxidation.

Conclusion

The substitution of an isopropyl group with a 1,1-difluoropropyl group profoundly alters the reactivity of the p-cymene scaffold. The key takeaways for researchers are:

• Aromatic Ring Reactivity: 1-(1,1-Difluoropropyl)-4-methylbenzene is significantly less reactive towards electrophilic aromatic substitution than p-cymene due to the strong electron-withdrawing nature of the gem-difluoro group. Reactions will require more forcing conditions.

• Regioselectivity: While the alkyl groups in p-cymene are both ortho, para-directing, the competing meta-directing influence of the 1,1-difluoropropyl group in the fluorinated analog must be considered, although the methyl group's directing effect is likely to be dominant.

• Benzylic Reactivity: The absence of a benzylic hydrogen in the 1,1-difluoropropyl group renders it inert to common benzylic functionalization reactions like oxidation and radical halogenation. This provides a handle for selective functionalization of the methyl group.

These differences offer synthetic chemists a powerful tool. By choosing between p-cymene and its difluorinated analog, they can control the position and ease of further molecular modifications, enabling the targeted synthesis of complex molecules with potentially enhanced biological or material properties. The insights provided in this guide should aid in the rational design of synthetic routes and the prediction of reaction outcomes when working with these valuable aromatic building blocks.

References

• Mighion, J. D., & Wilkerson-Hill, S. M. (2016). Enantioselective Intermolecular C–H Functionalization of Allylic and Benzylic sp3 C–H Bonds Using N-Sulfonyl-1,2,3-triazoles. Organic Letters, 18(15), 3838–3841. [Link]

• Organic Syntheses Procedure: 2-NITRO-p-CYMENE. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 16.13: Electrophilic Aromatic Substitution of Substituted Benzenes. Retrieved from [Link]

• Wang, L., et al. (2014). Exploration of Chemical Oxidation of p-Cymene. Advanced Materials Research, 936, 345-348. [Link]

• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Oxidation of Organic Molecules by KMnO4. Retrieved from [Link]

• Master Organic Chemistry. (2018, March 19). EAS On Disubstituted Benzenes: The Strongest Electron-Donor "Wins". Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 9.3: Stability of Alkyl Radicals. Retrieved from [Link]

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A Spectroscopic Guide to the Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene from 4-Methylpropiophenone

In the landscape of modern medicinal chemistry and materials science, the introduction of fluorine atoms into organic molecules is a paramount strategy for modulating their physicochemical and biological properties. The gem-difluoroalkyl group, in particular, serves as a crucial bioisostere for carbonyls and other functional groups, enhancing metabolic stability and altering electronic characteristics. The successful synthesis of these fluorinated compounds hinges on rigorous analytical verification, with spectroscopic techniques forming the bedrock of characterization.

This guide provides an in-depth spectroscopic comparison of the aromatic ketone, 4-methylpropiophenone, and its gem-difluorinated product, 1-(1,1-difluoropropyl)-4-methylbenzene. By examining the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we will elucidate the key transformations at the molecular level. This document is intended for researchers, scientists, and professionals in drug development, offering both foundational knowledge and practical insights into the analytical workflows that underpin synthetic chemistry.

The Synthetic Transformation: A Mechanistic Overview

The conversion of a ketone to a gem-difluoride is a cornerstone of organofluorine chemistry. This transformation is typically achieved using a deoxofluorinating agent, such as Diethylaminosulfur Trifluoride (DAST) or its more thermally stable analogue, Deoxo-Fluor. The generally accepted mechanism involves the initial activation of the carbonyl oxygen by the fluorinating agent, followed by nucleophilic attack of fluoride ions and subsequent elimination to form the difluorinated product.

Caption: Synthetic route from 4-methylpropiophenone to its gem-difluorinated product.

Comparative Spectroscopic Analysis

The structural changes from a carbonyl group to a gem-difluoro group induce significant and predictable shifts in the spectroscopic signatures of the molecule. Below, we dissect these changes across various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The transformation from 4-methylpropiophenone to 1-(1,1-difluoropropyl)-4-methylbenzene results in distinct changes in the ¹H, ¹³C, and the appearance of signals in the ¹⁹F NMR spectrum.

¹H NMR Spectroscopy: The Disappearance of the Alpha-Protons and Emergence of a Triplet

In the ¹H NMR spectrum of the precursor, 4-methylpropiophenone, the protons on the carbon alpha to the carbonyl group (the -CH₂- group) typically appear as a quartet around 2.97 ppm, coupled to the adjacent methyl protons. Following difluorination, this signal disappears and is replaced by a characteristic triplet of triplets for the methylene protons adjacent to the CF₂ group, shifted upfield due to the shielding effect of the fluorine atoms. The terminal methyl group protons, which were a triplet in the precursor, will now appear as a triplet coupled to the adjacent methylene protons.

¹³C NMR Spectroscopy: The Carbonyl Signal Gives Way to a Triplet

The most telling change in the ¹³C NMR spectrum is the disappearance of the carbonyl carbon signal, which is typically found far downfield (around 200.5 ppm for 4-methylpropiophenone)[1]. In its place, the spectrum of the product will feature a triplet for the carbon atom bonded to the two fluorine atoms (the CF₂ carbon). This triplet arises from the coupling between the carbon-13 nucleus and the two fluorine-19 nuclei. The chemical shift of this carbon will be significantly upfield compared to the carbonyl carbon, typically in the range of 120-130 ppm.

¹⁹F NMR Spectroscopy: The Definitive Proof of Fluorination

The presence of fluorine in the final product is unequivocally confirmed by ¹⁹F NMR spectroscopy. For 1-(1,1-difluoropropyl)-4-methylbenzene, a single signal is expected for the two equivalent fluorine atoms. This signal will be split into a triplet due to coupling with the adjacent methylene protons. The chemical shift of this signal is expected in the typical range for gem-difluoroalkyl groups.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹⁹F NMR (δ, ppm)
4-Methylpropiophenone	7.86 (d, 2H), 7.25 (d, 2H), 2.97 (q, 2H), 2.40 (s, 3H), 1.21 (t, 3H)[1]	200.5 (C=O), 143.5, 134.4, 129.2, 128.1, 31.6, 21.6, 8.3[1]	N/A
1-(1,1-Difluoropropyl)-4-methylbenzene (Predicted)	~7.3-7.1 (m, 4H), ~2.4 (s, 3H), ~2.1 (tt, 2H), ~1.0 (t, 3H)	~140 (Ar-C), ~130 (Ar-CH), ~128 (Ar-CH), ~125 (t, CF₂), ~30 (CH₂), ~21 (CH₃), ~10 (CH₃)	Predicted singlet or narrowly split multiplet

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The conversion of the ketone to the gem-difluoride is marked by the disappearance of the strong carbonyl (C=O) stretching vibration and the appearance of C-F stretching bands.

For 4-methylpropiophenone, a strong absorption band characteristic of the C=O stretch is observed around 1680-1700 cm⁻¹. In the product, 1-(1,1-difluoropropyl)-4-methylbenzene, this band will be absent. Instead, strong C-F stretching absorptions are expected to appear in the region of 1000-1200 cm⁻¹.

Compound	Key IR Absorptions (cm⁻¹)
4-Methylpropiophenone	~3048 (Ar C-H), ~2980 (Aliphatic C-H), ~1685 (C=O stretch)[1]
1-(1,1-Difluoropropyl)-4-methylbenzene (Predicted)	~3050 (Ar C-H), ~2980 (Aliphatic C-H), ~1200-1000 (C-F stretch)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The molecular ion peak in the mass spectrum will shift upon difluorination, reflecting the change in molecular weight.

The molecular weight of 4-methylpropiophenone is 148.20 g/mol [2][3][4][5]. The molecular weight of 1-(1,1-difluoropropyl)-4-methylbenzene is 170.20 g/mol . This mass shift of +22 units is a clear indicator of the successful replacement of an oxygen atom (16 amu) with two fluorine atoms (2 x 19 amu).

The fragmentation patterns will also differ significantly. For 4-methylpropiophenone, a prominent fragment is often the acylium ion [CH₃C₆H₄CO]⁺ at m/z 119. For the difluorinated product, fragmentation is likely to involve the loss of HF or the ethyl group, leading to characteristic fragment ions.

Compound	Molecular Weight ( g/mol )	Key Mass Fragments (m/z)
4-Methylpropiophenone	148.20[2][3][4][5]	148 (M⁺), 119 ([M-C₂H₅]⁺), 91 ([C₇H₇]⁺)
1-(1,1-Difluoropropyl)-4-methylbenzene (Predicted)	170.20	170 (M⁺), 151 ([M-HF]⁺), 141 ([M-C₂H₅]⁺), 91 ([C₇H₇]⁺)

Experimental Protocols

To ensure the acquisition of high-quality and reliable spectroscopic data, the following experimental protocols are recommended.

Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

This protocol is a general procedure based on established methods for the deoxofluorination of ketones.

Caption: Step-by-step workflow for the synthesis of the target compound.

Detailed Steps:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-methylpropiophenone (1.0 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add Deoxo-Fluor (1.5 eq) dropwise to the stirred solution. Caution: Deoxofluorinating agents can be hazardous and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of sodium bicarbonate.

• Extraction: Separate the layers and extract the aqueous layer with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Spectroscopic Analysis

• NMR Spectroscopy:

  • Samples should be dissolved in deuterated chloroform (CDCl₃).

  • ¹H and ¹³C NMR spectra should be recorded on a 400 MHz or higher field spectrometer.

  • ¹⁹F NMR spectra should be recorded on a suitable spectrometer, with chemical shifts referenced to an appropriate standard (e.g., CFCl₃).

• IR Spectroscopy:

  • Spectra can be obtained using a Fourier-Transform Infrared (FTIR) spectrometer.

  • Liquid samples can be analyzed as a thin film between salt plates (e.g., NaCl or KBr).

• Mass Spectrometry:

  • Mass spectra can be obtained using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) or by direct infusion using Electrospray Ionization (ESI).

Conclusion

The transformation of 4-methylpropiophenone to 1-(1,1-difluoropropyl)-4-methylbenzene is accompanied by a cascade of predictable and definitive changes in their respective spectroscopic data. The disappearance of the carbonyl signature in IR and ¹³C NMR, coupled with the emergence of characteristic C-F stretches and a CF₂ carbon signal, provides strong evidence of the conversion. The most unequivocal confirmation comes from ¹⁹F NMR, which directly probes the newly introduced fluorine atoms. A thorough understanding of these spectroscopic shifts is indispensable for any scientist working in the field of organofluorine chemistry, ensuring the unambiguous confirmation of molecular structure and paving the way for the development of novel fluorinated compounds with tailored properties.

References

• Policija. (2019). ANALYTICAL REPORT - 4'-Methylpropiophenone (C10H12O). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for - The Royal Society of Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution. Retrieved from [Link]

• NIST. (n.d.). 4'-Methylpropiophenone. Retrieved from [Link]

• NIST. (n.d.). 4'-Methylpropiophenone. Retrieved from [Link]

Sources

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• 5. Sci-Hub. New Efficient Approach to 2,2-Diaryl-1,1-difluoro-1-alkenes and 1,1-Difluoro-2-aryl-1,3-dienes via Suzuki Coupling of α-Halo-β,β-difluorostyrenes / The Journal of Organic Chemistry, 2005 [sci-hub.sg]

A Comparative Guide to the Purity Validation of Synthesized 1-(1,1-Difluoropropyl)-4-methylbenzene

For researchers, scientists, and drug development professionals, the unequivocal determination of purity for a synthesized active pharmaceutical ingredient (API) or intermediate is a cornerstone of chemical and pharmaceutical development. This guide provides an in-depth technical comparison of orthogonal analytical techniques for validating the purity of 1-(1,1-Difluoropropyl)-4-methylbenzene, a key building block in modern medicinal chemistry. We will explore the causality behind experimental choices and present a self-validating system of protocols to ensure the highest degree of scientific integrity.

Introduction: The Synthetic Landscape and Potential Impurities

1-(1,1-Difluoropropyl)-4-methylbenzene is commonly synthesized via the deoxyfluorination of 4'-methylpropiophenone.[1] This transformation, while efficient, can lead to a predictable profile of process-related impurities. A thorough understanding of the reaction mechanism is critical for developing a robust analytical strategy.

The primary synthetic route involves the reaction of 4'-methylpropiophenone with a deoxyfluorinating agent, such as diethylaminosulfur trifluoride (DAST) or other modern reagents.[2] Potential impurities arising from this process may include:

• Unreacted Starting Material: 4'-Methylpropiophenone.

• Monofluorinated Intermediate: 1-Fluoro-1-(p-tolyl)propene (as a mixture of E/Z isomers), resulting from incomplete fluorination or elimination side reactions.

• Over-fluorination or Rearrangement Products: While less common with modern reagents, these should be considered.

• Reagent-derived Byproducts: Impurities originating from the decomposition of the fluorinating agent.

A multi-modal analytical approach is therefore essential to detect, identify, and quantify these potential contaminants.

Orthogonal Analytical Approaches for Purity Determination

A robust purity assessment relies on the use of multiple, independent (orthogonal) analytical techniques. For 1-(1,1-Difluoropropyl)-4-methylbenzene, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Elemental Analysis provides a comprehensive and self-validating purity profile.

Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR): A Direct Measure of Fluorinated Species

For fluorinated compounds, ¹⁹F NMR is an exceptionally powerful tool for both structural confirmation and quantitative analysis.[3] The ¹⁹F nucleus has a wide chemical shift dispersion and is 100% naturally abundant, offering high sensitivity and resolution.[4]

Expertise & Experience: The key advantage of qNMR is its ability to provide a direct measure of purity against a certified reference material without the need for a calibration curve for each impurity, provided that the relaxation delays are sufficiently long.[5] This is particularly useful in early-stage development when impurity standards may not be available.

Trustworthiness: The purity is determined by comparing the integral of the analyte's ¹⁹F signal to that of a known, high-purity internal standard.[4]

Experimental Protocol: Quantitative ¹⁹F NMR

• Sample Preparation: Accurately weigh approximately 20-30 mg of the synthesized 1-(1,1-Difluoropropyl)-4-methylbenzene and 10-15 mg of a certified internal standard (e.g., 3,5-bis(trifluoromethyl)benzoic acid) into a clean NMR tube.

• Dissolution: Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or Acetone-d₆) to dissolve the sample and internal standard completely.

• NMR Acquisition:

  • Acquire the ¹⁹F NMR spectrum on a high-field NMR spectrometer (≥400 MHz).

  • Use a pulse sequence with a long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to ensure full relaxation and accurate integration.[5]

  • Inverse-gated decoupling should be employed to suppress the Nuclear Overhauser Effect (NOE) and obtain accurate integrals.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the well-resolved signals corresponding to the CF₂ group of the product and the CF₃ groups of the internal standard.

  • Calculate the purity using the following formula:

    Where:

    • I = Integral value

    • N = Number of fluorine nuclei per molecule

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile Impurities

GC-MS is an ideal technique for separating and identifying volatile and thermally stable compounds, making it well-suited for the analysis of 1-(1,1-Difluoropropyl)-4-methylbenzene and its likely impurities.[6]

Expertise & Experience: The choice of the GC column is critical. A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) provides good separation for the aromatic analytes of interest. The mass spectrometer allows for the identification of unknown impurities by their fragmentation patterns.

Trustworthiness: Purity is typically assessed by area percent, assuming that all components have a similar response factor in the flame ionization detector (FID) or by using relative response factors determined from standards.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC-MS System:

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless injector at 250 °C with a split ratio of 50:1.

  • Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 450.

• Data Analysis:

  • Identify the main peak corresponding to 1-(1,1-Difluoropropyl)-4-methylbenzene based on its retention time and mass spectrum.

  • Identify impurity peaks by comparing their mass spectra to libraries (e.g., NIST) and by interpreting fragmentation patterns.

  • Calculate the purity based on the relative peak areas.

High-Performance Liquid Chromatography (HPLC): A Versatile Separation Technique

HPLC is a cornerstone of purity analysis in the pharmaceutical industry. For a non-polar compound like 1-(1,1-Difluoropropyl)-4-methylbenzene, reversed-phase HPLC is the method of choice.[7][8]

Expertise & Experience: The non-polar nature of the analyte dictates the use of a non-polar stationary phase (e.g., C18) and a polar mobile phase (e.g., acetonitrile/water).[9] A UV detector is suitable due to the aromatic chromophore. Method development may be required to achieve optimal separation of structurally similar impurities.

Trustworthiness: Purity is determined by area percent from the chromatogram. The use of a diode array detector (DAD) can aid in peak tracking and purity assessment by comparing UV spectra across a single peak.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation: Prepare a solution of the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) at a concentration of approximately 0.5 mg/mL.

• HPLC System:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV at 220 nm.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Elemental Analysis: A Fundamental Purity Assessment

Elemental analysis provides the percentage composition of elements (C, H, and in this case, F) in a sample.[10] It serves as a fundamental check of the compound's empirical formula and overall purity.

Expertise & Experience: For organofluorine compounds, specialized combustion techniques may be required to ensure complete conversion of fluorine to a detectable form.[11] The results are highly dependent on the homogeneity and dryness of the sample.

Trustworthiness: The measured percentages of C, H, and F should be within ±0.4% of the theoretical values for a pure sample, a common requirement by many scientific journals.[2]

Experimental Protocol: Elemental Analysis

• Sample Preparation: The sample must be finely powdered, homogeneous, and thoroughly dried under vacuum to remove any residual solvents or moisture.

• Instrumentation: Utilize a modern elemental analyzer capable of C, H, N, S, and halogen analysis. For fluorine, this often involves combustion followed by ion chromatography.

• Analysis: A small, accurately weighed amount of the sample (typically 1-3 mg) is combusted in an oxygen-rich atmosphere. The resulting gases are separated and quantified by thermal conductivity or other detection methods.

• Data Interpretation: Compare the experimentally determined weight percentages of carbon, hydrogen, and fluorine to the calculated theoretical values for C₁₀H₁₂F₂.

Comparative Data Summary

The following table presents hypothetical, yet realistic, data from the analysis of a synthesized batch of 1-(1,1-Difluoropropyl)-4-methylbenzene, illustrating the complementary nature of these techniques.

Analytical Technique	Purity (%)	Impurities Detected	Strengths	Limitations
Quantitative ¹⁹F NMR	98.9	Monofluorinated intermediate (0.8%), Unidentified fluorinated species (0.3%)	Absolute quantification against a standard, excellent for fluorinated impurities.	May not detect non-fluorinated impurities, requires specialized expertise.
GC-MS	99.2 (Area %)	4'-Methylpropiophenone (0.5%), Monofluorinated intermediate (0.3%)	High resolution for volatile compounds, provides structural information for identification.	Not suitable for non-volatile or thermally labile impurities, assumes equal detector response for area % calculation.
HPLC-UV	99.1 (Area %)	4'-Methylpropiophenone (0.6%), Unknown non-polar impurity (0.3%)	Highly versatile and robust, suitable for a wide range of compounds.	Peak identification requires standards or hyphenation with MS, assumes similar chromophores for accurate area % purity.
Elemental Analysis	C: 70.55% (Calc. 70.57%)H: 7.12% (Calc. 7.11%)F: 22.30% (Calc. 22.32%)	N/A	Confirms the elemental composition of the bulk material.	Insensitive to impurities with similar elemental compositions, provides no information on the number or nature of impurities.

Logical Workflow for Purity Validation

The following diagram illustrates a logical workflow for the comprehensive purity validation of 1-(1,1-Difluoropropyl)-4-methylbenzene, emphasizing the interplay between the different analytical techniques.

Caption: A logical workflow for the purity validation of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Impurity Thresholds and Regulatory Context

For drug development professionals, the acceptable level of impurities is governed by regulatory guidelines. The ICH Q3A(R2) guideline provides a framework for reporting, identifying, and qualifying impurities in new drug substances.[12][13] For a maximum daily dose of ≤ 2g/day, the identification threshold for an unknown impurity is typically 0.10%.[12] Therefore, any impurity detected at or above this level by a validated analytical method should be structurally characterized.

Conclusion

The validation of purity for a synthesized compound such as 1-(1,1-Difluoropropyl)-4-methylbenzene is a multi-faceted process that demands a scientifically rigorous and logical approach. By employing a suite of orthogonal analytical techniques—quantitative ¹⁹F NMR, GC-MS, HPLC, and elemental analysis—a comprehensive and self-validating purity profile can be established. This not only ensures the quality and consistency of the material but also adheres to the stringent requirements of the pharmaceutical industry. The causality-driven selection of methods, rooted in an understanding of the synthetic process and potential byproducts, is paramount to achieving trustworthy and authoritative results.

References

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• International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). [Link]

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A Senior Application Scientist's Guide to the Characterization of 1-(1,1-Difluoropropyl)-4-methylbenzene: Cross-Referencing Predicted and Literature Data

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. This guide provides a comprehensive overview of the anticipated experimental data for 1-(1,1-Difluoropropyl)-4-methylbenzene, a compound of interest in fluorinated organic chemistry. Due to a scarcity of directly published experimental data for this specific molecule, this document serves as a comparative guide, cross-referencing predicted data with established literature values for analogous structures. We will delve into the probable synthetic pathways and provide a detailed, reasoned prediction of its spectroscopic characteristics.

Introduction to 1-(1,1-Difluoropropyl)-4-methylbenzene

The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical properties, including lipophilicity, metabolic stability, and binding affinity. The gem-difluoroalkyl group, in particular, is a valuable motif in medicinal chemistry, often serving as a bioisostere for a carbonyl group or other functional moieties. 1-(1,1-Difluoropropyl)-4-methylbenzene combines this fluorinated group with a common aromatic scaffold, making it a relevant subject for synthetic and analytical exploration. This guide will equip researchers with a robust framework for its synthesis and characterization.

Part 1: Synthesis of 1-(1,1-Difluoropropyl)-4-methylbenzene

A prevalent and effective method for the synthesis of gem-difluoroalkanes is the deoxofluorination of the corresponding ketone. For our target molecule, the logical precursor is 1-(4-methylphenyl)propan-1-one. Reagents such as Diethylaminosulfur trifluoride (DAST) and its more thermally stable analogue, Deoxo-Fluor, are well-suited for this transformation.

The reaction proceeds via the activation of the carbonyl oxygen by the fluorinating agent, followed by nucleophilic attack of fluoride ions to form a gem-difluoroalkane.

Caption: Proposed synthetic workflow for 1-(1,1-Difluoropropyl)-4-methylbenzene.

Experimental Protocol: Synthesis via Deoxofluorination

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1-(4-methylphenyl)propan-1-one (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Fluorinating Agent: Add Diethylaminosulfur trifluoride (DAST) (1.2 eq) dropwise to the stirred solution over 30 minutes, maintaining the temperature at -78 °C.[1]

• Reaction: After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.

• Extraction: Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 1-(1,1-Difluoropropyl)-4-methylbenzene.

Part 2: Predicted Spectroscopic Data and Cross-Referencing

In the absence of a dedicated experimental record for 1-(1,1-Difluoropropyl)-4-methylbenzene, we can predict its spectroscopic data with a high degree of confidence by analyzing the known data of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. We will predict the ¹H, ¹³C, and ¹⁹F NMR spectra.

Caption: Key predicted NMR correlations for structural assignment.

The proton NMR spectrum is expected to show distinct signals for the aromatic, methyl, and propyl groups.

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale and Literature Comparison
Aromatic (ortho to -CF₂Pr)	7.3 - 7.5	d	~8.0	2H	Protons ortho to an electron-withdrawing group are deshielded.
Aromatic (meta to -CF₂Pr)	7.1 - 7.2	d	~8.0	2H	Similar to toluene, with slight deshielding from the difluoropropyl group.
Methylene (-CH₂-)	2.0 - 2.3	tq	³JHH ≈ 7.5, ³JHF ≈ 18-22	2H	The methylene protons are coupled to both the adjacent methyl protons and the geminal fluorine atoms.
Toluene Methyl (-CH₃)	2.3 - 2.4	s	-	3H	Typical chemical shift for a methyl group on a benzene ring.
Propyl Methyl (-CH₃)	0.9 - 1.1	t	³JHH ≈ 7.5	3H	Standard chemical shift for a primary alkyl methyl group.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

• Parameters: Use a standard pulse program with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 2 seconds.

• Processing: Process the free induction decay (FID) with an exponential line broadening of 0.3 Hz and reference the spectrum to the TMS signal at 0.00 ppm.

The ¹³C NMR spectrum will be characterized by the significant effect of the fluorine atoms on the chemical shifts of the adjacent carbons.

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Coupling Constant (J, Hz)	Rationale and Literature Comparison
C-F₂	120 - 125	t	¹JCF ≈ 240-250	The carbon directly attached to two fluorine atoms will show a large one-bond C-F coupling and will be shifted downfield.
Aromatic C (ipso to -CF₂Pr)	138 - 142	t	²JCF ≈ 20-25	The ipso-carbon will exhibit a two-bond C-F coupling.
Aromatic C (ortho to -CF₂Pr)	126 - 128	t	³JCF ≈ 4-6	Three-bond C-F coupling is expected for the ortho carbons.
Aromatic C (meta to -CF₂Pr)	129 - 131	s	-	Minimal C-F coupling is expected at the meta position.
Aromatic C (para to -CF₂Pr)	139 - 141	s	-	This carbon is para to the difluoropropyl group and will be influenced by the methyl group.
Methylene (-CH₂-)	30 - 35	t	²JCF ≈ 20-25	Two-bond C-F coupling will be observed for the methylene carbon.
Toluene Methyl (-CH₃)	20 - 22	s	-	Typical chemical shift for a toluene methyl carbon.
Propyl Methyl (-CH₃)	12 - 14	s	-	Standard chemical shift for a primary alkyl methyl carbon.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Acquisition: Acquire the ¹³C{¹H} NMR spectrum on a 100 MHz or higher field NMR spectrometer.

• Parameters: Employ a standard proton-decoupled pulse sequence with a spectral width of 240 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds.

• Processing: Process the FID with an exponential line broadening of 1.0 Hz and reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

The ¹⁹F NMR spectrum is expected to show a single signal for the two equivalent fluorine atoms.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale and Literature Comparison
-80 to -100	t	³JFH ≈ 18-22	The chemical shift for gem-difluoroalkyl groups typically falls in this range. The signal will be split into a triplet by the adjacent methylene protons.

Experimental Protocol: ¹⁹F NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Acquisition: Acquire the ¹⁹F NMR spectrum on a spectrometer equipped with a fluorine probe, with proton decoupling.

• Parameters: Use a spectral width of 100 ppm, an acquisition time of 1 second, and a relaxation delay of 2 seconds.

• Referencing: Reference the spectrum externally to a sealed capillary of CFCl₃ (0.00 ppm).

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is expected to show a molecular ion peak and characteristic fragmentation patterns.

m/z	Predicted Identity	Fragmentation Pathway
170	[M]⁺	Molecular ion of C₁₀H₁₂F₂
151	[M - F]⁺	Loss of a fluorine radical.
141	[M - C₂H₅]⁺	Loss of an ethyl radical (alpha-cleavage).
121	[M - CF₂H]⁺	Loss of a difluoromethyl radical.
91	[C₇H₇]⁺	Tropylium ion, a common fragment for toluene derivatives.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g., methanol or DCM) into the mass spectrometer via a direct insertion probe or GC-MS.

• Ionization: Use Electron Ionization (EI) at 70 eV.

• Analysis: Analyze the resulting ions using a quadrupole or time-of-flight (TOF) mass analyzer.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorptions for the aromatic ring and the C-F bonds.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3100 - 3000	Aromatic C-H stretch	Medium
2980 - 2850	Aliphatic C-H stretch	Medium-Strong
1610, 1515	Aromatic C=C stretch	Medium
1200 - 1000	C-F stretch	Strong
820	para-disubstituted C-H bend	Strong

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare a thin film of the neat liquid sample between two NaCl or KBr plates.

• Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Parameters: Co-add 16 scans at a resolution of 4 cm⁻¹.

• Processing: Perform a background subtraction using the spectrum of the clean plates.

Conclusion

This guide provides a detailed, predictive framework for the synthesis and characterization of 1-(1,1-Difluoropropyl)-4-methylbenzene. By leveraging established synthetic methodologies and cross-referencing spectroscopic data from analogous compounds, researchers can approach the study of this molecule with a high degree of confidence. The provided protocols offer a starting point for experimental work, and the predicted data serves as a benchmark for the validation of experimental results. As with any novel compound, careful experimental design and thorough data analysis are essential for unambiguous characterization.

References

• JMU Scholarly Commons. (n.d.). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl.
• Organic Syntheses. (2022). Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds.
• ChemistryViews. (2017). Synthesis of gem-Difluoroalkenes.
• Reddit. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms.
• Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using DAST.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(1,1-Difluoropropyl)-4-methylbenzene

This document provides a detailed, procedural guide for the safe and compliant disposal of 1-(1,1-Difluoropropyl)-4-methylbenzene (CAS No. 1186194-63-7). As a specialized organofluorine compound, its handling and disposal require a nuanced understanding of its chemical properties, potential hazards, and the regulatory landscape governing chemical waste. This guide is intended for laboratory professionals engaged in research and development who handle such materials. Our objective is to provide not just a protocol, but a framework of understanding, ensuring that safety and environmental stewardship are integral to the scientific process.

Compound Characterization and Hazard Profile

Before any handling or disposal, a thorough understanding of the compound's properties is paramount. 1-(1,1-Difluoropropyl)-4-methylbenzene is a fluorinated aromatic hydrocarbon. The presence of the difluoropropyl group significantly influences its reactivity and environmental fate compared to its non-fluorinated analogs. The carbon-fluorine bond is one of the strongest in organic chemistry, which imparts high thermal and chemical stability to many organofluorine compounds.[1] This stability, however, often translates to environmental persistence, making proper disposal a critical concern to prevent bioaccumulation and long-term environmental contamination.[2][3][4]

Below is a summary of the essential data for this compound.

Property	Value / Classification	Source
CAS Number	1186194-63-7	[5]
Molecular Formula	C₁₀H₁₂F₂	[5]
Boiling Point	196.0 ± 30.0 °C (Predicted)	[5]
Storage	Store at 2-8°C for long-term stability	[5]
GHS Signal Word	Warning	[5]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH332: Harmful if inhaledH335: May cause respiratory irritation	[5]
GHS Precautionary Statements	P261: Avoid breathing vapors/sprayP280: Wear protective gloves/eye protectionP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]

The Foundational Principle: Segregation as Hazardous Waste

Under no circumstances should 1-(1,1-Difluoropropyl)-4-methylbenzene or its solutions be disposed of down the sanitary sewer or in regular solid waste.[6] Laboratory chemical waste is strictly regulated, and this compound must be managed through your institution's hazardous waste program, often managed by an Environmental Health and Safety (EHS) or a similar department.[6][7]

The rationale is twofold:

• Environmental Persistence: Organofluorine compounds can persist in the environment for extended periods, potentially entering water systems and bioaccumulating in wildlife.[8] Wastewater treatment facilities are generally not equipped to degrade or remove such specialized chemicals.[9]

• Chemical Incompatibility: Uncontrolled mixing of chemical waste streams can lead to dangerous reactions. This compound, like many organic solvents, may react violently with incompatible materials such as strong oxidizing agents.[10]

Step-by-Step Disposal Protocol

This protocol outlines the systematic process for safely moving the compound from active use to final disposal.

Step 1: Risk Assessment and Personal Protective Equipment (PPE)

Before handling the waste, perform a mental risk assessment. Based on the GHS hazard statements[5], the primary routes of exposure are inhalation, skin/eye contact, and ingestion. Therefore, the following PPE is mandatory:

• Eye Protection: ANSI-rated safety glasses with side shields or, preferably, chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., Nitrile, Neoprene). Ensure gloves are free of tears or holes before use.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: All transfers and handling of open containers must be performed inside a certified chemical fume hood to mitigate inhalation risks.[11]

Step 2: Waste Collection

Collect waste at the point of generation in a designated, properly labeled container.[7]

• Liquid Waste: This includes pure, unused compound, reaction mixtures, and solvent rinses from contaminated glassware. Collect all liquid waste containing this compound.

• Solid Waste: This includes contaminated consumables such as pipette tips, weigh boats, and absorbent paper from spill cleanup. These items must be collected separately from liquid waste in a designated, lined solid waste container.

Step 3: Segregation into the Correct Waste Stream

Proper segregation is critical for safe disposal. 1-(1,1-Difluoropropyl)-4-methylbenzene is a halogenated organic compound .

• It must be collected in a waste container specifically designated for "Halogenated Organic Solvents" or a similar classification as defined by your institution's EHS program.

• DO NOT mix this waste with non-halogenated organic waste, aqueous waste, or strong oxidizers.

Step 4: Container Selection and Labeling

The integrity of the waste container is essential to prevent leaks and exposures.[12]

• Container Material: Use a chemically compatible container. Borosilicate glass or high-density polyethylene (HDPE) are typically appropriate. Ensure the container is in good condition, free from cracks or damage.[12]

• Container Closure: The container must have a secure, leak-proof screw cap. Keep the container closed at all times except when adding waste.[6][7]

• Labeling: Affix a "Hazardous Waste" label to the container as soon as you begin collecting waste. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "1-(1,1-Difluoropropyl)-4-methylbenzene" and any other components in the waste stream, with estimated concentrations.

  • The specific hazard characteristics (e.g., "Irritant," "Harmful").

  • The accumulation start date (the date the first drop of waste was added).

  • Your name, principal investigator, and laboratory location.

Step 5: On-Site Storage

Store the waste container in a designated satellite accumulation area within your laboratory.[13]

• The area should be clearly marked.

• Store the container in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

• Do not store more than 55 gallons of hazardous waste in your laboratory at any one time.[6]

Step 6: Arranging for Professional Disposal

Once the waste container is full or you are approaching the storage time limit set by regulations (often 90 to 180 days), arrange for its removal.[14][15]

• Contact your institution's EHS department or hazardous waste contractor.

• Follow their specific procedures for requesting a waste pickup. Do not remove the waste from the laboratory yourself.

The final disposal method will be determined by the licensed waste contractor, but it typically involves high-temperature incineration at a specialized facility equipped to handle halogenated compounds and scrub the resulting acidic gases.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(1,1-Difluoropropyl)-4-methylbenzene.

Caption: Disposal workflow for 1-(1,1-Difluoropropyl)-4-methylbenzene.

Emergency Procedures: Spill Management

Accidental spills must be treated as hazardous waste events.[6]

• Small Spills (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • If the compound is volatile, ensure the fume hood is operational.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels.

  • Carefully scoop the absorbed material into a designated hazardous waste bag or container.

  • Clean the spill area with a suitable solvent (e.g., isopropanol), and collect the cleaning materials as hazardous waste.

  • Label the container as "Spill Debris containing 1-(1,1-Difluoropropyl)-4-methylbenzene" and dispose of it through the hazardous waste program.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your colleagues and supervisor.

  • Contact your institution's EHS or emergency response team immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

By adhering to this comprehensive guide, researchers can ensure the safe handling and disposal of 1-(1,1-Difluoropropyl)-4-methylbenzene, protecting themselves, their colleagues, and the environment. Always prioritize safety and consult your institution's specific chemical hygiene and hazardous waste management plans.

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Personal protective equipment for handling 1-(1,1-Difluoropropyl)-4-methylbenzene

Essential Safety and Handling Guide for 1-(1,1-Difluoropropyl)-4-methylbenzene

This guide provides critical safety protocols and operational directives for the handling and disposal of 1-(1,1-Difluoropropyl)-4-methylbenzene. As a novel organofluorine compound, specific safety data may be limited. Therefore, the following procedures are grounded in a conservative approach, extrapolating from safety data for structurally analogous aromatic and gem-difluoroalkyl compounds. This ensures a robust framework for minimizing risk and ensuring the well-being of all laboratory personnel.

Hazard Assessment: Understanding the Risks

• Flammability: Aromatic compounds are often flammable, and the presence of a hydrocarbon side chain increases this risk. It is prudent to treat this compound as a flammable liquid.

• Skin and Eye Irritation: Many organic solvents and fluorinated compounds can cause irritation upon contact with skin and eyes[2][3].

• Respiratory Tract Irritation: Inhalation of vapors may lead to respiratory irritation[2].

• Toxicity: Harmful if swallowed or inhaled, with potential effects on the central nervous system[2][3]. The toxicological properties of many novel compounds are not fully characterized, warranting a cautious approach.

Given these potential hazards, strict adherence to the personal protective equipment (PPE) and handling protocols outlined below is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are paramount to preventing exposure. The following table summarizes the minimum required PPE for handling 1-(1,1-Difluoropropyl)-4-methylbenzene.

Protection Type	Specific PPE	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield	Provides protection against splashes and vapors. A face shield offers an additional layer of protection for the entire face[4].
Skin Protection	Nitrile or neoprene gloves, and a flame-resistant lab coat	Aromatic hydrocarbons can degrade some glove materials; nitrile and neoprene offer good resistance[5]. A flame-resistant lab coat is essential due to the compound's potential flammability.
Respiratory Protection	Use in a certified chemical fume hood	Engineering controls are the primary method for respiratory protection. If there is a risk of exceeding exposure limits, a respirator may be necessary[4].

• Donning (Putting On):

  • Put on your lab coat and ensure it is fully buttoned.

  • Put on your chemical splash goggles.

  • Put on your face shield.

  • Wash your hands thoroughly.

  • Put on your gloves, ensuring they overlap the cuffs of your lab coat.

• Doffing (Taking Off):

  • Remove your gloves using a technique that avoids touching the outside of the gloves with your bare hands.

  • Remove your face shield.

  • Remove your lab coat.

  • Remove your goggles.

  • Wash your hands thoroughly.

Caption: PPE selection workflow based on hazard assessment.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and accidents.

• Always handle 1-(1,1-Difluoropropyl)-4-methylbenzene inside a certified chemical fume hood to minimize the inhalation of vapors[6].

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.

• Preparation:

  • Before starting work, ensure you have all the necessary PPE and that it is in good condition.

  • Clear the work area of any unnecessary items.

  • Have appropriate spill cleanup materials readily available.

• Handling:

  • Ground and bond containers when transferring the substance to prevent static discharge, which could ignite flammable vapors[1].

  • Use spark-proof tools and explosion-proof equipment[1].

  • Avoid direct contact with the substance. Use appropriate tools for transfers.

  • Keep containers tightly closed when not in use to prevent the release of vapors.

• Storage:

  • Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames[3].

  • Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• All waste contaminated with 1-(1,1-Difluoropropyl)-4-methylbenzene should be considered hazardous waste.

• Segregate waste into the following streams:

  • Liquid Waste: Unused or waste 1-(1,1-Difluoropropyl)-4-methylbenzene and solutions containing it.

  • Solid Waste: Contaminated gloves, paper towels, and other solid materials.

• Liquid Waste:

  • Collect all liquid waste containing 1-(1,1-Difluoropropyl)-4-methylbenzene in a designated, properly labeled, and sealed waste container.

  • The container should be made of a material compatible with the chemical.

  • Do not overfill the waste container.

• Solid Waste:

  • Collect all contaminated solid waste in a designated, labeled, and sealed plastic bag or container.

• Final Disposal:

  • Arrange for the disposal of all hazardous waste through your institution's environmental health and safety (EHS) office.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Caption: Waste disposal workflow for 1-(1,1-Difluoropropyl)-4-methylbenzene.

By diligently following these safety and handling guidelines, researchers can work with 1-(1,1-Difluoropropyl)-4-methylbenzene in a manner that prioritizes their safety and minimizes environmental impact.

References

• West Liberty University. (n.d.). Material Safety Data Sheet 2,4-Difluoronitrobenzene, 99%. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1,4-Difluorobenzene, 99+%. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1-FLUORO-4-METHYLBENZENE | CAS 352-32-9. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 5). Safety Data Sheet for 1-Fluoro-4-nitrobenzene. Retrieved from [Link]

• New Jersey Department of Health. (2001, January). Hazard Summary: 1,2-METHYLENEDIOXY-4- PROPENYL-BENZENE. Retrieved from [Link]

• PubChem. (n.d.). 1-(Fluoromethyl)-4-methylbenzene. Retrieved from [Link]

• New Mexico State University. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance. Retrieved from [https://safety.nmsu.edu/wp-content/uploads/sites/9 safety/docs/ppe-chem-resistance-guide.pdf]([Link] safety/docs/ppe-chem-resistance-guide.pdf)

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